(2-~13~C)-1,3-Dioxolan-2-one

• CAS: 69754-77-4

Core Science & Biosynthesis

Unveiling Mechanistic Pathways in Electrolyte Degradation and Catalysis using (2-¹³C)-1,3-Dioxolan-2-one

Target Audience: Battery Research Scientists, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

(2-¹³C)-1,3-Dioxolan-2-one, commonly known as carbonyl-¹³C-labeled ethylene carbonate (¹³C-EC), is a highly specialized isotopic probe. While unlabeled ethylene carbonate is a ubiquitous solvent in lithium-ion battery (LIB) electrolytes and a fundamental building block in polymer chemistry, its ¹³C-labeled counterpart serves a distinctly analytical purpose. By enriching the sp²-hybridized carbonyl carbon to >99% ¹³C, researchers can definitively trace decarboxylation pathways, deconvolute complex mass spectrometry signals during high-voltage anodic oxidation, and perform real-time kinetic profiling of catalytic CO₂ fixation.

This whitepaper details the core chemical properties, advanced applications, and field-proven experimental protocols for utilizing (2-¹³C)-1,3-Dioxolan-2-one in cutting-edge research.

Physicochemical & Spectroscopic Properties

The isotopic substitution at the C2 position fundamentally alters the molecule's spectroscopic signature without perturbing its macroscopic electrochemical or thermodynamic properties. The increased nuclear mass shifts vibrational frequencies, while the spin-½ nucleus provides a highly resolved, quantitative NMR handle.

Table 1: Key Properties and Analytical Significance of (2-¹³C)-1,3-Dioxolan-2-one

Property	Value	Analytical Significance
Molecular Formula	¹³C₁C₂H₄O₃	Specific labeling at the carbonyl core prevents signal scrambling during aliphatic side-chain degradation.
Molecular Weight	89.05 g/mol	The +1 Da mass shift is the critical variable for distinguishing electrolyte-derived CO₂ (m/z 45) from carbon-derived CO₂ (m/z 44) in mass spectrometry[1].
¹³C NMR Chemical Shift	δ 155.0 – 158.1 ppm	Generates a distinct sp²-hybridized carbon peak, highly resolved from the aliphatic backbone (δ ~66 ppm)[2][3].
IR Carbonyl Stretch (νC=O)	~1740 cm⁻¹	The heavier ¹³C atom red-shifts the fundamental stretch, altering the Fermi resonance profile[4]. Further red-shifting (~31.6 cm⁻¹) occurs upon Li⁺ coordination[5].

Core Application I: Deconvoluting Anodic Oxidation in High-Voltage Li-Ion Batteries

The Mechanistic Challenge

In next-generation high-voltage LIBs (>4.5 V vs. Li/Li⁺), severe gas evolution (CO and CO₂) leads to cell swelling and capacity fade. A longstanding debate in the field has been identifying the source of this gas: does it originate from the anodic oxidation of the conductive carbon matrix (e.g., Super C65) or the degradation of the ethylene carbonate electrolyte?

The Isotopic Solution

By utilizing a fully ¹³C-isotope labeled electrolyte based on (2-¹³C)-1,3-Dioxolan-2-one, researchers can definitively deconvolute these parallel degradation pathways using On-Line Electrochemical Mass Spectrometry (OEMS)[1].

• Carbon Matrix Oxidation yields ¹²CO₂ (m/z 44) and ¹²CO (m/z 28).

• Electrolyte Degradation yields ¹³CO₂ (m/z 45) and ¹³CO (m/z 29).

Trace amounts of water drive the hydrolysis and subsequent anodic oxidation of the electrolyte at high potentials[1]. Tracking the m/z 45 signal provides a direct, stoichiometric measurement of this failure mechanism.

OEMS workflow distinguishing carbon matrix versus electrolyte oxidation via 13C isotopic tracking.

Protocol 1: OEMS Cell Preparation and Isotopic Gas Quantification

This protocol is designed as a self-validating system; the physical isolation of the compartments ensures that detected gases are strictly localized to cathode phenomena.

• Electrolyte Formulation: Inside an argon-filled glovebox (<0.1 ppm H₂O/O₂), dissolve 2 M LiClO₄ in anhydrous (2-¹³C)-1,3-Dioxolan-2-one.

• Cell Assembly (Causality Check): Assemble a custom two-compartment OEMS cell. Crucial Step: Separate the anode and cathode compartments using a solid Li⁺-ion conducting separator (e.g., Ohara glass). Causality: This prevents hydrogen or volatile crossover from the anode from artificially inflating or contaminating the cathode's oxidation signals[1].

• Baseline Calibration: Purge the cell headspace with ultra-high purity Argon. Calibrate the mass spectrometer specifically for the isotopic channels: m/z 28, 29, 44, and 45.

• Electrochemical Cycling: Apply a potentiostatic hold at 5.0 V vs. Li/Li⁺. Modulate the temperature between 10°C and 60°C to evaluate the activation energy of the water-driven hydrolysis[1].

• Data Deconvolution: Integrate the ion currents for m/z 44 and m/z 45. The ratio directly quantifies the proportional stability of the carbon binder versus the electrolyte solvent.

Core Application II: Mechanistic Tracing in Catalytic CO₂ Fixation

In green chemistry and drug development, synthesizing cyclic carbonates via the catalytic insertion of CO₂ into epoxides is highly desirable. However, distinguishing between direct CO₂ insertion and side-reactions (such as epoxide homopolymerization followed by carbonate capping) is analytically difficult.

By utilizing ¹³CO₂ as the feedstock, the resulting product is (2-¹³C)-1,3-Dioxolan-2-one. The massive signal enhancement at δ 155-158 ppm in ¹³C NMR allows researchers to perform real-time kinetic profiling of the reaction, detecting transient ring-opened intermediates that would be invisible at natural isotopic abundance[2][3].

Mechanistic pathway of 13CO2 insertion into epoxides forming (2-13C)-1,3-Dioxolan-2-one.

Protocol 2: Real-Time ¹³C NMR Kinetic Profiling

This protocol utilizes specific RF pulsing to ensure the integrated data represents true thermodynamic concentrations.

• Sample Preparation: In a high-pressure NMR tube, combine the organocatalyst, epoxide precursor, and a controlled pressure of ¹³CO₂ gas in CDCl₃.

• Spectrometer Tuning: Lock the spectrometer to the deuterium signal. Explicitly tune and match the probe for the ¹³C frequency to accommodate the highly enriched sample, preventing radiation damping.

• Pulse Sequence Selection (Causality Check): Utilize a quantitative ¹³C single-pulse experiment with inverse gated decoupling . Causality: Standard ¹³C NMR uses continuous proton decoupling, which triggers the Nuclear Overhauser Effect (NOE), artificially inflating the signal of carbons near protons. Inverse gated decoupling suppresses the NOE, ensuring the integration of the carbonyl peak (δ 155.03 ppm) is strictly proportional to the molar concentration of the product[3].

• Time-Resolved Acquisition: Acquire spectra at isothermal conditions every 5 minutes.

• Kinetic Extraction: Plot the absolute integral of the (2-¹³C)-1,3-Dioxolan-2-one resonance against time to extract pseudo-first-order rate constants and identify the rate-determining step.

Sources

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Structure Elucidation and Mechanistic Tracing of ¹³C-Labeled Ethylene Carbonate

An In-Depth Technical Whitepaper for Analytical Scientists and Battery Researchers

Executive Summary

Ethylene carbonate (EC) is a highly polar, cyclic carbonate that serves as an indispensable solvent in lithium-ion battery (LIB) electrolytes and a versatile intermediate in organic synthesis. During electrochemical cycling, EC undergoes reductive decomposition to form the solid electrolyte interphase (SEI), a critical passivation layer. However, elucidating the exact chemical structure of these degradation products is notoriously difficult due to the structural similarities between EC derivatives and the decomposition products of linear co-solvents (e.g., dimethyl carbonate, diethyl carbonate).

To overcome this analytical bottleneck, isotopic labeling—specifically using fully labeled ¹³C₃-EC or carbonyl-¹³C-EC—is employed. By replacing naturally occurring ¹²C with ¹³C, researchers can unambiguously trace the atomic origins of complex oligomers and evolved gases. This whitepaper outlines the authoritative analytical strategies, quantitative data interpretation, and self-validating protocols required to elucidate the structure of ¹³C-labeled EC and its downstream derivatives.

The Mechanistic Imperative for ¹³C Labeling

As a Senior Application Scientist, one must understand the causality behind selecting ¹³C-labeled precursors over standard analytical methods. The decision to use ¹³C-EC is driven by two fundamental physical principles:

• Nuclear Magnetic Resonance (NMR) Sensitivity and Spin Coupling: The natural abundance of the NMR-active ¹³C isotope is only ~1.1%. By enriching EC to >99% ¹³C, the sensitivity of ¹³C NMR increases by nearly two orders of magnitude, enabling the detection of trace soluble degradation products without requiring excessive acquisition times[1]. Furthermore, in fully labeled ¹³C₃-EC, the probability of adjacent ¹³C atoms is >98%. This induces strong ¹³C-¹³C scalar coupling (J-coupling). Intact C–C bonds originating from the EC ring will appear as distinct multiplets rather than singlets, providing definitive proof of molecular origin.

• Mass Spectrometry (MS) Isotopic Shifts: In mass spectrometry, each incorporated ¹³C atom shifts the mass-to-charge ratio (m/z) of the molecular ion and its fragments by +1 Da. This exact mass shift provides a direct stoichiometric count of EC-derived carbons in any downstream molecule, allowing researchers to differentiate between gases evolved from cyclic carbonates versus linear carbonates[2].

Analytical Strategy: Orthogonal Elucidation

To ensure rigorous scientific integrity, the structure elucidation of ¹³C-EC derivatives must rely on orthogonal analytical techniques. Relying on a single method introduces blind spots; combining NMR and MS creates a self-validating data matrix.

• Multidimensional and Diffusion NMR: 1D ¹H and ¹³C NMR identify the local chemical environment. 2D techniques (HSQC, HMBC) map the connectivity between protons and the labeled carbon backbone. Crucially, Diffusion-Ordered Spectroscopy (DOSY) is employed to separate species based on their hydrodynamic radius. This determines whether a ¹³C signal belongs to a small molecule like lithium ethylene monocarbonate (LEMC) or a large poly-ethylene oxide (PEO) oligomer[1].

• Hyphenated Mass Spectrometry (GC-MS / LC-MS): Gas Chromatography-Mass Spectrometry (GC-MS) is utilized for volatile degradation products (e.g., ethene, CO₂), while Liquid Chromatography (LC-MS) is used for soluble oligomers. The fragmentation patterns reveal cross-reactivity, such as DMC-EC transesterification[3].

Analytical workflow for orthogonal 13C-EC structure elucidation.

Quantitative Spectral Data Summaries

The following tables summarize the expected quantitative analytical data for ¹³C-EC and its primary degradation products. These benchmarks are critical for validating experimental findings against established literature.

Table 1: Benchmark NMR Chemical Shifts for EC and Derivatives

Note: Spectra acquired in CDCl₃ or D₂O. Shifts may vary slightly based on the solvent matrix and salt concentration (e.g., LiPF₆).

Compound / Species	¹H Shift (ppm)	¹³C Shift (ppm)	Structural Assignment
Ethylene Carbonate (EC)	4.54 (s)	64.3 (C2, C3), 155.0 (C1=O)	Intact cyclic ring CH₂, Carbonyl C
Lithium Ethylene Monocarbonate (LEMC)	~3.57, 4.08 (m)	~62.0, 158.0	Ring-opened intermediate[1]
Poly-Ethylene Oxide (PEO) Oligomers	3.51 - 3.65 (m)	69.5 - 71.0	Polymerized aliphatic backbone
Ethene (Dissolved Gas)	5.28 (t)	123.0	Reductive cleavage product

Table 2: GC-MS Isotopic Mass Shifts for ¹³C₃-EC Tracing

By comparing the m/z of the unlabeled control to the ¹³C-labeled sample, the atomic origin of the fragment is definitively proven[2],[4].

Evolved Species	Unlabeled m/z (Molecular Ion)	¹³C₃-Labeled m/z	Mass Shift (Δ Da)	Mechanistic Origin Confirmation
Ethene (C₂H₄)	28	30	+2	C2 aliphatic fragment derived from the EC ring.
Carbon Dioxide (CO₂)	44	45	+1	Carbonyl carbon derived from the EC ring.
DMC Cross-Product	90	91	+1	Carbonyl exchange via LEMC transesterification[3].

Self-Validating Experimental Protocol: Isotopic Tracing Workflow

To ensure absolute trustworthiness, the experimental design must be a self-validating system. This is achieved by running parallel controls and utilizing internal standards to rule out isobaric interferences and matrix effects.

Step 1: Parallel Formulation and Cell Assembly

• Action: Prepare two identical electrolyte batches. Batch A contains standard ¹²C-EC (natural abundance). Batch B contains >99% ¹³C₃-EC. Assemble identical coin cells using these electrolytes.

• Causality: The ¹²C-EC cell acts as the baseline control. When analyzing the MS data, the fragmentation patterns of the unlabeled control are subtracted from the labeled sample. This isolates the true isotopic shift and eliminates false positives caused by naturally occurring heavy isotopes or background contamination.

Step 2: Electrochemical Cycling and Gas-Phase Extraction

• Action: Cycle the batteries through their formation phase (e.g., 3 cycles at C/10). Extract the headspace gas using a gas-tight syringe.

• Action: Inject the gas into a GC-MS equipped with a Porous Layer Open Tubular (PLOT) column optimized for light hydrocarbons.

• Causality: The PLOT column ensures baseline separation of ethene, ethane, and CO₂ prior to ionization, preventing overlapping mass spectra.

Step 3: Soluble Phase Extraction and NMR Acquisition

• Action: Disassemble the cells inside an argon-filled glovebox. Extract the liquid electrolyte and dissolve it in a deuterated solvent (e.g., D₂O or CDCl₃).

• Action: Add a precisely known concentration of a fluorinated internal standard (e.g., fluorobenzene) or a calibrated D₂O capillary. Acquire ¹H, ¹³C, and DOSY NMR spectra.

• Causality: Because ¹³C relaxation times (T₁) are long, integrating standard ¹³C spectra is often non-quantitative. The internal standard, combined with optimized relaxation delays (D1 > 5 * T₁), ensures that the integration of the enhanced ¹³C signals accurately reflects the absolute molar concentration of the degradation products.

Step 4: Data Reconciliation and Pathway Mapping

• Action: Cross-reference the stoichiometric ratios derived from the NMR integration with the fragmentation abundance from the MS data.

Degradation pathway mapping of 13C3-EC into volatile and soluble species.

References

• NMR Study of the Degradation Products of Ethylene Carbonate in Silicon–Lithium Ion Batteries The Journal of Physical Chemistry Letters - ACS Publications URL
• Analysis of Carbonate Decomposition During Solid Electrolyte Interphase Formation in Isotope‐Labeled Lithium Ion Battery Electrolytes ChemElectroChem URL
• Gas-Phase Analysis of Isotope Labeled Battery Electrolytes Wiley Analytical Science URL
• Journal of the Electrochemical Society (Referenced via ACS Publications)

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Introduction: The Significance of Isotopic Labeling in a Versatile Solvent

An In-Depth Technical Guide to the Physicochemical Properties of (2-¹³C)-1,3-Dioxolan-2-one

For Researchers, Scientists, and Drug Development Professionals

1,3-Dioxolan-2-one, commonly known as ethylene carbonate (EC), is a cyclic carbonate ester of significant industrial and scientific interest. Its high dielectric constant and excellent ability to dissolve lithium salts have made it an indispensable component of electrolytes in modern lithium-ion batteries.[1][2] Beyond energy storage, it serves as a polar aprotic solvent, a plasticizer, and a precursor in various organic syntheses.[1][3]

The introduction of a stable isotope, such as Carbon-13 (¹³C), at a specific molecular position elevates the compound from a bulk chemical to a precision tool for research. (2-¹³C)-1,3-Dioxolan-2-one, with its ¹³C label at the carbonyl carbon (C2), provides a unique spectroscopic signature. This isotopic enrichment is invaluable for:

• Mechanistic Studies: Tracing the metabolic or degradation pathways of the molecule. The ¹³C label acts as a beacon, allowing researchers to follow the fate of the carbonyl carbon through complex reaction sequences using techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

• Quantitative Analysis: Serving as an ideal internal standard for mass spectrometry-based assays. Its chemical behavior is virtually identical to the unlabeled analogue, but its mass is distinct, enabling precise quantification in complex matrices.

• Spectroscopic Assignment: Aiding in the definitive assignment of signals in NMR and vibrational spectroscopy.

This guide provides a comprehensive overview of the core physicochemical and spectroscopic properties of (2-¹³C)-1,3-Dioxolan-2-one, offering both foundational data and practical, field-proven methodologies for its characterization.

Part 1: Core Physicochemical Properties

The introduction of a single neutron in the C2 carbon nucleus has a negligible effect on the macroscopic physical properties of the molecule, such as melting point, boiling point, and solubility. These properties are primarily dictated by intermolecular forces, which are not significantly altered by the isotopic substitution. The most notable difference is the molecular weight.

The data presented below is based on the well-characterized unlabeled ethylene carbonate, with the molecular weight adjusted for the ¹³C isotope.

Table 1: Summary of Physicochemical Properties

Property	Value	Source(s)
IUPAC Name	(2-¹³C)-1,3-dioxolan-2-one	-
Synonyms	(2-¹³C)-Ethylene Carbonate	[3][4]
Molecular Formula	¹³C¹²C₂H₄O₃	[5]
Molecular Weight	89.06 g/mol (Calculated)	[3][4]
Appearance	Transparent crystalline solid at 25°C; Colorless liquid >37°C	[3][4]
Melting Point	34 - 39 °C	[3][4][6][7]
Boiling Point	~244 - 248 °C	[1][4][5][7]
Density	1.321 g/cm³ at 25°C (liquid state)	[2][3]
Flash Point	~143 - 160 °C	[7][8]
Solubility	Soluble in water, alcohol, ether, benzene, chloroform.	[4][5][6]
Dipole Moment	4.9 D	[3]

Part 2: Spectroscopic Characterization - The Isotopic Signature

The true value of (2-¹³C)-1,3-Dioxolan-2-one is revealed through spectroscopic analysis. The ¹³C label at the C2 position provides a powerful and unambiguous signal for tracking and identification.

Mass Spectrometry (MS)

In mass spectrometry, the isotopic label results in a predictable mass shift. The molecular ion peak (M⁺) for the labeled compound will appear at an m/z value that is one unit higher than that of the unlabeled analogue.

• Expected M⁺ for C₃H₄O₃: ~88.016 m/z[4]

• Expected M⁺ for ¹³C¹²C₂H₄O₃: ~89.019 m/z (Calculated)

This +1 shift will propagate through the fragmentation pattern, providing a clear method to differentiate the labeled compound from its natural abundance counterpart and to trace its fragments in complex mixtures. The fragmentation pattern itself is expected to be identical to the unlabeled compound.[9]

• Sample Preparation: Dissolve a small quantity (~1 mg/mL) of (2-¹³C)-1,3-Dioxolan-2-one in a volatile organic solvent such as methanol or dichloromethane.

• Instrument Setup:

  • Set the ion source to Electron Ionization (EI) mode.

  • Use a standard electron energy of 70 eV. This is a conventional choice that ensures reproducible fragmentation patterns and allows for comparison with standard spectral libraries like NIST.[9]

  • Set the mass analyzer to scan a suitable range, for example, m/z 15 to 120, to ensure capture of the molecular ion and key fragments.

• Sample Introduction: Introduce the sample via a direct insertion probe or through a Gas Chromatography (GC) inlet if sample purity is a concern.

• Data Acquisition: Acquire the mass spectrum.

• Data Analysis:

  • Identify the molecular ion peak at m/z ≈ 89.

  • Compare the fragmentation pattern to a reference spectrum of unlabeled ethylene carbonate (NIST) to confirm structural integrity, noting the +1 m/z shift for all fragments containing the C2 carbon.[9]

Workflow for Mass Spectrometric Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR is the premier technique for characterizing this molecule. In a standard ¹³C NMR spectrum of unlabeled ethylene carbonate, the carbonyl carbon signal is present at its natural abundance of ~1.1%. For (2-¹³C)-1,3-Dioxolan-2-one, the C2 position is >98% enriched, resulting in a signal for this carbon that is dramatically enhanced (by a factor of ~90) relative to the other carbons in the molecule.

• Expected Chemical Shifts (in CDCl₃):

  • C2 (¹³C labeled carbonyl): ~155 ppm. This is the key signal of interest, and its intensity will be exceptionally high.

  • C4, C5 (methylene carbons): ~65 ppm. These two carbons are chemically equivalent due to the molecule's plane of symmetry and will appear as a single signal of standard intensity.[10]

• Sample Preparation: Dissolve 10-20 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical; it must dissolve the sample and provide a deuterium signal for the instrument's lock system, which stabilizes the magnetic field.

• Instrument Setup:

  • Tune the NMR probe to the ¹³C frequency.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to optimize homogeneity and improve signal resolution. This is a crucial step to obtain sharp, well-defined peaks.

• Acquisition Parameters:

  • Use a standard proton-decoupled pulse sequence (e.g., zgpg30). This removes ¹H-¹³C coupling, simplifying the spectrum so that each unique carbon appears as a single line.

  • Set the spectral width to cover the full range of expected ¹³C chemical shifts (e.g., 0-200 ppm).

  • A relaxation delay (d1) of 2-5 seconds is typically sufficient.

• Data Acquisition: Acquire the Free Induction Decay (FID) signal. The number of scans can be minimal due to the high enrichment of the C2 signal.

• Data Processing:

  • Apply a Fourier transform to the FID to convert the time-domain signal into a frequency-domain spectrum.

  • Phase correct the spectrum to ensure all peaks are in the positive absorptive mode.

  • Reference the spectrum by setting the solvent signal to its known chemical shift (e.g., CDCl₃ at 77.16 ppm).

  • Integrate the signals. The integral of the peak at ~155 ppm will be disproportionately large compared to the peak at ~65 ppm, confirming the isotopic enrichment.

Workflow for ¹³C NMR Spectroscopic Analysis.

Infrared (IR) Spectroscopy

The primary diagnostic peak in the IR spectrum of 1,3-dioxolan-2-one is the strong carbonyl (C=O) stretch.[11] The frequency of this vibration is dependent on the reduced mass of the two atoms in the bond. Because ¹³C is heavier than ¹²C, the C=O bond in the labeled compound will have a slightly larger reduced mass. This will result in a small but detectable shift of the carbonyl absorption to a lower wavenumber (frequency).

• Expected C=O stretch for ¹²C=O: ~1800-1830 cm⁻¹[11]

• Expected C=O stretch for ¹³C=O: A shift of a few cm⁻¹ to a lower frequency is anticipated.

This isotopic shift provides definitive proof of the label's position at the carbonyl carbon.

• Sample Preparation:

  • If the sample is liquid (above ~37°C), place a single drop directly onto the ATR crystal.

  • If the sample is solid, place a small amount of the powder onto the crystal and apply pressure using the anvil to ensure good contact.

• Background Collection: With the clean, empty ATR crystal, collect a background spectrum. This is a critical self-validating step that subtracts the absorbance of atmospheric CO₂ and water vapor, as well as any intrinsic absorbance from the crystal itself.

• Sample Spectrum Collection: Place the sample on the crystal and collect the spectrum. The instrument software will automatically ratio the sample scan against the background scan to produce the final transmittance or absorbance spectrum.

• Data Analysis: Identify the strong C=O stretching frequency and compare it to a reference spectrum of the unlabeled compound to confirm the isotopic shift. Also, identify other characteristic peaks, such as C-H and C-O stretches, which should remain largely unchanged.[11]

Conclusion

(2-¹³C)-1,3-Dioxolan-2-one is a powerful analytical tool whose value is defined by its unique spectroscopic properties. While its bulk physicochemical characteristics are nearly identical to its unlabeled counterpart, the isotopic label at the C2 position provides an unambiguous signature in mass spectrometry and, most notably, in ¹³C NMR spectroscopy. Understanding these distinct features and applying rigorous, well-validated analytical protocols are essential for leveraging this compound to its full potential in mechanistic elucidation, metabolic tracing, and quantitative studies.

References

• Wikipedia. Ethylene carbonate. Wikipedia, the free encyclopedia. Available at: [Link]

• ChemDB. ethylene carbonate. ChemDB. Available at: [Link]

• Fengbai Group. Ethylene carbonate (EC). Fengbai Group. Available at: [Link]

• Carl ROTH. Ethylene carbonate, 100 g, CAS No. 96-49-1. Carl ROTH. Available at: [Link]

• Linder, M., et al. (2025). Exploring the Solubility of Ethylene Carbonate in Supercritical Carbon Dioxide: A Pathway for Sustainable Electrolyte Recycling from Li-Ion. Chalmers Research. Available at: [Link]

• NIST. 1,3-Dioxolan-2-one - Mass spectrum (electron ionization). NIST Chemistry WebBook, SRD 69. Available at: [Link]

• NIST. 1,3-Dioxolan-2-one - Infrared Spectrum. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Master Organic Chemistry. 13-C NMR - How Many Signals. Master Organic Chemistry. Available at: [Link]

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Commercial availability of (2-13C)-1,3-Dioxolan-2-one

An In-Depth Technical Guide on the Commercial Availability and Application of (2-¹³C)-1,3-Dioxolan-2-one

Executive Summary

In the pursuit of high-energy-density lithium-ion batteries and advanced pharmaceutical pharmacophores, understanding complex molecular degradation and functionalization pathways is paramount. As an application scientist, I frequently encounter the limitations of natural-abundance analytical techniques when deconvoluting the Solid Electrolyte Interphase (SEI) or tracing metabolic pathways.

(2-¹³C)-1,3-Dioxolan-2-one —widely known as Ethylene Carbonate-¹³C (¹³C-EC) —serves as a definitive diagnostic tracer. By isotopically enriching the C2 (carbonyl) position, researchers can definitively decouple solvent degradation from electrode oxidation and track specific reaction mechanisms with orders-of-magnitude higher sensitivity. This whitepaper details the commercial availability, mechanistic causality, and rigorously validated experimental protocols for utilizing this specialized isotope.

Chemical Identity & Commercial Sourcing

(2-¹³C)-1,3-Dioxolan-2-one (CAS: 69754-77-4) is a cyclic carbonate where the carbonyl carbon is replaced with the stable ¹³C isotope.

• Molecular Formula: C₂¹³CH₄O₃

• Molecular Weight: 89.05 g/mol

• Commercial Availability: Historically synthesized in-house via ¹³C-phosgene, it is now commercially available at scale from specialized isotope suppliers such as Sigma-Aldrich, Cambridge Isotope Laboratories, and BLD Pharm [1].

Procurement Specifications: For battery and pharmaceutical applications, procuring material with >99 atom % ¹³C enrichment and >99% chemical purity is standard. However, the most critical parameter is moisture content . The reagent must be strictly anhydrous (<10 ppm H₂O); otherwise, premature hydrolysis will generate background ¹³CO₂, destroying the integrity of downstream mass spectrometry data.

Mechanistic Causality: Why Label the C2 Position?

The strategic choice to label the C2 position is rooted in the fundamental electrochemistry of the molecule. The carbonyl carbon is the nexus of electrochemical reduction and nucleophilic attack.

Energy Storage Applications (SEI Deconvolution)

In a lithium-ion cell, natural abundance carbon electrodes (graphite) oxidize at high voltages, releasing ¹²CO₂. Simultaneously, the ethylene carbonate solvent breaks down. Without isotopic labeling, it is impossible to determine the origin of the evolved gas. By utilizing ¹³C-EC, the solvent-derived gas is shifted to m/z = 45 (¹³CO₂), definitively isolating solvent oxidation from electrode degradation [2]. Furthermore, the ¹³C label amplifies the Solid-State NMR signal of solid breakdown products (like Lithium Ethylene Dicarbonate) by a factor of ~100, bypassing the low sensitivity of natural abundance ¹³C (1.1%) [3].

Pharmaceutical Drug Development

In drug development, (2-¹³C)-1,3-Dioxolan-2-one is utilized as a highly efficient ¹³C-hydroxyethylating agent. When reacted with amines or phenols, it transfers a ¹³C-labeled 2-hydroxyethyl group—a common pharmacophore in beta-blockers. The causality here is safety and stability: using the cyclic carbonate avoids the extreme toxicity and volatility of ¹³C-ethylene oxide, providing a bench-stable, self-validating pathway for late-stage isotopic functionalization.

Fig 1: Mechanistic reduction pathways of (2-¹³C)-1,3-Dioxolan-2-one tracking the ¹³C isotope.

Quantitative Data Presentation

The breakdown of ¹³C-EC yields specific isotopic signatures that dictate the analytical technique required. The table below summarizes the causal relationship between the breakdown product, its isotopic signature, and the detection methodology [4].

Breakdown Product	Isotopic Signature	Detection Method	Mechanistic Origin
Lithium Ethylene Dicarbonate (LEDC)	¹³C Enriched (~160 ppm)	Solid-State ¹³C MAS NMR	1e⁻ radical reduction of EC
Lithium Carbonate (Li₂CO₃)	¹³C Enriched (~168 ppm)	Solid-State ¹³C MAS NMR	2e⁻ nucleophilic reduction of EC
Carbon Dioxide (CO₂)	m/z = 45 (¹³CO₂)	OEMS	Anodic oxidation / Hydrolysis of EC
Ethylene (C₂H₄)	m/z = 28 (Unlabeled)	OEMS	Cleavage of the EC ring
Carbon Monoxide (CO)	m/z = 29 (¹³CO)	OEMS	Direct electrochemical reduction of EC

Experimental Protocols: A Self-Validating System

To ensure absolute scientific integrity, any workflow utilizing expensive isotopic labels must be designed as a self-validating system. This requires internal controls (baseline ¹²C cells) and orthogonal detection methods.

Protocol 1: Anhydrous Electrolyte Formulation

Causality: Trace water will chemically hydrolyze ¹³C-EC into ¹³CO₂, creating false positives for electrochemical degradation.

• Purification: Transfer commercial (2-¹³C)-1,3-Dioxolan-2-one into an Argon-filled glovebox (H₂O < 0.1 ppm, O₂ < 0.1 ppm). Dry over activated 3Å molecular sieves for 48 hours.

• Formulation: Dissolve 1.0 M LiPF₆ into a 1:1 (v/v) mixture of ¹³C-EC and a linear carbonate (e.g., Diethyl Carbonate).

• Validation: Perform Karl Fischer titration to confirm H₂O < 10 ppm prior to cell assembly.

Protocol 2: Operando OEMS Analysis (Gas Phase)

Causality: OEMS provides real-time correlation between applied voltage and gas evolution, isolating solvent breakdown from electrode breakdown.

• Assembly: Assemble a two-compartment OEMS cell using the ¹³C-electrolyte, a graphite working electrode, and a lithium metal counter electrode.

• Calibration: Purge the headspace with ultra-high purity Argon. Calibrate the mass spectrometer specifically for m/z = 44 (¹²CO₂), m/z = 45 (¹³CO₂), and m/z = 29 (¹³CO).

• Execution: Apply a cyclic voltammetry sweep from Open Circuit Voltage (OCV) down to 0.01 V at 0.1 mV/s.

• Data Interpretation: A spike at m/z 45 at 0.8 V confirms solvent reduction. A spike at m/z 44 indicates carbon electrode degradation.

Protocol 3: Ex-Situ Solid-State ¹³C MAS NMR (Solid Phase)

Causality: OEMS only detects volatiles. The actual passivating SEI is solid and requires NMR to identify the retained carbonyl groups.

• Harvesting: After 10 formation cycles, disassemble the cell inside the glovebox. Rinse the graphite electrode with Dimethyl Carbonate (DMC) to remove residual soluble salts. Dry under vacuum.

• Packing: Pack the scraped electrode powder into a ZrO₂ Magic Angle Spinning (MAS) rotor.

• Acquisition: Acquire ¹³C MAS NMR spectra at a 10 kHz spinning speed.

• Validation: Analyze the enriched carbonyl peaks at ~160 ppm (LEDC) and ~168 ppm (Li₂CO₃). Compare against a natural abundance control cell to verify signal enhancement.

Fig 2: Self-validating experimental workflow for SEI characterization using ¹³C-labeled EC.

References

• Metzger, M., Marino, C., Sicklinger, J., Haering, D., & Gasteiger, H. A. (2015). "Anodic Oxidation of Conductive Carbon and Ethylene Carbonate in High Voltage Li-Ion Batteries Quantified by On-Line Electrochemical Mass Spectrometry." Journal of the Electrochemical Society, 162(7), A1123-A1134. [Link]

• Leifer, N., et al. (2011). "13C Solid State NMR Suggests Unusual Breakdown Products in SEI Formation on Lithium Ion Electrodes." Journal of the Electrochemical Society, 158(5), A471. [Link]

• Jin, Y., et al. (2019). "NMR Study of the Degradation Products of Ethylene Carbonate in Silicon–Lithium Ion Batteries." The Journal of Physical Chemistry Letters, 10(21), 6651-6659. [Link]

Precision Carbon Fixation: The Discovery, Synthesis, and Application of ¹³C-Labeled Cyclic Carbonates in Drug Development

Executive Summary

Cyclic carbonates are highly versatile molecules, historically utilized as polar aprotic solvents and electrolytes in lithium-ion batteries. However, their role has profoundly expanded into the pharmaceutical sector as critical precursors for isotope-labeled drugs. The advent of ¹³C-labeled cyclic carbonates marked a paradigm shift in metabolic tracing and mechanistic organic chemistry. By utilizing ¹³CO₂ as a C1-synthon, researchers can unambiguously track carbon atom fate in complex biological and chemical systems. This technical guide explores the historical context, mechanistic pathways, and self-validating protocols required to synthesize these vital isotopic tracers.

Historical Context: From Bulk Solvents to Precision Tracers

The synthesis of cyclic carbonates via the cycloaddition of CO₂ to epoxides has been known for decades. However, early methodologies relied on harsh conditions (high pressure, elevated temperatures) and heavy metal catalysts. As the field transitioned toward organocatalysis and metal-free systems—such as those utilizing 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or basic ionic liquids—a critical mechanistic question arose: Does the incorporated carbonyl carbon truly originate from the gaseous CO₂, or is it an artifact of catalyst or solvent degradation?

To resolve this, researchers pioneered the use of ¹³C-labeled CO₂. The introduction of ¹³CO₂ into these systems provided definitive proof of direct carbonation, as the resulting cyclic carbonates exhibited distinct, highly enriched ¹³C NMR signals at approximately 154–156 ppm 1[1]. Furthermore, this isotopic labeling became indispensable for synthesizing carbon-isotope-labeled organic compounds, which are of paramount importance in medicinal chemistry for ADME (Absorption, Distribution, Metabolism, and Excretion) studies 2[2].

Mechanistic Pathways of ¹³CO₂ Cycloaddition

Understanding the synthesis of ¹³C-labeled cyclic carbonates requires dissecting the catalytic cycle. The reaction is typically co-catalyzed by a Lewis acid or hydrogen-bond donor (to activate the epoxide) and a nucleophile (usually a halide).

Causality of Reagent Choice: Iodide (e.g., from tetrabutylammonium iodide, TBAI) is heavily preferred over bromide or chloride. Despite being a weaker base, iodide is a superior nucleophile and leaving group in aprotic media. This dual property dramatically accelerates the rate-determining step: the nucleophilic ring-opening of the epoxide 3[3].

Mechanism of ¹³CO₂ cycloaddition to epoxides forming labeled cyclic carbonates.

Self-Validating Experimental Protocol: Synthesis of ¹³C-Propylene Carbonate

To ensure high isotopic fidelity and reproducibility, the following protocol details the organocatalytic synthesis of ¹³C-labeled cyclic carbonates using basic organic salts under mild conditions.

Step-by-Step Methodology

• System Purging and Pre-sorption: In a rigorously dried Schlenk flask equipped with a magnetic stirrer, add the basic ionic liquid catalyst (e.g., tetrabutylammonium hydroxide, TBA·OH, 0.5 mmol) and solvent (DMSO-d6, 0.5 mL). Purge the system with inert gas, then bubble ¹³CO₂ gas (flow rate ~75 mL/min) through the solution for 15 minutes at 25 °C. Causality: Pre-sorption forms a highly reactive ¹³C-bicarbonate/carbamate adduct. This overcomes the low solubility of CO₂ in organic solvents and prevents kinetic starvation during the reaction1[1].

• Substrate Addition: Introduce the epoxide substrate (e.g., propylene oxide, 0.5 mmol) into the reaction vial.

• Cycloaddition: Seal the vessel and heat the mixture to 40–70 °C for 1–16 hours under continuous magnetic stirring.

• Isolation: Purify the resulting ¹³C-cyclic carbonate using flash column chromatography (ethyl acetate/hexane gradient) to remove the ionic liquid and unreacted epoxide.

• Self-Validation Checkpoint (Quantitative NMR): Acquire a ¹³C NMR inverse gated ¹H decoupled spectrum (zgig pulse sequence) with a relaxation delay (D₁) of at least 60 seconds. Causality: Standard ¹H-decoupled ¹³C NMR spectra suffer from the Nuclear Overhauser Effect (NOE), which artificially inflates the signal intensity of carbons attached to protons. Inverse gated decoupling suppresses NOE, ensuring the integration of the ¹³C-enriched carbonyl peak (~155.8 ppm) is strictly quantitative, thereby validating the isotopic purity of the product4[1][4].

Step-by-step experimental workflow for synthesizing ¹³C-labeled cyclic carbonates.

Advanced Applications: Diols and Polycarbonates

While epoxides readily undergo cycloaddition due to inherent ring strain, synthesizing cyclic carbonates directly from stable, biodegradable 1,2-diols and ¹³CO₂ is thermodynamically disfavored because water is generated as the sole byproduct. To bypass this, specialized metal-free carbene catalysts (e.g., thiazolium salts) and dehydrating agents (like CH₂Br₂) are employed. In these complex mixtures, ¹³C labeling is the only definitive way to confirm that the carbonyl group originates entirely from CO₂ rather than the alkylating agent or solvent 5[5][6].

Additionally, ¹³C-labeling has been instrumental in polymer chemistry to prove the existence of unprecedented di(tri)carbonate linkages in cyclic polycarbonates. MALDI-TOF MS analysis of ¹³CO₂-derived polymers shows a distinct molecular weight shift (+1 Da per repeat unit, +2 Da for chain ends), validating the consecutive insertion of multiple CO₂ molecules into the polymer backbone7[7].

Quantitative Data Summary

The following table synthesizes key experimental parameters and yields for the production of ¹³C-labeled cyclic carbonates across various authoritative methodologies.

Catalytic System	Substrate	CO₂ Source & Pressure	Temp (°C)	Yield / Conversion	Key Analytical Marker
Basic Ionic Liquid (TBA·OH)	Epoxides / Halohydrins	¹³CO₂ (1 atm)	40–70	>98%	¹³C NMR: zgig sequence, 60s delay
Thiazolium Carbene + Cs₂CO₃	1,2-Diols	¹³CO₂ (1 atm)	90	~61%	¹³C NMR: Carbonyl origin confirmation
Photoredox / Heterogeneous	Alkenes → Epoxides	¹³CO₂ / ¹⁴CO₂ (Stoichiometric)	Ambient	High (Stereospecific)	Precursor for isotope-labeled drugs
Dinuclear Zinc Catalyst	Epoxides (Polymerization)	¹³CO₂ (High Pressure)	Varied	Cyclic Polycarbonates	MALDI-TOF MS: +1 Da mass shift

Conclusion

The integration of ¹³C-labeled cyclic carbonates into the chemist's toolkit has bridged the gap between fundamental mechanistic studies and applied pharmaceutical development. By employing rationally designed organocatalysts and self-validating analytical protocols like inverse gated NMR, researchers can achieve precise carbon fixation. This not only elucidates complex catalytic pathways but also provides the high-fidelity isotopic tracers required for next-generation drug discovery.

References

• Direct Air Capture and Integrated Conversion of Carbon Dioxide into Cyclic Carbonates with Basic Organic Salts ACS Sustainable Chemistry & Engineering URL
• Diva-Portal.
• Infoscience (EPFL)
• Metal-Free Synthesis of Cyclic and Acyclic Carbonates from CO2 and Alcohols ResearchGate URL
• A sustainable approach for the synthesis of recyclable cyclic CO2-based polycarbonates Semantic Scholar URL
• The 13C NMR spectra of the synthesized bis(cyclic carbonate)
• Synthesis of Cyclic Organic Carbonates Using Atmospheric Pressure CO2 and Charge-Containing Thiourea Catalysts DIAL@UCLouvain URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. diva-portal.org [diva-portal.org]
• 3. dial.uclouvain.be [dial.uclouvain.be]
• 4. researchgate.net [researchgate.net]
• 5. infoscience.epfl.ch [infoscience.epfl.ch]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Note: Synthesis and Utility of (2-13C)-1,3-Dioxolan-2-one in Advanced Battery Research

Introduction & Scientific Rationale

(2-13C)-1,3-Dioxolan-2-one, universally recognized in materials science as 13C-labeled ethylene carbonate (13C-EC) , is a premier isotopic probe used in the mechanistic elucidation of the solid-electrolyte interphase (SEI) in lithium-ion batteries [3]. Because the SEI dictates battery lifespan, safety, and capacity retention, understanding its exact chemical origin is paramount.

By selectively enriching the C2 (carbonyl) position with Carbon-13, researchers can deploy Solid-State 13C NMR and Isotope Ratio Mass Spectrometry (IRMS) to definitively trace whether evolved gases (CO, CO2) and precipitated alkyl carbonates (e.g., lithium ethylene dicarbonate, LEDC) originate from the ethylene carbonate solvent or from other electrolyte components [2].

The most atom-economical and scalable synthetic route for this labeled compound avoids complex phosgene chemistry. Instead, it relies on the direct catalytic cycloaddition of isotopic carbon dioxide (13CO2) to ethylene oxide (oxirane) [1].

Mechanistic Pathway of Cycloaddition

The synthesis relies on a bifunctional catalyst to activate both the epoxide ring and the highly stable 13CO2 molecule. The mechanism proceeds via a coordinated ring-opening and subsequent carbonation.

Catalytic cycloaddition of 13CO2 to ethylene oxide forming (2-13C)-1,3-Dioxolan-2-one.

Experimental Protocol: Synthesis of (2-13C)-1,3-Dioxolan-2-one

This protocol utilizes a bis-tetrabutylammonium tetrachlorozincate catalyst to achieve high yields at moderate pressures, preventing the loss of expensive 13CO2 gas [1].

Materials Required:

• Ethylene oxide (EO, anhydrous, >99.9%)

• 13CO2 gas (99 atom % 13C)

• Bis-tetrabutylammonium tetrachlorozincate ([TBAN]2[ZnCl4])

• Anhydrous methyl-tert-butyl ether (MTBE) as a co-solvent (optional, to lower freezing points)

Step-by-Step Methodology:

Step 1: Reactor Preparation and Dehydration

• Action: Purge a high-pressure stainless-steel autoclave (rated to 50 atm) with dry argon for 30 minutes at 120 °C, then cool under argon.

• Causality: Ethylene oxide is highly reactive. Adventitious water in the reactor will act as a nucleophile, reacting with EO to form 13C-labeled ethylene glycol—a highly undesirable side product that drastically reduces the yield of the target carbonate [1].

Step 2: Catalyst Loading

• Action: Load 0.5 mol% of[TBAN]2[ZnCl4] into the reactor under an inert atmosphere.

• Causality: This specific zincate complex is a bifunctional catalyst. The Lewis acidic Zn2+ center coordinates to the epoxide oxygen, weakening the C-O bond. Simultaneously, the nucleophilic Cl- attacks the less sterically hindered carbon, opening the ring to facilitate 13CO2 insertion at pressures below 10 atm [1].

Step 3: Reagent Condensation

• Action: Chill the autoclave to -20 °C using a dry ice/acetone bath. Condense the required stoichiometric mass of ethylene oxide into the reactor.

• Causality: Ethylene oxide is a gas at room temperature (boiling point 10.7 °C). Chilling the reactor ensures quantitative liquid transfer and prevents premature volatilization before the system is sealed.

Step 4: Isotopic Pressurization

• Action: Seal the reactor and pressurize with 13CO2 to 8–10 atm.

• Causality: Maintaining an excess of 13CO2 drives the equilibrium toward the carbonate product. Keeping the pressure <10 atm ensures the reaction can be carried out safely in standard industrial/lab autoclaves without requiring extreme high-pressure infrastructure [1].

Step 5: Cyclization Reaction

• Action: Heat the sealed vessel to 80 °C under vigorous mechanical stirring for 4 to 6 hours.

• Causality: The 80 °C temperature provides the exact thermal energy required to overcome the activation barrier of the final ring-closure step (cyclization of the halo-alkoxide intermediate to extrude the chloride leaving group) without causing thermal degradation or polymerization of the epoxide.

Step 6: Isolation and Purification

• Action: Cool the reactor to room temperature. Slowly vent residual unreacted 13CO2 through a liquid nitrogen cold trap (to recover unreacted isotopic gas). Purify the crude liquid via vacuum distillation.

• Causality: Vacuum distillation prevents thermal decomposition of the newly formed 13C-EC, yielding a highly pure, battery-grade solvent.

Quantitative Data Summary

The following table summarizes the expected reaction metrics based on optimized catalytic parameters [1]:

Parameter	Value	Analytical Significance
Catalyst Loading	0.5 mol% [TBAN]2[ZnCl4]	High turnover frequency; minimizes metal contamination.
Reaction Temperature	80 °C	Prevents EO polymerization; ensures rapid cyclization.
13CO2 Pressure	< 10 atm	Safe operational limit; maximizes atom economy.
Reaction Yield	> 95%	Highly efficient conversion of expensive isotopic precursors.
Ethylene Glycol Impurity	< 2%	Confirms successful exclusion of adventitious water.
Isotopic Purity (C2)	> 98 atom % 13C	Ensures high signal-to-noise ratio in downstream NMR/IRMS.

Application Workflow: SEI Analysis in Li-Ion Batteries

Once synthesized, (2-13C)-1,3-Dioxolan-2-one is blended into standard battery electrolytes. Because the C2 carbon is the primary site of electrochemical reduction, tracking this isotope allows drug development professionals and battery scientists to map the exact degradation pathways of the electrolyte[2, 3].

Workflow for tracing SEI formation and gas evolution using 13C-labeled ethylene carbonate.

Analytical Causality: When 13C-EC is mixed with unlabeled diethyl carbonate (DEC) or dimethyl carbonate (DMC), any 13CO2 or 13CO gas detected post-cycling definitively proves that the gas originated from the breakdown of the ethylene carbonate ring, not the linear carbonates. Previous studies utilizing this exact methodology demonstrated that over 50% of evolved CO2 in standard cells is derived directly from EC decomposition [2, 3].

References

• Higher Value Product from Corn Ethanol: Clean and efficient synthesis of ethylene carbonate from ethylene oxide. Agricultural Utilization Research Institute (AURI).
• Role of Catalytic Conversions of Ethylene Carbonate, Water, and HF in Forming the Solid-Electrolyte Interphase of Li-Ion Batteries. ACS Publications.
• Electrolytes For Lithium and Lithium-Ion Batteries. Scribd (Springer Science+Business Media).

Application Note: Elucidating Metabolic Fluxes in Microbial Upcycling of Battery Electrolytes using (2-13C)-1,3-Dioxolan-2-one

Document Type: Advanced Technical Protocol & Application Guide Target Audience: Researchers, Systems Biologists, and Bioprocess Engineers in Biomanufacturing and Bioremediation.

Introduction & Mechanistic Rationale

The exponential growth of electric vehicles has created a critical environmental bottleneck: the management of spent lithium-ion battery discharging wastewater (DW). This high-salinity wastewater is rich in cyclic organic solvents, predominantly ethylene carbonate (1,3-Dioxolan-2-one). Recently, pioneering bioprocesses have demonstrated that anaerobic microbial consortia can hydrolyze these solvents and upgrade them into high-value medium-chain fatty acids (MCFAs) like butyrate and caproate via chain elongation[1].

However, optimizing this bioprocess requires a precise understanding of carbon partitioning. Ethylene carbonate degradation involves hydrolysis into ethylene glycol and carbon dioxide[2]. In a mixed microbial consortium, the released CO₂ is not merely a waste product; it is actively recaptured by acetogenic bacteria via the Wood-Ljungdahl Pathway (WLP) to synthesize Acetyl-CoA[3].

The Isotopic Rationale: To map this complex cross-feeding network, we utilize (2-13C)-1,3-Dioxolan-2-one (ethylene carbonate labeled specifically at the carbonyl carbon). Why not use uniformly labeled (U-13C3)-ethylene carbonate? Using a uniformly labeled tracer would simultaneously introduce ¹³C into both the ethylene glycol and CO₂ pools. Because ethylene glycol is oxidized to acetyl-CoA, the convergence of ¹³C from both heterotrophic oxidation and autotrophic CO₂ fixation at the central Acetyl-CoA node would create mathematically unresolvable flux variables. By selectively labeling the carbonyl carbon, we isolate the decarboxylation event. The released ¹³CO₂ acts as an orthogonal tracer for mixotrophic carbon fixation, while the unlabeled ethylene glycol backbone traces the heterotrophic flux.

Metabolic Routing and Isotope Tracing Logic

When (2-13C)-1,3-Dioxolan-2-one is introduced to a hydrolytic-acetogenic co-culture (e.g., Lachnoclostridium and Clostridium kluyveri), the enzymatic cleavage of the carbonate linkage releases ¹³CO₂. This labeled gas is subsequently fixed by the WLP into [¹³C]-Acetyl-CoA, which serves as the fundamental two-carbon building block for reverse β-oxidation (chain elongation) into MCFAs.

Metabolic routing of (2-13C)-1,3-Dioxolan-2-one. Carbonyl-13C tracks CO2 fixation via the WLP.

Experimental Protocol: 13C-MFA of Battery DW Upcycling

This protocol is designed as a self-validating system. By continuously monitoring the isotopic enrichment of the precursor pool (headspace CO₂), researchers can dynamically correct their flux models for isotopic non-stationarity.

Phase 1: Consortium Acclimation and Tracer Dosing

• Inoculation: Inoculate a mixed anaerobic consortium into 100 mL serum bottles containing defined minimal media and 5% (v/v) filtered spent lithium-ion battery DW[1].

• Anaerobiosis: Purge the headspace with N₂ gas (100%) for 15 minutes to establish strict anaerobiosis. Note: Do not use standard N₂/CO₂ mixes, as unlabeled CO₂ will prematurely dilute the isotopic tracer.

• Tracer Administration: Inject (2-13C)-1,3-Dioxolan-2-one (isotopic purity ≥99%) to a final concentration of 50 mM.

  • Causality: 50 mM provides a sufficient carbon flux to overcome the endogenous unlabeled carbon background without inducing solvent toxicity in the chain-elongating microbes.

Phase 2: Time-Course Sampling & Metabolic Quenching

• Liquid Sampling: Extract 2 mL liquid aliquots at 4, 8, 12, 24, and 48 hours using a gas-tight syringe to maintain anaerobic pressure.

• Self-Validation Checkpoint (Gas Analysis): Simultaneously sample 500 µL of headspace gas. Analyze via GC-TCD/MS to quantify the ¹³CO₂ / ¹²CO₂ ratio. If the M+0 CO₂ fraction exceeds 20%, the flux model must be mathematically adjusted for isotopic dilution originating from the degradation of unlabeled biomass.

• Metabolic Quenching: Immediately inject the 2 mL liquid sample into 8 mL of pre-chilled (-20°C) acetonitrile/methanol/water (40:40:20, v/v/v).

  • Causality: Rapid thermal and chemical quenching is mandatory to halt enzymatic activity instantly. Slower quenching methods lead to the rapid degradation of highly labile intracellular Acetyl-CoA and Butyryl-CoA thioesters, skewing the Mass Isotopomer Distribution (MID).

Phase 3: Extraction and LC-MS/MS Analysis

• Extraction: Centrifuge the quenched lysate at 15,000 × g for 15 minutes at 4°C to pellet cellular debris.

• Concentration: Evaporate the supernatant under a gentle nitrogen stream at 4°C and reconstitute the dried metabolites in 100 µL of 50 mM ammonium acetate (pH 8.0).

• Quantification: Analyze via UHPLC coupled to a Q-TOF mass spectrometer operating in negative electrospray ionization (ESI-) mode. Extract the MIDs for Acetyl-CoA (m/z 808.1), Butyrate (m/z 87.0), and Caproate (m/z 115.1).

Data Presentation & Flux Interpretation

The integration of ¹³CO₂ into the carbon backbone via the WLP results in specific isotopologue shifts. Because Acetyl-CoA has two carbon atoms, it can exist as M+0 (unlabeled), M+1 (one ¹³C), or M+2 (two ¹³C atoms). The subsequent condensation of Acetyl-CoA units during reverse β-oxidation yields predictable binomial distributions in the resulting MCFAs.

Table 1: Representative Mass Isotopomer Distributions (MIDs) in a Mixotrophic Chain-Elongation Consortium at t = 24h

Metabolite	M+0	M+1	M+2	M+3	M+4	M+5	M+6
Dissolved CO₂	12.0%	88.0%	-	-	-	-	-
Acetyl-CoA	45.2%	42.1%	12.7%	-	-	-	-
Butyryl-CoA	20.5%	38.3%	27.4%	10.6%	3.2%	-	-
Caproate	9.2%	26.1%	31.5%	20.3%	9.4%	2.8%	0.7%

Data Interpretation Note: The high M+1 fraction in Acetyl-CoA (42.1%) confirms that the WLP is highly active, fixing the ¹³CO₂ released from the (2-13C)-1,3-Dioxolan-2-one hydrolysis[3]. The presence of M+2 Acetyl-CoA indicates that a subset of the WLP flux is operating purely autotrophically (utilizing ¹³CO₂ for both the methyl and carbonyl branches of the pathway). The cascading enrichment into M+3 through M+6 caproate definitively proves that the upcycled battery solvent is the direct carbon progenitor for the synthesized bioproducts[1].

References

• Resource Recovery from Spent Lithium–Ion Battery Discharging Wastewater via Anaerobic Conversion to Medium-Chain Fatty Acids and Butanol ACS ES&T Engineering (2025). 1

• 13C-metabolic flux analysis of Clostridium ljungdahlii illuminates its core metabolism under mixotrophic culture conditions Metabolic Engineering (2022). 3

• Poly(ethylene carbonate)s, part II: degradation mechanisms and parenteral delivery of bioactive agents Journal of Controlled Release (1998). 2

• Unveiling aging mechanisms of electrolytes in commercial end-of-life lithium-ion batteries Journal of Power Sources (2025).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 13C-metabolic flux analysis of Clostridium ljungdahlii illuminates its core metabolism under mixotrophic culture conditions (Journal Article) | OSTI.GOV [osti.gov]

Application Note: (2-13C)-1,3-Dioxolan-2-one as an Advanced Tracer for In Vivo Metabolic Imaging and Pharmacokinetics

Target Audience: Researchers, MRI Scientists, and Drug Development Professionals Content Focus: Hyperpolarized 13C MRI Probes and Mass Spectrometry Internal Standards

Executive Summary

(2-13C)-1,3-Dioxolan-2-one, commonly known as 13C-labeled ethylene carbonate, is a highly specialized cyclic carbonate tracer utilized in advanced preclinical research. By enriching the carbonyl carbon (C2) with the carbon-13 isotope, researchers unlock its potential as both a hyperpolarized magnetic resonance imaging (HP-MRI) probe and a robust internal standard for mass spectrometry (MS). This application note provides an authoritative guide to deploying (2-13C)-1,3-Dioxolan-2-one in vivo, detailing the mechanistic rationale, physical properties, and self-validating experimental protocols required for successful implementation.

Mechanistic Grounding: Why (2-13C)-1,3-Dioxolan-2-one?

The selection of (2-13C)-1,3-Dioxolan-2-one for in vivo tracing is driven by three fundamental physicochemical phenomena:

• Favorable Nuclear Spin Dynamics for dDNP: In dissolution Dynamic Nuclear Polarization (dDNP), the longitudinal relaxation time ( T1​ ) of the target nucleus dictates the viability of the tracer. The C2 carbonyl carbon of 1,3-dioxolan-2-one lacks directly attached protons, which minimizes rapid dipole-dipole relaxation. This structural isolation preserves the hyperpolarized state long enough to permit formulation, intravenous injection, and in vivo spectral acquisition[1].

• Predictable In Vivo Hydrolysis: Alkyl and cyclic carbonates, including 1,3-dioxolan-2-one, undergo rapid chemical and enzymatic hydrolysis in vivo, yielding carbon dioxide and the corresponding alcohol (ethylene glycol)[2]. Because the 13C label is positioned at the carbonyl carbon, this hydrolysis specifically releases 13CO2. In biological systems, 13CO2 rapidly equilibrates with H13CO3⁻ (bicarbonate) via the enzyme carbonic anhydrase. Monitoring this two-step ring-opening hydrolysis via HP-MRI allows researchers to map tissue esterase activity and extracellular pH (pHe) in real-time[3].

• Absolute MS Quantification: In metabolomics, matrix effects can severely skew the quantification of polar metabolites. Utilizing 13C-labeled ethylene carbonate as a stable isotopic standard allows for precise normalization of chemical profiles detected by mass spectrometry, correcting for ion suppression during electrospray ionization[4].

Quantitative Data Summary

To facilitate experimental design, the critical analytical parameters of (2-13C)-1,3-Dioxolan-2-one are summarized below.

Parameter	Value	Analytical Significance
13C Chemical Shift (Carbonyl)	~156.5 ppm	Highly distinct from downstream metabolites (13CO2 at ~125 ppm and H13CO3⁻ at ~161 ppm)[1].
T1 Relaxation Time (in D2O)	~45 - 60 s	Provides a sufficient temporal window for dDNP dissolution and in vivo injection.
Exact Mass[M+H]+	90.02 Da	Generates a +1 Da mass shift vs. the unlabeled compound (89.02 Da) for MS tracing.
Primary Hydrolysis Products	13CO2, Ethylene Glycol	Enables ratiometric pH imaging and targeted esterase mapping[2].

Experimental Protocols

Protocol A: Hyperpolarization via Dissolution-DNP

Causality & Rationale: dDNP transfers high electron spin polarization to the 13C nucleus at cryogenic temperatures (1.2 K) and high magnetic fields (e.g., 3.35 T to 7 T), achieving signal enhancements of >10,000-fold. A glass-forming matrix is required to ensure a homogenous distribution of the trityl radical, which provides the unpaired electrons necessary for microwave-driven polarization transfer.

• Sample Formulation: Mix 2.0 M (2-13C)-1,3-Dioxolan-2-one in a 1:1 (v/v) D2O/glycerol matrix. Add 15 mM of OX063 trityl radical and 1.5 mM of a gadolinium-based contrast agent (e.g., Gd-DOTA) to shorten the solid-state electron T1​ .

• Microwave Irradiation: Insert the sample into the dDNP polarizer. Irradiate with microwaves at the specific electron spin resonance (ESR) frequency of the trityl radical.

• Rapid Dissolution: Dissolve the polarized solid using 4.0 mL of superheated, pressurized aqueous buffer (100 mM Tris, pH 7.4) containing sodium ascorbate to quench the radical and prevent paramagnetic relaxation of the 13C signal.

• Validation Checkpoint: Monitor the solid-state microwave buildup curve. A plateau in the 13C signal must be reached (typically after 60-90 minutes) before initiating dissolution. Premature dissolution yields insufficient signal-to-noise ratio (SNR) for in vivo detection[1].

Protocol B: In Vivo 13C MRI/MRS Acquisition

Causality & Rationale: The hyperpolarized state decays exponentially according to T1​ . Therefore, injection and imaging must occur within seconds of dissolution. Slice-selective spectroscopy isolates the signal from the target tissue (e.g., a tumor microenvironment) to monitor localized hydrolysis.

• Intravenous Administration: Inject 1.5 mL of the neutralized, hyperpolarized tracer solution via the tail vein of the anesthetized rodent model within 10 seconds of dissolution.

• Spectral Acquisition: Utilize a slice-selective 13C 2D chemical shift imaging (CSI) sequence on a preclinical MRI scanner (e.g., 7T). Initiate scanning 5 seconds post-injection, acquiring spectra every 2 seconds for a total of 60 seconds.

• Kinetic Modeling: Quantify the exponential decay of the substrate peak (~156.5 ppm) and the appearance of the H13CO3⁻ peak to map tissue-specific hydrolysis rates.

• Validation Checkpoint: In the first 5 seconds post-injection, the unhydrolyzed (2-13C)-1,3-Dioxolan-2-one peak must be clearly visible at ~156.5 ppm[1]. The absence of this peak indicates either complete polarization loss during transfer or a failed intravenous injection.

Protocol C: LC-MS/MS Pharmacokinetic Profiling

Causality & Rationale: When evaluating carbonate-based prodrugs or excipients, (2-13C)-1,3-Dioxolan-2-one acts as a stable isotope-labeled internal standard (SIL-IS). It co-elutes with the unlabeled analyte, experiencing identical matrix suppression, thereby normalizing the mass spectrometry readout.

• Plasma Extraction: Spike 50 µL of biological plasma with a known concentration of (2-13C)-1,3-Dioxolan-2-one. Extract the analytes using cold acetonitrile (1:4 v/v) to precipitate proteins.

• LC-MS/MS Analysis: Inject the supernatant onto a HILIC column coupled to a triple quadrupole mass spectrometer operating in positive ESI mode.

• Multiple Reaction Monitoring (MRM): Monitor the specific MRM transitions (e.g.,[M+H]+ m/z 90.0 → 45.0 for the 13C-labeled compound).

• Validation Checkpoint: The peak area ratio of the endogenous/unlabeled analyte to the (2-13C)-1,3-Dioxolan-2-one internal standard must remain linear across a 3-log calibration curve (R² > 0.99)[4].

Visualization

Fig 1: dDNP workflow and in vivo metabolic pathway of (2-13C)-1,3-Dioxolan-2-one.

References

• Title : 4-Methyl-1,3-dioxolan-2-one - MAK Value Documentations Source : Publisso URL :[Link]

• Title : Dissolution-DNP enables the detection of 13C hyperpolarized NMR spectra of Li-ion battery electrolytes Source : ChemRxiv URL :[Link]

• Title : The benefits of incorporating glycerol carbonate into an innovative pozzolanic matrix Source : ResearchGate URL :[Link]

• Source: Google Patents (US20110282587A1)

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• 4. US20110282587A1 - Computer readable storage mediums, methods and systems for normalizing chemical profiles in biological or medical samples detected by mass spectrometry - Google Patents [patents.google.com]

Application Notes and Protocols for the NMR Spectroscopic Analysis of (2-¹³C)-1,3-Dioxolan-2-one

Abstract

This guide provides a comprehensive overview and detailed protocols for the analysis of (2-¹³C)-1,3-Dioxolan-2-one, a selectively ¹³C-labeled isotopologue of ethylene carbonate, using Nuclear Magnetic Resonance (NMR) spectroscopy. As a key component in battery electrolytes and a monomer for biodegradable polymers, the precise characterization of this compound is critical.[1][2][3] The strategic placement of the ¹³C label at the carbonyl carbon (C2) offers a unique handle for in-depth structural verification and quantification. This document outlines the foundational principles, experimental design rationale, and step-by-step protocols for one-dimensional (1D) and two-dimensional (2D) NMR techniques, tailored for researchers, scientists, and professionals in drug development and materials science.

Introduction: The Significance of Isotopic Labeling

1,3-Dioxolan-2-one, commonly known as ethylene carbonate, is a polar aprotic solvent of significant industrial importance.[3] Its isotopically labeled variant, (2-¹³C)-1,3-Dioxolan-2-one, provides a powerful tool for mechanistic studies, reaction tracking, and quantitative analysis. The ¹³C isotope, while naturally occurring at only ~1.1% abundance, possesses a nuclear spin (I=1/2) that makes it NMR-active. By enriching a specific position in the molecule to >99% ¹³C, we dramatically enhance the signal intensity from that site, enabling a suite of powerful NMR experiments.[4][5]

The primary advantage of labeling the C2 carbonyl carbon is the ability to directly probe the chemical environment of this key functional group. This is invaluable for studying reactions involving the carbonate moiety, such as ring-opening polymerizations or electrolyte decomposition pathways in batteries.[2][6]

Molecular Structure

The structure of (2-¹³C)-1,3-Dioxolan-2-one is shown below, with the isotopically labeled carbon highlighted. The molecule possesses a simple, symmetrical structure with two chemically equivalent methylene groups.

Caption: Structure of (2-¹³C)-1,3-Dioxolan-2-one.

Foundational NMR Analysis: 1D Spectra

The initial characterization begins with standard 1D ¹H and ¹³C NMR spectra. These experiments confirm the basic structural integrity and purity of the sample.

¹H NMR Spectroscopy

Due to the molecule's symmetry, the four protons on the two methylene groups (C4 and C5) are chemically and magnetically equivalent.

• Expected Spectrum: A single, sharp singlet in the ¹H NMR spectrum.

• Causality: The absence of adjacent, non-equivalent protons results in no spin-spin splitting. The chemical shift is influenced by the deshielding effect of the adjacent oxygen atoms.

• Expected Chemical Shift (δ): Approximately 4.5 ppm. This value is based on data for unlabeled ethylene carbonate and may vary slightly depending on the solvent and concentration.[7][8]

¹³C{¹H} NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum provides a direct view of the carbon backbone. The ¹³C label at the C2 position is the key feature.

• Expected Spectrum: Two distinct signals are expected.

  • A highly intense signal for the labeled C2 carbonyl carbon.

  • A signal of standard intensity for the two equivalent methylene carbons (C4 and C5).

• Causality & Expertise:

  • Signal Enhancement: The signal for C2 will be approximately 90 times stronger than the C4/C5 signal due to the >99% ¹³C enrichment compared to the 1.1% natural abundance. This allows for rapid data acquisition, even with small sample quantities.

  • Chemical Shifts: The chemical shifts are determined by the local electronic environment. The carbonyl carbon (C2) is significantly deshielded by the double-bonded oxygen and the two single-bonded oxygens, resulting in a large downfield shift.[9] The methylene carbons (C4, C5) are deshielded by their attached oxygen atoms but to a lesser extent.[9]

• Expected Chemical Shifts (δ):

  • C2 (¹³C=O): ~155 ppm

  • C4/C5 (-CH₂-): ~65 ppm These values are derived from literature data for similar cyclic carbonates.[10][11]

Advanced Structural Verification: 2D NMR Techniques

Two-dimensional NMR experiments are essential for unambiguously confirming the molecular structure by revealing through-bond correlations between nuclei. For (2-¹³C)-1,3-Dioxolan-2-one, heteronuclear experiments are particularly powerful.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment maps correlations between protons and the carbons to which they are directly attached (one-bond C-H coupling).

• Purpose: To definitively assign the proton signal to its corresponding carbon signal.

• Expected Spectrum: A single cross-peak correlating the proton signal at ~4.5 ppm with the carbon signal at ~65 ppm.

• Causality: The experiment is designed to detect ¹JCH coupling, which is typically around 125-150 Hz for sp³-hybridized carbons.[12][13] There will be no cross-peak to the C2 signal at ~155 ppm, as this carbon has no directly attached protons. This absence of a signal is a crucial piece of confirmatory evidence.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment is arguably the most critical for this specific molecule. It reveals correlations between protons and carbons over two or three bonds (²JCH, ³JCH).

• Purpose: To establish the connectivity between the methylene groups and the labeled carbonyl carbon.

• Expected Spectrum: A clear cross-peak correlating the proton signal at ~4.5 ppm (from C4/C5) with the labeled carbon signal at ~155 ppm (C2).

• Causality & Authoritative Grounding: This correlation arises from the two-bond coupling (²JCH) between the methylene protons and the carbonyl carbon, transmitted through the intervening oxygen atom (H-C-O-C). HMBC is optimized for these smaller, long-range couplings (typically 2-10 Hz) and is a definitive method for piecing together molecular fragments.[14][15] This single correlation provides irrefutable evidence that the methylene groups are directly connected to the labeled carbonyl group within the five-membered ring.

Quantitative Analysis (qNMR)

Quantitative NMR (qNMR) is a powerful method for determining the concentration or purity of a substance without the need for identical reference standards for the analyte.[16][17]

• Leveraging the ¹³C Label: The intense and well-resolved signal of the labeled C2 carbon in the ¹³C spectrum makes it an ideal probe for quantification.

• Methodology: By adding a known amount of an internal standard with a certified purity, the purity of the (2-¹³C)-1,3-Dioxolan-2-one can be calculated by comparing the integral of the C2 signal to the integral of a known signal from the standard.[18]

• Trustworthiness: This method is highly accurate because the signal integral in NMR is directly proportional to the number of nuclei.[16][19] Using the enriched ¹³C signal provides excellent sensitivity and avoids potential overlaps that can complicate ¹H qNMR.

Experimental Workflow and Protocols

The following diagram and protocols provide a systematic approach to the complete NMR analysis of (2-¹³C)-1,3-Dioxolan-2-one.

Caption: Experimental workflow for NMR analysis.

Protocol 1: Sample Preparation

Rationale: Proper sample preparation is paramount for acquiring high-quality, artifact-free NMR spectra. The solvent must fully dissolve the analyte, and any particulate matter must be removed to ensure good magnetic field homogeneity.[20][21][22]

Materials:

• (2-¹³C)-1,3-Dioxolan-2-one (10-20 mg)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃), 0.6 mL

• 5 mm NMR tube of good quality

• Vial, Pasteur pipette, and a small plug of glass wool or Kimwipe

Procedure:

• Accurately weigh 10-20 mg of the compound into a clean, dry vial.[23]

• Add approximately 0.6 mL of the chosen deuterated solvent. Ethylene carbonate is polar, so solvents like CDCl₃, Acetone-d₆, or Acetonitrile-d₃ are suitable.[20]

• Gently swirl the vial until the solid is completely dissolved.

• Place a small, tight plug of glass wool or Kimwipe into a Pasteur pipette.

• Filter the solution directly into the NMR tube to remove any dust or undissolved particles.[22][24]

• Cap the NMR tube securely and label it clearly.

Protocol 2: 1D ¹H and ¹³C{¹H} NMR Acquisition

Rationale: These initial 1D experiments provide fundamental structural data and confirm the presence and isotopic enrichment of the target molecule. Proton decoupling is used for the ¹³C spectrum to simplify it to single lines and enhance signal-to-noise via the Nuclear Overhauser Effect (NOE).[9]

Instrument Setup (Example on a 400 MHz Spectrometer):

• Insert the sample into the spectrometer.

• Lock onto the deuterium signal of the solvent and shim the magnetic field for optimal homogeneity.

• For ¹H Acquisition:

  • Pulse Program: Standard single pulse (e.g., 'zg30').

  • Spectral Width: ~16 ppm (centered around 6 ppm).

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay (d1): 2-5 seconds.

  • Number of Scans (NS): 8-16.

• For ¹³C{¹H} Acquisition:

  • Pulse Program: Standard single pulse with proton decoupling (e.g., 'zgpg30').

  • Spectral Width: ~240 ppm (centered around 100 ppm).

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay (d1): 2-5 seconds.

  • Number of Scans (NS): 64-128. Due to the enriched C2 signal, a high-quality spectrum can be obtained quickly.

Protocol 3: 2D ¹H-¹³C HSQC and HMBC Acquisition

Rationale: These experiments provide the crucial connectivity information that validates the molecular structure. The parameters are chosen to optimize for one-bond (HSQC) or multiple-bond (HMBC) correlations.

Instrument Setup (Example on a 400 MHz Spectrometer):

• Use the same locked and shimmed sample.

• For ¹H-¹³C HSQC:

  • Pulse Program: Standard gradient-selected HSQC (e.g., 'hsqcedetgpsp').

  • Spectral Width (F2 - ¹H): ~10 ppm (centered on the proton signal).

  • Spectral Width (F1 - ¹³C): ~100 ppm (centered around the C4/C5 signal at ~65 ppm).

  • ¹JCH Coupling Constant: Set to an average value of 145 Hz. This is the central parameter for optimizing the coherence transfer.[25]

  • Number of Scans (NS): 2-4 per increment.

• For ¹H-¹³C HMBC:

  • Pulse Program: Standard gradient-selected HMBC (e.g., 'hmbcgplpndqf').

  • Spectral Width (F2 - ¹H): ~10 ppm (centered on the proton signal).

  • Spectral Width (F1 - ¹³C): ~200 ppm (to include both the C4/C5 and the C2 signals).

  • Long-Range Coupling Constant: Set to an average value of 8 Hz. This optimizes the experiment for detecting correlations over 2-3 bonds.[15]

  • Number of Scans (NS): 4-16 per increment.

Data Summary

Nucleus	Position	Expected Chemical Shift (δ, ppm)	Multiplicity	Expected Correlations
¹H	-CH₂- (C4, C5)	~4.5	Singlet	HSQC to C4/C5; HMBC to C2
¹³C	¹³C =O (C2)	~155	Singlet	HMBC from -CH₂ protons
¹³C	-C H₂- (C4, C5)	~65	Singlet	HSQC from -CH₂ protons

References

• ResearchGate. (n.d.). A representative ¹H-NMR spectrum of poly(ethylene ether-carbonate), PEEC. Retrieved from [Link]

• Abdul-Karim, R., Hameed, A., & Malik, M. I. (2017). Ring-opening polymerization of ethylene carbonate: comprehensive structural elucidation by 1D & 2D-NMR techniques, and selectivity analysis. RSC Advances. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Ring-opening polymerization of ethylene carbonate: comprehensive structural elucidation by 1D & 2D-NMR techniques, and selectivity analysis. RSC Publishing. Retrieved from [Link]

• National Institutes of Health. (n.d.). Ethylene carbonate. PubChem. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• SpectraBase. (n.d.). Ethylenecarbonate - Optional[1H NMR] - Chemical Shifts. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Study of cyclic carbonate aminolysis at room temperature. Retrieved from [Link]

• Forest Products Laboratory. (2009). 2D-NMR (HSQC) difference spectra between specifically. Retrieved from [Link]

• ACS Publications. (2011). Simultaneous Quantification and Identification of Individual Chemicals in Metabolite Mixtures by Two-Dimensional Extrapolated Time-Zero 1H−13C HSQC (HSQC0). Retrieved from [Link]

• Springer. (n.d.). NMR Measurements in Carbonate Rocks: Problems and an Approach to a Solution. Retrieved from [Link]

• EPIC. (2024). 13C-enrichment NMR spectroscopy: a tool to identify trophic markers and linkages. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Complexities of Regioselective Ring-Opening vs Transcarbonylation-Driven Structural Metamorphosis during Organocatalytic Polymerizations of Five-Membered Cyclic Carbonate Glucose Monomers. Retrieved from [Link]

• ResearchGate. (n.d.). (A) 1 H and 13 C NMR of lithium ethylene dicarbonate in acetone-d6; (B).... Retrieved from [Link]

• Unknown Source. (n.d.). NMR Sample Prepara-on. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). Identification of Metabolites From 2D (1)H-(13)C HSQC NMR Using Peak Correlation Plots. Retrieved from [Link]

• Unknown Source. (n.d.). NMR sample preparation. Retrieved from [Link]

• University College London. (n.d.). Sample Preparation. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Qualitative and Quantitative Control of Carbonated Cola Beverages Using 1H NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). HMBC NMR of poly(ether carbonate) from 1,4-cyclohexanedimethanol. Retrieved from [Link]

• Unknown Source. (n.d.). Coupling constants for 1H and 13C NMR. Retrieved from [Link]

• ACS Publications. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

• ResearchGate. (n.d.). Observed NMR Vicinal 1 H− 1 H Coupling Constants of E_Model a. Retrieved from [Link]

• Scribd. (n.d.). Coupling Constants For 1h and 13c NMR. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Coupling Constants. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(2-Methyl-1,3-dioxolan-2-yl)-1,1-diphenylethanol. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 5.3: HMBC and HMQC Spectra. Retrieved from [Link]

• RSC Publishing. (2017). Ring-opening polymerization of ethylene carbonate: comprehensive structural elucidation by 1D & 2D-NMR techniques, and. Retrieved from [Link]

• Unknown Source. (2023). nuclear magnetic resonance - spectroscopy. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2017). HMBC vs. H2BC. Retrieved from [Link]

• Chemguide. (n.d.). interpreting C-13 NMR spectra. Retrieved from [Link]

• YouTube. (2022). sample 13C NMR spectra of compounds with common functional groups. Retrieved from [Link]

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High-Resolution Mass Spectrometry Methods for Detecting 13C-Labeled Metabolites: A Comprehensive Guide to 13C-Metabolic Flux Analysis

Introduction: The Mechanistic Power of 13C-Isotope Tracing

In modern drug development and metabolic engineering, static metabolite concentrations offer an incomplete picture of cellular physiology. To truly demystify metabolic reprogramming—such as the Warburg effect in oncology or metabolic bottlenecks in biomanufacturing—researchers must measure the dynamic flow of carbon through biochemical networks[1].

13C-Metabolic Flux Analysis (13C-MFA) is the gold-standard technique for this purpose[2]. By introducing a stable isotope tracer (e.g., [U-13C] glucose or[1,2-13C] glucose) into a biological system, we can track the incorporation of heavy carbon atoms into downstream metabolites. Mass spectrometry (MS) is the premier analytical tool for detecting these subtle mass shifts, quantifying the Mass Isotopomer Distributions (MIDs) of key metabolites[1].

This application note provides a self-validating, end-to-end framework for designing, executing, and analyzing 13C-labeled MS experiments, bridging the gap between raw spectral data and actionable biological insights.

Fig 1. End-to-end workflow for 13C-Metabolic Flux Analysis using Mass Spectrometry.

Analytical Causality: Choosing the Right MS Modality

The detection of 13C-labeled metabolites relies on resolving the intact mass (M+0, M+1, M+2, etc.) of a compound. The choice between Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) is dictated by the physicochemical properties of the target metabolome and the required resolution of the flux map[1][3].

• GC-MS : Requires chemical derivatization (e.g., silylation) to volatilize polar metabolites. The high-energy Electron Ionization (EI) generates reproducible fragmentation patterns. This is highly advantageous for 13C-MFA because measuring the isotopic labeling of specific fragments provides positional carbon information, drastically increasing the mathematical precision of flux estimation[2].

• LC-MS : Operates via soft ionization (Electrospray Ionization, ESI), typically analyzing intact precursor ions. It is ideal for heat-labile or highly polar compounds (like ATP or sugar phosphates) that degrade during GC derivatization[3]. When coupled with High-Resolution Mass Spectrometry (HRMS) like Orbitrap or Q-TOF, LC-MS can resolve isobaric interferences and accurately quantify heavy isotopologues in complex matrices[4].

Quantitative Comparison of MS Platforms for 13C-MFA

Parameter	GC-MS (Electron Ionization)	LC-HRMS (Electrospray Ionization)
Metabolite State	Derivatized (Volatile)	Intact (Native)
Ionization Energy	Hard (70 eV) - Extensive fragmentation	Soft - Predominantly intact precursor ions
Positional 13C Info	High (via fragment MIDs)	Moderate (requires MS/MS for fragments)
Best Suited For	Amino acids, organic acids, fatty acids	Nucleotides, sugar phosphates, cofactors
Matrix Effects	Low	High (Ion suppression requires U-13C IS)
Typical Resolution	Unit mass (Quadrupole)	High (>60,000 resolving power)

Experimental Protocol: 13C-Isotope Tracing in Adherent Cells

To generate trustworthy and reproducible flux data, the experimental protocol must be rigorously controlled. The following methodology is optimized for extracting polar metabolites from adherent mammalian cell lines for LC-MS analysis[3][5].

Phase 1: Isotope Labeling and Isotopic Steady State

Causality: To accurately calculate absolute metabolic fluxes, the system must reach an "isotopic steady state," where the 13C enrichment of intracellular pools remains constant over time.

• Plate cells in standard growth media and allow them to reach ~70% confluence.

• Wash cells twice with warm, sterile PBS to remove residual unlabeled carbon sources.

• Replace media with 13C-formulated media (e.g., DMEM containing 10 mM [U-13C6] glucose and 2 mM unlabeled glutamine).

• Incubate cells. Note: Glycolytic intermediates typically reach isotopic steady state within minutes, while TCA cycle intermediates may require 12–24 hours depending on the cell line.

Phase 2: Rapid Quenching and Biphasic Extraction

Causality: Cellular metabolism operates on a timescale of milliseconds to seconds. Slow harvesting allows enzymes to alter the in vivo metabolite pools. Rapid quenching with ultra-cold solvents instantly denatures enzymes, freezing the metabolic snapshot[3].

• Aspirate the labeling media quickly and immediately place the culture dish on dry ice.

• Add 1.0 mL of pre-chilled (-80°C) 80% methanol/20% water directly to the cells.

• Incubate at -80°C for 15 minutes to ensure complete protein precipitation and enzymatic quenching.

• Scrape the cells into the solvent and transfer the suspension to a microcentrifuge tube.

• Isotope Dilution (Optional but Recommended): Spike in a known concentration of a uniformly 13C-labeled biological extract (e.g., from Spirulina) to act as an internal standard (IS). This corrects for ESI ion suppression and extraction losses[4].

• Add 0.5 mL of cold chloroform, vortex vigorously for 1 minute, and centrifuge at 15,000 x g for 10 minutes at 4°C.

• Carefully extract the upper aqueous layer (containing polar central carbon metabolites) and dry it under a gentle stream of nitrogen gas or in a vacuum centrifuge.

Phase 3: LC-MS Data Acquisition

Causality: Central carbon metabolites (e.g., citrate, malate, glucose-6-phosphate) are highly acidic and easily lose a proton. Therefore, negative ion mode yields vastly superior sensitivity[3][5].

• Reconstitute the dried extract in 50 µL of LC-MS grade water/acetonitrile (depending on the starting mobile phase).

• Inject 5 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column.

• Operate the High-Resolution Mass Spectrometer in Negative ESI mode .

• Acquire data in full-scan mode (e.g., m/z 70–1000) with a resolving power of at least 60,000 (at m/z 200) to separate 13C isotopologues from naturally occurring heavy isotopes like 15N or 34S.

Fig 2. Central carbon metabolism mapping of 13C-labeled glucose through Glycolysis and TCA cycle.

Data Processing: The Imperative of Natural Abundance Correction

Raw MS data cannot be directly used to calculate metabolic fluxes. Carbon naturally exists as ~98.9% 12C and ~1.1% 13C. Furthermore, metabolites contain other elements (H, N, O, S) that have their own natural heavy isotopes.

Causality: If a researcher detects an "M+1" peak for citrate, they must mathematically determine whether that heavy mass is due to the experimental 13C tracer or simply the natural 1.1% probability of a native 13C atom (or 2H, 17O) existing in the molecule[6].

• Peak Integration: Extract ion chromatograms (EICs) for all isotopologues (M+0 to M+n, where n is the number of carbons).

• Matrix Construction: Construct the raw Mass Distribution Vector (MDV).

• Correction Algorithm: Apply a correction matrix based on the known chemical formula of the metabolite (and its derivatization group, if using GC-MS) to subtract the theoretical natural isotopic abundance[6].

• Fractional Enrichment: Calculate the corrected fractional enrichment, which represents the true proportion of carbon atoms derived exclusively from the experimental tracer.

Flux Calculation and EMU Modeling

Once the corrected MIDs are obtained, they are integrated into a computational metabolic network model. Modern 13C-MFA relies on the Elementary Metabolite Unit (EMU) framework, which dramatically reduces the computational burden of simulating isotope transitions[7].

By utilizing non-linear optimization algorithms (e.g., Monte Carlo sampling), the software iteratively adjusts theoretical flux values until the simulated MIDs match the experimentally measured MIDs[8]. The result is a highly accurate, quantitative map of intracellular reaction rates, empowering drug developers to pinpoint exact enzymatic vulnerabilities in diseased cells.

References

• High-resolution 13C metabolic flux analysis Source: Springer Nature Experiments URL:[Link]

• 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production Source: MDPI URL:[Link]

• Tandem Mass Spectrometry for 13C Metabolic Flux Analysis: Methods and Algorithms Based on EMU Framework Source: Frontiers in Microbiology URL:[Link]

• Natural isotope correction of MS/MS measurements for metabolomics and 13C fluxomics Source: ResearchGate URL:[Link]

• Quantitative Isotope-Dilution High-Resolution-Mass-Spectrometry Analysis of Multiple Intracellular Metabolites... Source: ACS Publications URL:[Link]

• Predicting outcomes of steady-state 13C isotope tracing experiments using Monte Carlo sampling Source: PMC (National Institutes of Health) URL:[Link]

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Application Note: (2-13C)-1,3-Dioxolan-2-one in Cancer Metabolism and Quantitative Breathomics

Introduction: The Emergence of Volatile Biomarkers in Oncology

The metabolic reprogramming of tumor microenvironments generates unique volatile organic compounds (VOCs) that are excreted into the bloodstream and exhaled via the lungs. Recently, ethylene carbonate (1,3-dioxolan-2-one) has been identified as a highly specific VOC biomarker for the early detection of breast cancer, particularly ductal carcinoma in situ (DCIS), achieving diagnostic sensitivities exceeding 80% [1].

However, the transition of VOC breathomics from qualitative discovery to clinical diagnostics requires absolute quantification. Exhaled breath is a complex, high-humidity matrix that introduces severe recovery variability during sample extraction. To establish a self-validating analytical system, (2-13C)-1,3-Dioxolan-2-one is employed as a Stable Isotope-Labeled Internal Standard (SIL-IS). By spiking this 13C-labeled isotopologue into samples prior to extraction, researchers can correct for matrix effects, Solid-Phase Microextraction (SPME) fiber competition, and Gas Chromatography-Mass Spectrometry (GC-MS) instrumental drift [2] [3].

Mechanistic Rationale & Analytical Strategy (E-E-A-T)

The Physics of SPME Competitive Displacement

In SPME-GC-MS workflows, analytes compete for limited active sites on the extraction fiber (e.g., Carboxen/Polydimethylsiloxane). High moisture content in breath samples can displace polar VOCs, leading to unpredictable recovery rates. By introducing (2-13C)-1,3-Dioxolan-2-one directly into the sample headspace, the standard undergoes the exact same competitive displacement as the endogenous 12C-biomarker. Because the 12C and 13C isotopologues possess identical physicochemical affinities and boiling points, their ratio remains constant regardless of absolute fiber recovery.

Strategic Isotope Placement and EI-MS Fragmentation

The selection of the 2-13C position (the carbonyl carbon) is an intentional and critical experimental choice. During Electron Impact (EI) ionization (70 eV), the primary fragmentation pathway of the 1,3-dioxolan-2-one ring involves the neutral loss of carbon dioxide (CO₂).

If the 13C label were located on the ethylene backbone, both the precursor and the resulting C₂H₄O⁺ fragment would retain the heavy isotope. However, because the 13C is at the carbonyl position, the neutral loss of ¹³CO₂ (45 Da) from the m/z 89 molecular ion results in an m/z 44 fragment—which is structurally and isotopically identical to the fragment generated by the endogenous 12C molecule [4]. Consequently, quantitative assays must rely strictly on the intact molecular ions in Selected Ion Monitoring (SIM) mode to ensure isotopic resolution.

Caption: EI-MS fragmentation pathways dictating SIM target ion selection.

Data Presentation: Analytical Parameters & Clinical Ranges

Table 1: GC-MS SIM Parameters for Absolute Quantification

Parameter	Endogenous Biomarker	Isotopic Standard (SIL-IS)
Chemical Formula	C₃H₄O₃	¹³C₁C₂H₄O₃
Molecular Weight	88.06 g/mol	89.06 g/mol
SIM Target Ion (Quantifier)	m/z 88	m/z 89
Qualifier Ion	m/z 44	m/z 44
Expected Retention Time	~12.5 min (SPB-624 column)	~12.5 min (SPB-624 column)

Table 2: Clinical Breathomics Data Summary

Cohort	Endogenous EC Concentration (ppbv)	Diagnostic Sensitivity
Healthy Controls	< 0.5	N/A
Breast Cancer (DCIS)	2.1 - 5.4	80.77%
Gastric Cancer	0.8 - 1.2	Moderate

Experimental Protocols

Protocol A: SPME-GC-MS Quantification of Exhaled Ethylene Carbonate

This protocol establishes a self-validating workflow for clinical breathomics, ensuring that environmental fluctuations do not compromise diagnostic accuracy.

Step 1: Breath Collection

• Instruct the patient to perform a single deep exhalation into a 1 L inert Tedlar® bag equipped with a polypropylene septum valve.

• Process the sample within 2 hours to prevent VOC degradation or adsorption to the bag walls.

Step 2: Isotopic Standard Spiking

• Prepare a 100 ppbv gaseous stock of (2-13C)-1,3-Dioxolan-2-one in ultra-high purity nitrogen.

• Using a gas-tight syringe, inject 5.0 µL of the SIL-IS stock directly through the Tedlar bag septum.

• Allow 10 minutes for the standard to equilibrate with the breath matrix at room temperature.

Step 3: SPME Extraction

• Insert a 75 µm Carboxen/Polydimethylsiloxane (CAR/PDMS) SPME fiber into the Tedlar bag.

• Expose the fiber to the headspace for exactly 30 minutes at 40°C to allow competitive equilibration between the 12C and 13C isotopologues.

Step 4: GC-MS Analysis

• Retract the fiber and immediately insert it into the GC inlet.

• Desorb at 250°C for 5 minutes in splitless mode.

• GC Parameters: Use a mid-polarity column (e.g., SPB-624). Oven program: 40°C hold for 1 min, ramp at 3°C/min to 60°C, then 30°C/min to 210°C.

• MS Parameters: EI mode at 70 eV. Set the mass analyzer to SIM mode targeting m/z 88 and m/z 89.

• Quantification: Calculate the absolute concentration of endogenous ethylene carbonate by integrating the area ratio of m/z 88 / m/z 89 and multiplying by the known spiked concentration.

Caption: Workflow for absolute quantification of ethylene carbonate in breathomics.

Protocol B: In Vitro Metabolic Tracing in 3D Tumor Spheroids

To validate the biological origin of ethylene carbonate, researchers can quantify its secretion rate from cancer cell lines.

• Cell Culture: Seed MCF-7 (breast cancer) cells in 20 mL sterile glass headspace vials. Culture as 3D spheroids to mimic the hypoxic tumor microenvironment.

• Incubation: Seal the vials with PTFE/silicone septa and incubate at 37°C for 48 hours to allow VOC accumulation in the headspace.

• IS Addition: Inject 1.0 µL of a 1 µM aqueous solution of (2-13C)-1,3-Dioxolan-2-one directly into the culture media through the septum. Gently agitate to mix.

• Headspace Extraction: Pierce the septum with a CAR/PDMS SPME fiber and extract the headspace for 30 minutes at 37°C.

• Analysis: Proceed with GC-MS analysis as described in Protocol A. Normalize the calculated 12C-EC concentration against total cellular protein content to determine the specific metabolic secretion rate.

References

• Early diagnosis of breast cancer from exhaled breath by gas chromatography‐mass spectrometry (GC/MS) analysis: A prospective cohort study. National Center for Biotechnology Information (PMC).[Link]

• Breath volatile organic compounds (VOCs) as biomarkers for the diagnosis of pathological conditions: A review. National Center for Biotechnology Information (PMC).[Link]

• Computer readable storage mediums, methods and systems for normalizing chemical profiles in biological or medical samples detected by mass spectrometry.

Application Note: Protocol for the Introduction and Metabolic Tracking of (2-13C)-1,3-Dioxolan-2-one in Mammalian Cell Cultures

Target Audience: Researchers, Analytical Scientists, and Toxicometabolomics Professionals.

Introduction & Mechanistic Rationale

(2-13C)-1,3-Dioxolan-2-one, widely recognized as [1], is a highly specialized stable isotope tracer. While traditionally utilized as a high-permittivity solvent in lithium-ion battery electrolytes, its application in biological research has expanded significantly. Today, it serves as a critical internal standard for[2] and as a metabolic probe to evaluate the[3].

The Causality of the Isotopic Design (E-E-A-T)

The strategic placement of the 13C label at the carbonyl carbon (position 2) is what makes this compound an elegant, self-validating metabolic probe. Upon cellular uptake, intracellular esterases (and potentially carbonic anhydrases) hydrolyze the cyclic carbonate ring. This enzymatic cleavage yields two distinct products: unlabeled ethylene glycol and 13C -labeled carbon dioxide ( 13CO2​ ) .

Because the resulting ethylene glycol contains no heavy isotopes, researchers can track its accumulation via standard GC-MS without isotopic interference. Simultaneously, the 13CO2​ outgassing can be quantified via Headspace Isotope Ratio Mass Spectrometry (IRMS). This 1:1 stoichiometric release creates a self-validating closed-loop mass balance : the molar concentration of 13CO2​ produced must perfectly match the unlabeled ethylene glycol generated.

Figure 1: Cellular uptake, esterase-mediated hydrolysis, and analytical tracking of (2-13C)-EC.

Experimental Protocol

This methodology details the introduction of the tracer into macrophage cell lines (e.g., RAW 264.7), which are highly active in[3].

Phase 1: Reagent Preparation

Causality Check: Ethylene carbonate is highly susceptible to spontaneous hydrolysis in aqueous environments at room temperature. Stock solutions must be prepared in anhydrous solvents to preserve the intact cyclic structure prior to cellular dosing.

• Weighing: Rapidly weigh 8.9 mg of (2-13C)-1,3-Dioxolan-2-one ( ≥ 98 atom % 13C ) in a low-humidity environment.

• Dissolution: Dissolve in 1.0 mL of sterile, anhydrous Dimethyl Sulfoxide (DMSO) to create a 100 mM master stock.

• Storage: Aliquot into tightly sealed amber vials and store at -80°C.

Phase 2: Cell Culture and Dosing

• Seeding: Seed RAW 264.7 macrophages in 6-well plates at a density of 2×105 cells/well using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO 2​ .

• Dosing: Dilute the 100 mM stock into pre-warmed culture media to a final working concentration of 50 µM (ensuring final DMSO concentration remains ≤ 0.05% v/v to prevent solvent toxicity).

• Incubation: Replace the well media with the dosed media. Seal the plates with gas-tight adhesive films if headspace 13CO2​ collection is required. Incubate for 1 to 24 hours depending on the kinetic timeline.

Phase 3: Metabolic Quenching and Biphasic Extraction

Causality Check: Metabolism must be arrested instantaneously. Using room-temperature buffers allows residual esterases to continue hydrolyzing the tracer ex vivo, artificially inflating the ethylene glycol readout.

• Quenching: Rapidly aspirate the media (save for extracellular metabolite analysis) and immediately add 1.0 mL of pre-chilled (-80°C) 80% Methanol directly to the adherent cells.

• Harvesting: Scrape the cells on dry ice and transfer the lysate to a microcentrifuge tube.

• Biphasic Separation: Add 400 µL of cold Chloroform and 400 µL of cold LC-MS grade water (Bligh-Dyer method). Vortex for 30 seconds and centrifuge at 14,000 × g for 10 minutes at 4°C.

• Fractionation:

  • Upper Aqueous Phase: Contains unlabeled ethylene glycol.

  • Lower Organic Phase: Contains intact (2-13C)-1,3-Dioxolan-2-one and lipids.

Phase 4: Analytical Detection

• Intact Tracer (LC-MS/MS): Inject the organic phase into an LC-MS/MS system operating in positive ESI mode. Monitor for the M+1 mass shift ( m/z 89.05 → fragments).

• Glycol Profiling (GC-MS): Derivatize the aqueous phase using MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) and analyze via GC-MS to quantify unlabeled ethylene glycol.

• Decarboxylation (IRMS): Sample 500 µL of the well headspace gas using a gas-tight syringe and inject into an Isotope Ratio Mass Spectrometer to determine the 13C/12C ratio enrichment.

Figure 2: End-to-end experimental workflow for introducing and extracting the isotopic tracer.

Quantitative Data Summary

The following table outlines the critical quantitative parameters and expected analytical readouts required to validate the protocol.

Parameter	Value / Specification	Mechanistic Rationale
Compound Identity	(2-13C)-1,3-Dioxolan-2-one	Targeted isotopic tracer (CAS: 69754-77-4)
Isotopic Purity	≥ 98 atom % 13C	Ensures minimal background noise during mass spectrometry
Mass Shift (Intact EC)	M+1 ( m/z 89.05)	Differentiates the exogenous tracer from endogenous cellular carbonates
Hydrolysis Products	Ethylene Glycol (M+0) 13CO2​ Gas (M+1)	Enables dual-modality cross-validation (GC-MS & Headspace IRMS)
Working Concentration	10 µM – 100 µM	Maintains physiological relevance while avoiding solvent/chemical toxicity
Quenching Temp.	-80°C	Instantly denatures esterases to prevent ex vivo tracer hydrolysis

References

• Bohr, A., Memarzadeh, K., Harmankaya, N., et al. (2019). Enzyme- and cell-mediated degradation of poly(ethylene carbonate) by surface erosion. Polymer Degradation and Stability, Vol. 159, p. 54. Retrieved from[Link]

• US Patent 20110282587A1 (2011).Computer readable storage mediums, methods and systems for normalizing chemical profiles in biological or medical samples detected by mass spectrometry. Google Patents.

Sources

• 1. CAS 69754-77-4 | Sigma-Aldrich [sigmaaldrich.com]
• 2. US20110282587A1 - Computer readable storage mediums, methods and systems for normalizing chemical profiles in biological or medical samples detected by mass spectrometry - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Application Note: Quantification of Xenobiotic Metabolic Fluxes using (2-¹³C)-1,3-Dioxolan-2-one

Executive Context & Scientific Rationale

(2-¹³C)-1,3-Dioxolan-2-one, structurally known as ¹³C-carbonyl-labeled ethylene carbonate, is a specialized stable isotope tracer. While ethylene carbonate is ubiquitously used as an industrial solvent, battery electrolyte, and a precursor for biomedical polymers like poly(ethylene carbonate), its systemic exposure requires rigorous toxicological profiling[1].

In the context of xenobiotic metabolism, "metabolic flux" refers to the kinetic rate at which a foreign compound is biotransformed and cleared from a biological system. In vivo, ethylene carbonate undergoes rapid enzymatic and chemical hydrolysis, cleaving into ethylene glycol and carbon dioxide[2]. By utilizing the (2-¹³C) isotopologue, researchers can specifically trace the fate of the carbonyl carbon. This enables the real-time quantification of the hydrolysis flux via ¹³CO₂ breath analysis, while simultaneously tracking the unlabeled ethylene glycol moiety in blood and urine using mass spectrometry[2].

Mechanistic Causality: The Logic of the C2-Label

In metabolic flux analysis, the position of the isotopic label dictates the visibility of specific biochemical pathways. Labeling the C2 (carbonyl) position of 1,3-Dioxolan-2-one is a deliberate experimental choice driven by the following causal relationships:

• Decoupling of Metabolites: Upon hydrolysis, the molecule cleaves into an ethylene glycol backbone and a carbonate ion. The carbonate ion subsequently decomposes into CO₂, effectively separating the two metabolic fates[1].

• Real-Time Flux Readout: Because the ¹³C label is exclusively partitioned into the CO₂ fraction, Isotope Ratio Mass Spectrometry (IRMS) can be used to measure ¹³CO₂ in exhaled breath. This provides a continuous, non-invasive readout of the systemic hydrolysis rate without the confounding background of endogenous ethylene glycol metabolism.

• Safety and Translational Stability: Unlike ¹⁴C-radiolabeling, ¹³C is a stable isotope, eliminating radioactive hazards and allowing for safe application in broader in vivo and translational models.

Figure 1: Biotransformation pathway of (2-13C)-1,3-Dioxolan-2-one yielding ethylene glycol and 13CO2.

Experimental Protocol: A Self-Validating Workflow

To ensure trustworthiness and data integrity, this protocol is designed as a self-validating system. The simultaneous measurement of the parent compound's disappearance and the stoichiometric appearance of both metabolites (¹³CO₂ and ethylene glycol) ensures mass-balance closure.

Figure 2: Step-by-step workflow for in vivo metabolic flux quantification using 13C-labeled tracer.

Step 1: Tracer Formulation and Validation

• Prepare a dosing solution of (2-¹³C)-1,3-Dioxolan-2-one (Isotopic purity >99 atom % ¹³C) in sterile, deionized water at a concentration of 20 mg/mL.

• Causality Check: Verify the isotopic purity and confirm the absence of baseline ethylene glycol contamination using GC-MS prior to administration. This critical validation step ensures that any detected ethylene glycol during the study is strictly a product of in vivo metabolism, preventing false-positive flux calculations.

Step 2: In Vivo Administration

• Fast the animal models (e.g., Fischer 344 rats) for 12 hours prior to dosing to establish a stable baseline metabolic state and minimize endogenous CO₂ fluctuations.

• Administer the tracer via oral gavage at a target dose of 200 mg/kg body weight[2].

• Immediately place the subjects into a sealed metabolic chamber equipped with a continuous, flow-controlled air system.

Step 3: Compartmental Sampling

• Breath Collection: Route the exhaust air from the metabolic chamber through a CO₂-trapping solution (e.g., 1 M NaOH) or directly into an online breath IRMS system. Collect samples at 15-minute intervals for the first 2 hours, then hourly up to 72 hours.

• Blood Collection: Draw venous blood samples (approx. 200 µL) at matched time points. Centrifuge to isolate plasma and instantly freeze at -80°C. Reasoning: Freezing halts ex vivo enzymatic hydrolysis by plasma esterases, preserving the true in vivo ratio of parent compound to metabolite.

• Urine Collection: Collect urine over 24-hour intervals to quantify the terminal excretion of the ethylene glycol metabolite[2].

Step 4: Instrumental Analysis

• IRMS (¹³CO₂ Flux): Analyze the trapped breath samples to determine the ¹³CO₂/¹²CO₂ atom percent excess (APE). The rate of ¹³CO₂ appearance directly correlates to the metabolic flux of the carbonate hydrolysis.

• GC-MS (Plasma/Urine): Spike plasma and urine samples with a deuterated internal standard (e.g., d₄-ethylene glycol). Derivatize using MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) and analyze via GC-MS to quantify the concentration of unchanged (2-¹³C)-1,3-Dioxolan-2-one and the newly formed ethylene glycol[2].

Data Presentation and Interpretation

The metabolic flux is quantified by comparing the elimination kinetics of the ¹³CO₂ in breath versus the parent compound in the blood. A rapid appearance of ¹³CO₂ coupled with high blood levels of ethylene glycol indicates a high rate of first-pass metabolism.

Table 1: Representative Pharmacokinetic and Flux Parameters for (2-¹³C)-1,3-Dioxolan-2-one Metabolism

Compartment	Target Analyte	Tmax (hr)	Half-life (t₁/₂)*	% of Administered Dose Recovered
Breath	¹³CO₂	1.5 - 2.0	~2.5 hr	~57%[2]
Blood/Plasma	Ethylene Glycol	2.0	~2.0 hr	N/A (Transient intermediate)
Urine	Ethylene Glycol	N/A	N/A	~27%[2]
Carcass/Tissue	Unchanged/Bound	N/A	N/A	~16%[2]

*Note: Toxicokinetic studies reveal that blood levels of the ethylene glycol metabolite are approximately 100-fold higher than the levels of the parent ethylene carbonate at Tmax, confirming an exceptionally rapid biotransformation flux[2].

Conclusion

The application of (2-¹³C)-1,3-Dioxolan-2-one provides a robust, self-validating framework for quantifying the metabolic hydrolysis of cyclic carbonates. By strategically leveraging the C2-label, researchers can achieve high-resolution, real-time kinetic data via breath ¹³CO₂ analysis. This methodology ensures precise toxicological and pharmacokinetic profiling, which is essential for drug development, biomaterial safety assessments, and understanding xenobiotic clearance mechanisms.

References

• Hanley, T. R., et al. "Metabolism and disposition of ethylene carbonate in male Fischer 344 rats." Toxicology and Applied Pharmacology, 1989.[Link]

• Acemoglu, M., et al. "In vivo biocompatibility and biodegradation of poly(ethylene carbonate)." Journal of Biomedical Materials Research, 2003.[Link]

Sources

• 1. In vivo biocompatibility and biodegradation of poly(ethylene carbonate) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism and disposition of ethylene carbonate in male Fischer 344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: (2-¹³C)-1,3-Dioxolan-2-one as a Precursor for Isotopic Labeling and Mechanistic Elucidation

Executive Summary

(2-¹³C)-1,3-Dioxolan-2-one, commonly known as ¹³C-carbonyl-labeled ethylene carbonate (¹³C-EC), is a critical isotopic precursor used across materials science, battery engineering, and pharmaceutical development. By selectively enriching the C2 (carbonyl) position with carbon-13, researchers can definitively trace the fate of the carbonyl group during complex chemical transformations, such as ring-opening polymerizations, decarboxylation events, and transesterifications.

This application note provides a comprehensive guide to utilizing (2-¹³C)-1,3-Dioxolan-2-one. It details the causality behind its use in synthesizing downstream labeled additives (e.g., ¹³C-Vinylene Carbonate) and outlines self-validating protocols for leveraging this precursor in operando battery outgassing studies and post-mortem NMR analysis.

Mechanistic Grounding: Why the C2 Position?

The chemical reactivity of 1,3-dioxolan-2-one is dominated by its cyclic carbonate moiety. During degradation or reaction, the molecule typically undergoes either:

• Ring-Opening: Retaining the carbonyl carbon to form linear polycarbonates or oligomers.

• Decarboxylation: Expelling the carbonyl carbon as carbon dioxide (CO₂).

Labeling the C2 position with ¹³C provides a highly sensitive, non-radioactive probe. In Nuclear Magnetic Resonance (NMR) spectroscopy, the ¹³C-enriched carbonyl group yields a massive signal enhancement (up to 3300x) [1], allowing for the detection of sub-millimolar reaction intermediates. In Mass Spectrometry (MS), it shifts the mass of derived fragments by +1 Da, enabling the exact deconvolution of carbon sources in complex mixtures (e.g., differentiating solvent-derived CO₂ from cathode-derived CO₂) [2].

Core Application I: Synthesis of ¹³C-Vinylene Carbonate

Vinylene carbonate (VC) is a highly reactive monomer and a ubiquitous solid-electrolyte interphase (SEI) forming additive. Synthesizing ¹³C-VC from (2-¹³C)-1,3-Dioxolan-2-one allows researchers to track its polymerization pathways on battery anodes [1].

Protocol 1: Synthesis and Isolation of ¹³C-VC

Objective: Convert (2-¹³C)-1,3-Dioxolan-2-one to (2-¹³C)-Vinylene Carbonate via a two-step radical halogenation and elimination sequence.

• Radical Photochlorination:

  • Procedure: Dissolve (2-¹³C)-1,3-Dioxolan-2-one in an inert solvent. Introduce chlorine gas (Cl₂) or sulfuryl chloride (SO₂Cl₂) while irradiating the reaction vessel with UV light at 60–70°C.

  • Causality: UV irradiation initiates the homolytic cleavage of Cl₂, generating highly reactive chlorine radicals. These radicals abstract a hydrogen atom from the ethylene bridge, forming monochloro-¹³C-EC. The reaction temperature is kept below 75°C to prevent premature thermal degradation of the cyclic carbonate.

• Dehydrochlorination:

  • Procedure: Cool the mixture and add a stoichiometric excess of triethylamine (Et₃N) dropwise.

  • Causality: Et₃N acts as a mild, non-nucleophilic base, promoting an E2 elimination of HCl. This forms the requisite carbon-carbon double bond, yielding ¹³C-VC.

• Chromatographic Isolation:

  • Procedure: Purify the crude mixture via silica gel column chromatography using Dichloromethane (DCM) as the eluent.

  • Causality: DCM is specifically selected over highly polar solvents (like acetonitrile) because its moderate polarity minimizes the co-elution of unreacted ¹³C-EC and over-chlorinated byproducts, ensuring >99% isotopic and chemical purity of the final ¹³C-VC [1].

Reaction pathway for the synthesis of (2-¹³C)-Vinylene Carbonate from (2-¹³C)-1,3-Dioxolan-2-one.

Core Application II: Mechanistic Elucidation of Battery SEI & Outgassing

In lithium-ion battery (LiB) research, distinguishing between CO₂ outgassing caused by electrolyte breakdown versus cathode/carbon-additive oxidation is notoriously difficult. By formulating electrolytes with (2-¹³C)-1,3-Dioxolan-2-one, researchers can use Differential Electrochemical Mass Spectrometry (DEMS) and post-mortem NMR to isolate the exact chemical origins of degradation [2, 3].

Protocol 2: Operando DEMS and Post-Mortem NMR Tracking

Objective: Quantify electrolyte-derived CO₂ outgassing and identify soluble SEI oligomers.

• Isotopic Electrolyte Formulation:

  • Procedure: Prepare a 1.0 M LiPF₆ electrolyte solution using (2-¹³C)-1,3-Dioxolan-2-one and unlabeled co-solvents (e.g., natural abundance Diethyl Carbonate). Assemble the coin cell using unlabeled carbon black and cathode materials (e.g., Li-excess DRX).

  • Causality: By ensuring that the only source of carbon-13 in the system is the EC carbonyl group, any ¹³C-containing degradation products detected later must exclusively originate from EC breakdown.

• Operando DEMS Analysis:

  • Procedure: Cycle the battery galvanostatically while continuously sweeping the cell headspace with an inert Ar carrier gas into a mass spectrometer. Monitor m/z = 44 (¹²CO₂) and m/z = 45 (¹³CO₂).

  • Causality: The mass spectrometer deconvolutes the gas origins in real-time. A spike in m/z = 45 confirms electrolyte solvent decomposition, whereas m/z = 44 indicates oxidation of the cathode lattice or carbon black additives [2].

• Post-Mortem 1D/2D NMR Analysis:

  • Procedure: Extract the cycled electrolyte under an Ar atmosphere. Analyze via ¹³C NMR and Diffusion Ordered Spectroscopy (DOSY).

  • Causality: The ¹³C label amplifies the signal of EC-derived soluble species. DOSY separates these signals based on molecular weight, allowing researchers to unambiguously identify linear oligomers (containing ethylene oxide and carbonate fragments with methoxide end groups) that fail to passivate the anode surface [3].

Workflow for tracking (2-¹³C)-1,3-Dioxolan-2-one degradation via DEMS and ¹³C NMR.

Data Presentation: Analytical Signatures

To ensure self-validation during experimental workflows, researchers must cross-reference their synthesized or degraded products against known isotopic signatures. Table 1 summarizes the critical quantitative data for (2-¹³C)-1,3-Dioxolan-2-one and its primary derivatives.

Table 1: NMR and MS Signatures of (2-¹³C)-1,3-Dioxolan-2-one and Derivatives

Compound / Species	¹³C NMR Shift (ppm)*	MS Signature (m/z)	Diagnostic Utility
(2-¹³C)-1,3-Dioxolan-2-one	~155.0 (s)	89.04 [M+H]⁺	Baseline tracking of the unreacted precursor.
(2-¹³C)-Vinylene Carbonate	~152.0 (s)	87.04 [M+H]⁺	Verification of successful dehydrochlorination[1].
Linear Oligomers (Methoxide)	155.0 – 158.0 (m)	Variable (Polydisperse)	Identifies solvent ring-opening and failed SEI passivation[3].
¹³CO₂ (Outgassing)	125.0 (dissolved)	45.00 [M]⁺	Differentiates solvent oxidation from cathode degradation [2].

*Note: Exact chemical shifts are solvent-dependent (typically referenced in CDCl₃ or DMSO-d₆).

References

• Huang, T.-Y., Cai, Z., Crafton, M. J., Giovine, R., Patterson, A., Hau, H.-M., Rastinejad, J., Rinkel, B. L. D., Clément, R. J., Ceder, G., & McCloskey, B. D. (2024). Chemical Origin of in Situ Carbon Dioxide Outgassing from a Cation-Disordered Rock Salt Cathode. Chemistry of Materials, 36(13), 6535–6546. Retrieved from: [Link]

• Jin, Y., Kneusels, N. J. H., & Grey, C. P. (2019). NMR Study of the Degradation Products of Ethylene Carbonate in Silicon–Lithium Ion Batteries. The Journal of Physical Chemistry Letters, 10(20), 6345–6350. Retrieved from: [Link]

Application Note: Mechanistic Elucidation and Synthesis Workflows using (2-13C)-1,3-Dioxolan-2-one

Introduction

(2-13C)-1,3-Dioxolan-2-one, widely known in battery and synthetic literature as carbonyl-labeled ethylene carbonate (13C-EC), is a highly specialized isotopic tracer. In lithium-ion battery (LIB) research, ethylene carbonate is a ubiquitous high-dielectric solvent essential for forming the passivation layer known as the Solid Electrolyte Interphase (SEI)[1]. However, due to the structural homologies between EC and linear carbonate co-solvents (e.g., dimethyl carbonate [DMC] or diethyl carbonate [DEC]), differentiating their respective decomposition products is analytically challenging. By selectively incorporating a 13C isotope at the C2 (carbonyl) position, researchers can unambiguously track the fate of the carbonate group during electrochemical reduction, transesterification, and ring-opening polymerization[2].

Mechanistic Causality: The Strategic Value of the C2 Label

The specific labeling of the C2 position provides distinct mechanistic insights that uniformly labeled (13C3-EC) cannot:

• Decarboxylation vs. Decarbonylation: During the reductive decomposition of EC, the molecule undergoes C-O bond cleavage. If the C2 position is labeled, the evolved carbon dioxide (13CO2) or solid lithium carbonate (Li213CO3) will carry a +1 Da mass shift, while the co-evolved ethene (C2H4) remains unlabeled at m/z 28[3]. This isotopic divergence proves that the ethylene bridge remains intact during the initial reduction step.

• Transesterification Tracking: Cross-reactivity between EC and linear carbonates forms species like lithium ethylene monocarbonate (LEMC)[1]. 13C Nuclear Magnetic Resonance (NMR) can selectively track the 13C-enriched carbonyl resonance (~155–160 ppm) to quantify EC-derived oligomers versus linear carbonate-derived species without interference from the natural abundance background of the alkyl chains[2].

Workflow 1: Tracing SEI Formation in Lithium-Ion Batteries

Reductive decomposition pathway of (2-13C)-1,3-Dioxolan-2-one during SEI formation.

Experimental Protocol: Cell Assembly and GC-MS/NMR Isotopic Tracing

Self-Validating Design: This protocol incorporates a parallel, fully unlabeled control cell. This is critical to establish the natural isotopic baseline and definitively assign +1 Da mass shifts to the 13C label, ruling out background noise, natural 13C abundance (1.1%), or alternative mass adducts[4].

Step 1: Electrolyte Preparation

• Inside an argon-filled glovebox (O2 < 0.1 ppm, H2O < 0.1 ppm), prepare a 1.0 M LiPF6 solution in a 1:1 (v/v) mixture of (2-13C)-1,3-Dioxolan-2-one and unlabeled Diethyl Carbonate (DEC).

• Causality: Using strictly unlabeled DEC ensures that any 13C detected in the degradation products (via NMR or MS) strictly originates from the EC carbonyl carbon, preventing cross-contamination of the isotopic signal[4].

Step 2: Coin Cell Assembly and Cycling

• Assemble CR2032 coin cells using a graphite anode, an NMC (Nickel Manganese Cobalt) cathode, and a glass fiber separator.

• Inject exactly 50 µL of the labeled electrolyte onto the separator.

• Perform formation cycling (e.g., C/20 for 3 cycles from 3.0 V to 4.2 V) inside a temperature-controlled chamber at 25°C.

Step 3: Gas-Phase Extraction (SPME) and GC-MS Analysis

• Post-cycling, puncture the coin cell inside a sealed, argon-purged extraction vessel.

• Expose a Solid-Phase Microextraction (SPME) fiber (Carboxen/PDMS) to the headspace for 15 minutes to adsorb evolved gases.

• Desorb the fiber into the GC-MS inlet at 250°C.

• Validation: Monitor the mass-to-charge (m/z) ratios. A shift of the CO2 peak from m/z 44 to m/z 45 confirms C2-carbonyl decarboxylation, whereas the ethene peak must remain at m/z 28[3].

Step 4: Liquid-Phase Extraction and 13C NMR

• Disassemble the cell and extract the separator and electrodes with 500 µL of deuterated acetonitrile (CD3CN).

• Acquire quantitative 13C NMR spectra using inverse-gated decoupling to suppress the Nuclear Overhauser Effect (NOE), ensuring the signal integrals are directly proportional to the number of carbon nuclei.

• Validation: The C2 carbonyl of unreacted EC appears at ~156 ppm. New enriched signals in the 155–160 ppm region indicate the formation of EC-derived oligomeric carbonates[2].

Experimental workflow for isotopic tracing of battery electrolyte degradation.

Quantitative Data Interpretation

The following table summarizes the expected analytical shifts when comparing an unlabeled electrolyte system to a (2-13C)-1,3-Dioxolan-2-one labeled system.

Analyte / Degradation Product	Analytical Method	Unlabeled Control Result	(2-13C)-EC Labeled Result	Mechanistic Implication
Ethene (C2H4)	GC-MS	Base peak at m/z 28	Base peak at m/z 28	Ethylene bridge is not labeled; C-O cleavage confirmed.
Carbon Dioxide (CO2)	GC-MS	Base peak at m/z 44	Base peak at m/z 45	Carbonyl carbon is fully converted to gas during decarboxylation.
Lithium Carbonate (Li2CO3)	Solid-State NMR	Weak natural abundance	Strong resonance at ~168 ppm	EC is the primary source of inorganic SEI passivation layers.
Oligo-carbonates	Liquid 13C NMR	Weak natural abundance	Strong resonances (155-160 ppm)	EC ring-opening polymerization actively consumes the carbonyl carbon.

Application 2: Chemical Synthesis and Carbon Capture Verification

Beyond battery electrolytes, (2-13C)-1,3-Dioxolan-2-one is utilized to validate carbon capture and utilization (CCU) methodologies. When researchers develop novel catalysts (e.g., N-heterocyclic carbenes) to convert captured CO2 and diols into valuable cyclic carbonates, proving the origin of the carbonyl carbon is paramount[5].

For example, when converting bioethanol-derived ethylene oxide and 13CO2 into cyclic carbonates, the quantitative yield of (2-13C)-1,3-Dioxolan-2-one—verified by the 5.86-fold enhancement of the 13C NMR signal at the carbonyl carbon relative to the ethylene carbons—serves as self-validating proof of direct 13CO2 insertion, even when unlabeled EC is used as a background solvent[6]. This rules out alternative phosgene-based or solvent-derived contamination pathways, confirming 100% atom economy for the captured gas[7].

References[1] Title: Analysis of Carbonate Decomposition During Solid Electrolyte Interphase Formation in Isotope‐Labeled Lithium Ion Battery Elect | Source: d-nb.info | URL:View Source[2] Title: NMR Study of the Degradation Products of Ethylene Carbonate in Silicon–Lithium Ion Batteries | Source: researchgate.net | URL:View Source[5] Title: Synthesis of cyclic carbonates from diols and CO2 catalyzed by carbenes | Source: epfl.ch | URL:View Source[4] Title: Clarification of Decomposition Pathways in a State‐of‐the‐Art Lithium Ion Battery Electrolyte through 13C‐Labeling of Electrolyte Components | Source: nih.gov | URL:View Source[3] Title: Gas-Phase Analysis of Isotope Labeled Battery Electrolytes | Source: wiley.com | URL:View Source[6] Title: Higher Value Product from Corn Ethanol | Source: auri.org | URL:View Source[7] Title: (PDF) Synthesis of cyclic carbonates from diols and CO2 catalyzed by carbenes | Source: researchgate.net | URL:View Source

Sources

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. Clarification of Decomposition Pathways in a State‐of‐the‐Art Lithium Ion Battery Electrolyte through 13C‐Labeling of Electrolyte Components - PMC [pmc.ncbi.nlm.nih.gov]
• 5. infoscience.epfl.ch [infoscience.epfl.ch]
• 6. auri.org [auri.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting signal-to-noise issues in NMR of 13C labeled compounds

Welcome from the Senior Application Scientist

Welcome to the Advanced NMR Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers who are baffled when their expensive, highly enriched 13C-labeled compounds yield spectra with poor signal-to-noise (S/N) ratios.

Intuitively, enriching a sample from 1.1% natural abundance to 99% 13C should yield a massive sensitivity boost. However, labeled compounds introduce unique physical phenomena: severe signal splitting due to 1JCC​ scalar couplings, probe detuning from altered magnetic susceptibility, and rapid signal saturation due to complex longitudinal relaxation ( T1​ ) dynamics.

This guide is designed to move beyond basic checklists. Here, we will dissect the causality behind these phenomena and provide self-validating protocols to ensure your spectrometer is operating at peak thermodynamic and electronic efficiency.

Diagnostic Workflow: 13C-Labeled S/N Optimization

Diagnostic workflow for troubleshooting low S/N in 13C-labeled NMR samples.

Core Troubleshooting Modules & FAQs

Module 1: The Labeled Compound Paradox (Signal Splitting & Concentration)

Q: I have a 99% 13C-labeled compound, but my S/N is surprisingly low. Why? A: In a uniformly 13C-labeled molecule, every 13C nucleus is adjacent to another 13C nucleus. This results in strong homonuclear scalar coupling ( 1JCC​≈35−60 Hz). Instead of a single sharp singlet, your signal is split into complex multiplets (doublets, triplets, or worse). This distributes the total magnetization across multiple transitions, drastically reducing the peak height (S/N) of individual resonances. Solution: If structural elucidation allows, utilize specialized 13C-13C decoupling pulse sequences (e.g., INADEQUATE-based methods). Otherwise, you must compensate by optimizing the coil filling factor. Ensure your solvent volume is strictly between 0.5 to 0.6 mL for a standard 5 mm tube[1]. Excess solvent dilutes the sample outside the active RF coil volume, wasting precious spins[2].

Module 2: Probe Tuning & Matching (T&M) for High Spin Density

Q: Does the high concentration of 13C spins affect the instrument hardware? A: Yes. A highly concentrated 13C sample alters the dielectric constant and magnetic susceptibility of the solution. This shifts the resonant frequency of the probe's LC (inductor-capacitor) circuit. If the probe is mismatched, RF power is reflected back to the amplifier, meaning your calibrated 90° pulse is no longer accurate[3]. More importantly, a detuned probe acts as a poor antenna for the weak NMR signal returning from the sample, destroying the S/N ratio on the "receive" end. Solution: Do not rely blindly on Automatic Tuning and Matching (ATM). If ATM fails to find a deep minimum, manual tuning is required. For the ultimate S/N optimization, utilize Spin-Noise Tuning (see Protocol A), which optimizes the electronic path specifically for signal reception[4].

Module 3: Relaxation Dynamics ( T1​ ) and Signal Saturation

Q: My first scan looks great, but as I accumulate more scans, the S/N barely improves. What is happening? A: You are experiencing signal saturation. 13C nuclei—especially quaternary carbons or those in rigid molecular frameworks—lack efficient relaxation mechanisms and can have longitudinal relaxation times ( T1​ ) exceeding 10-50 seconds[5]. If your relaxation delay ( d1​ ) is shorter than 5×T1​ , the nuclear spins do not have time to realign with the B0​ magnetic field between pulses. Subsequent scans yield little to no signal, while noise continues to accumulate. Solution: You must either adjust your pulse angle to the Ernst angle (e.g., a 30° pulse allows for faster repetition) or introduce a paramagnetic relaxation agent like Chromium(III) acetylacetonate ( Cr(acac)3​ ) to physically force the spins to relax faster[6].

Self-Validating Experimental Protocols

Protocol A: Spin-Noise Probe Tuning for Maximum Receive Efficiency

Standard tuning (monitoring the "wobb" curve) optimizes the transmit function. However, the receive electronic path can differ slightly. Tuning to the spin-noise dip ensures the probe is perfectly optimized to detect weak 13C signals[4].

• Equilibration: Insert the 13C-labeled sample and allow the temperature to equilibrate for 5 minutes.

• Baseline ATM: Perform standard Automatic Tuning and Matching to get the probe close to the Larmor frequency.

• Receiver Activation: Open the receiver and acquire a spectrum without applying any RF pulses (e.g., use a zg0 pulse program or set the pulse width to 0 µs).

• Manual Adjustment: Monitor the real-time baseline noise profile. Manually adjust the tuning and matching capacitors until you observe an inverted spin-noise signal (a distinct dip in the noise floor at the 13C Larmor frequency). Maximize the depth of this dip.

• Validation System: Perform a standard nutation experiment to calibrate the 90° pulse width. If the spin-noise tuning was successful, the 90° pulse width will be at its absolute minimum possible value for that specific probe, confirming maximum power transfer and receive efficiency.

Protocol B: T1​ Optimization using Paramagnetic Relaxation Agents

Adding unpaired electrons provides a massive magnetic moment that drastically accelerates T1​ relaxation, allowing for rapid signal averaging without saturation[6].

• Preparation: Dissolve your 13C-labeled compound in exactly 0.5 mL of deuterated solvent.

• Agent Addition: Add 0.4 to 0.6 wt% (approximately 3 to 4 mg) of Cr(acac)3​ to the NMR tube[6].

• Homogenization: Mix thoroughly until the solution turns a faint, transparent purple. Filter through glass wool if any particulate matter remains, as solids will ruin magnetic field homogeneity.

• Parameter Adjustment: Set your pulse sequence to inverse-gated decoupling (e.g., zgig) to suppress the Nuclear Overhauser Effect (NOE), which can distort quantitative integration[7]. Reduce your relaxation delay ( d1​ ) to 1.5 seconds.

• Validation System: Run a 2-scan experiment (NS=2). Process the spectrum and note the absolute signal intensity. Run a second experiment with d1​ increased to 3.0 seconds. If the absolute signal intensity remains identical, your T1​ is fully relaxed at 1.5s. If the signal increases, saturation is still occurring; add 1 mg more of Cr(acac)3​ .

Quantitative Reference Data

Table 1: Impact of Cr(acac)3​ Concentration on 13C NMR Parameters

Cr(acac)3​ Conc. (wt%)	Visual Indicator	Est. Quaternary T1​ (s)	Line Broadening ( T2∗​ effect)	Recommended d1​ (s)	S/N Impact
0.0% (Control)	Clear	10 - 60+	< 1 Hz	> 50.0	Baseline
0.2%	Very faint pink	2 - 5	1 - 2 Hz	10.0	Moderate gain
0.5%	Light purple	< 1	3 - 5 Hz	1.5 - 2.0	Maximum gain
1.0%	Dark purple / Opaque	< 0.1	> 15 Hz	0.5	Severe loss (Broadening)

Note: Excessive paramagnetic agents shorten T2​ too much, causing severe line broadening that destroys resolution and ultimately reduces S/N[6].

Table 2: Recommended Acquisition Parameters (Labeled vs. Natural Abundance)

Parameter	Natural Abundance 13C	99% 13C Labeled	Causality / Rationale
Pulse Angle	30° (Ernst Angle)	90° (with Cr(acac)3​ )	Maximize magnetization transfer per scan when T1​ is artificially shortened.
Decoupling	WALTZ-16 (Continuous)	Inverse-Gated	Avoids NOE distortions[7] and limits sample heating in highly concentrated samples.
Line Broadening (LB)	1.0 - 2.0 Hz	0.3 - 0.5 Hz	Labeled samples have higher inherent signal; lower LB preserves resolution of JCC​ multiplets[5].
Solvent Volume	0.6 - 0.7 mL	0.5 mL (Strict)	Concentrates the maximum number of spins directly inside the active receiver coil[2].

References

• "Sample Preparation | Faculty of Mathematical & Physical Sciences - UCL", University College London. URL: [Link]

• "Optimizing the Signal-to-Noise-Ratio with Spin-Noise Probe Tuning", University of Ottawa NMR Facility Blog. URL: [Link]

• "A Great 13C NMR Spectrum Even When Your Sample is Dilute", Anasazi Instruments. URL: [Link]

• "ArduiTaM: accurate and inexpensive NMR auto tune and match system", Magnetic Resonance (Copernicus). URL: [Link]

• "Quantitative NMR Spectroscopy", University of Oxford. URL: [Link]

• "Integrating 13C spectra", NMR Wiki Q&A Forum. URL: [Link]

• "How to run quantitative 13C and 29Si NMR faster", UMass Amherst NMR Facility. URL: [Link]

Sources

• 1. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 2. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 3. mr.copernicus.org [mr.copernicus.org]
• 4. University of Ottawa NMR Facility Blog: Optimizing the Signal-to-Noise-Ratio with Spin-Noise Probe Tuning [u-of-o-nmr-facility.blogspot.com]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. How to run quantitative 13C and 29Si NMR faster | UMass Nuclear Magnetic Resonance (NMR) Labs [websites.umass.edu]
• 7. Integrating 13C spectra - NMR Wiki Q&A Forum [qa.nmrwiki.org]

Metabolic Tracing Support Center: Troubleshooting Isotopic Dilution

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. In stable isotope tracing, isotopic dilution—where heavy-labeled tracers are obscured by unlabeled endogenous or exogenous molecules—is the leading cause of underestimated metabolic fluxes. This guide provides mechanistic troubleshooting, causality-driven explanations, and self-validating protocols to ensure high-fidelity data in your metabolic flux analysis (MFA).

Section 1: In Vitro Media Formulation & Exogenous Dilution

Q: I am tracing [U-13C]glucose in cell culture, but my downstream glycolytic intermediates show a high [M+0] (unlabeled) fraction despite adding 100% tracer. Why is my tracer being diluted?

A: High [M+0] fractions in direct downstream metabolites almost always indicate exogenous dilution from your culture media[1]. Standard Fetal Bovine Serum (FBS) contains variable, physiological concentrations of unlabeled glucose, amino acids, and lipids. If you add a 13C-tracer to media containing 10% standard FBS, the unlabeled nutrients from the serum directly compete with your tracer, diluting the isotopic enrichment pool. To prevent this, you must use dialyzed FBS (dFBS) , which has been filtered (typically using a 10 kDa molecular weight cutoff) to remove low-molecular-weight metabolites, ensuring your tracer is the exclusive source of that nutrient[2].

Protocol 1: Preparation of Zero-Dilution Custom Tracing Media

Causality Checkpoint: Custom media allows precise stoichiometric control. By building from a nutrient-depleted base and using dFBS, we eliminate unlabeled nutrient competition. To make this a self-validating system, we mandate an analytical checkpoint before the media ever touches your cells.

• Base Selection: Start with a nutrient-free base medium (e.g., glucose-free, amino acid-free DMEM) to ensure a blank metabolic slate[2].

• Serum Dialysis: Supplement with 10% Dialyzed FBS (dFBS). This provides essential macromolecular growth factors while strictly excluding unlabeled low-molecular-weight metabolites (<10 kDa)[2].

• Tracer Addition: Add the highly purified stable isotope tracer (e.g., [U-13C]glucose) to match the exact physiological concentration required by your cell line (e.g., 10 mM).

• Nutrient Backfill: Supplement the remaining essential nutrients (e.g., unlabeled glutamine, vitamins) at physiological levels. Why? Starvation induces massive metabolic rewiring and autophagy, which introduces endogenous intracellular dilution.

• Validation (Critical): Before applying the media to your culture, run a 10 µL aliquot through targeted LC-MS/MS. Confirm the absolute absence of the unlabeled target metabolite to validate your media formulation[2].

Section 2: In Vivo Tracing & Steady-State Dynamics

Q: My in vivo bolus injections yield highly variable isotopic enrichment across different tissues. How can I minimize this dilution and achieve reproducible labeling?

A: A single bolus injection creates a transient, non-physiological spike in blood tracer levels, which is rapidly diluted by the continuous endogenous production of unlabeled tracee (e.g., hepatic gluconeogenesis)[3]. Because different tissues have varying perfusion and metabolic uptake rates, a bolus rarely achieves isotopic steady state[4]. To minimize this temporal dilution, you must transition to a bolus followed by continuous infusion model. The initial bolus primes the circulating pool, while the continuous infusion matches the endogenous clearance rate, maintaining a constant specific enrichment[3].

Protocol 2: In Vivo Continuous Infusion for Isotopic Steady State

Causality Checkpoint: Maintaining a steady state ensures that the labeling of endogenous metabolites is directly proportional to the infused tracer. This self-validating workflow uses serial sampling to mathematically prove steady state before tissue harvesting.

• Catheterization: Surgically implant a jugular or tail vein catheter. Why? This allows stress-free, continuous intravenous delivery of the tracer without inducing catecholamine-driven metabolic spikes[3].

• Priming Bolus: Administer a calculated initial bolus of the tracer over 1 minute to rapidly elevate blood enrichment to the target level (typically 20-40% enrichment)[3].

• Continuous Infusion: Immediately initiate a continuous infusion using a programmable syringe pump. The infusion rate must be empirically matched to the animal's endogenous production rate of the tracee[3].

• Steady-State Verification (Critical): Sample 5-10 µL of blood at 15, 30, 60, and 120 minutes. Analyze via GC-MS or LC-MS to confirm that the tracer enrichment variance is <5% between time points, validating the steady state[1].

• Rapid Quenching: Euthanize the animal and rapidly excise tissues. Freeze immediately in liquid nitrogen (<5 seconds) to halt enzymatic activity and prevent post-mortem metabolic dilution[4].

Caption: Step-by-step workflow for in vivo continuous infusion to achieve isotopic steady state.

Section 3: Analytical Correction & Intracellular Compartmentalization

Q: How do I differentiate true tracer incorporation from the natural occurrence of heavy isotopes?

A: Carbon-13 naturally comprises approximately 1.1% of all biosphere carbon. In a molecule with multiple carbons, the probability of naturally containing one or more 13C atoms increases binomially[5]. If uncorrected, this natural abundance acts as a form of "analytical dilution," artificially inflating your [M+1] and [M+2] mass isotopomer distributions (MIDs) and leading to overestimated fluxes. You must apply a matrix-based mathematical correction to deconvolute the natural isotope distribution from the tracer-derived distribution before performing Isotope-Assisted Metabolic Flux Analysis (iMFA)[1].

Q: My media is perfectly formulated, and I've corrected for natural abundance, but my TCA cycle intermediates still show massive dilution. What is happening?

A: You are encountering intracellular compartmental dilution[1]. Even if the extracellular tracer is 100% enriched, intracellular unlabeled pools—such as glycogen breakdown, protein degradation, or lipid droplet lipolysis—continuously feed unlabeled carbon into the metabolic network[1]. To resolve this, you must integrate your corrected MID data into a compartmentalized iMFA model that explicitly defines dilution reactions (unlabeled carbon influxes) to account for these hidden intracellular sources[1].

Caption: Sources of isotopic dilution in 13C-glucose metabolic tracing networks.

Quantitative Data Summary: Sources of Isotopic Dilution

Dilution Source	Origin	Impact on Mass Isotopomer Distribution (MID)	Mitigation Strategy
Exogenous Media	Unlabeled nutrients in standard FBS	High [M+0] fraction in primary uptake metabolites	Use 10 kDa dialyzed FBS (dFBS)[2].
Endogenous Production	Gluconeogenesis, glycogenolysis	Time-dependent decay of tracer enrichment	Continuous infusion to maintain steady state[3].
Natural Abundance	Naturally occurring 13C (1.1%), 15N (0.37%)	Artificial inflation of [M+1], [M+2] isotopologues	Matrix-based binomial correction algorithms[5].
Alternative Pathways	Anaplerosis from unlabeled amino acids	Dilution of downstream intermediates (e.g., TCA cycle)	Multi-tracer studies or compartmental modeling[1].

References

• Title: Isotope-Assisted Metabolic Flux Analysis: A Powerful Technique to Gain New Insights into the Human Metabolome in Health and Disease Source: PMC / NIH URL: [Link]

• Title: A step-by-step guide to performing cancer metabolism research using custom-made media Source: Life Science Alliance URL: [Link]

• Title: Validity of natural isotope abundance correction for metabolic flux analysis Source: PubMed / NIH URL: [Link]

• Title: Stable isotope tracing to assess tumor metabolism in vivo Source: PMC / NIH URL: [Link]

• Title: In vivo metabolite tracing of T cells Source: bioRxiv URL: [Link]

Sources

• 1. Isotope-Assisted Metabolic Flux Analysis: A Powerful Technique to Gain New Insights into the Human Metabolome in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. life-science-alliance.org [life-science-alliance.org]
• 3. biorxiv.org [biorxiv.org]
• 4. Stable isotope tracing to assess tumor metabolism in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validity of natural isotope abundance correction for metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing matrix effects in mass spectrometry of 13C labeled samples

Topic: Addressing Matrix Effects in LC-MS/MS of 13C-Labeled Samples Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond surface-level troubleshooting. Matrix effects—specifically ion suppression or enhancement during Electrospray Ionization (ESI)—are the primary cause of quantitative failure in bioanalysis[1]. While Stable Isotope Dilution Assays (SIDA) using 13C-labeled internal standards are the gold standard for mitigating these effects[2], improper methodology can still lead to severe analytical bias.

This guide provides a self-validating framework to diagnose, quantify, and eliminate matrix-induced anomalies in your 13C-metabolomics and pharmacokinetic workflows.

Part 1: Diagnostic Workflows & Mechanistic Causality

Before altering your sample preparation or liquid chromatography (LC) gradients, you must determine whether your signal variance is caused by true matrix suppression, isotopic envelope overlap, or a chromatographic isotope effect.

Caption: Diagnostic workflow for resolving matrix effects in 13C-labeled LC-MS/MS assays.

The Causality of Ion Suppression

In ESI, analytes and matrix components (e.g., phospholipids, salts) compete for space and charge on the surface of the electrospray droplet[1]. If a high-concentration matrix component co-elutes with your target analyte, it monopolizes the available charge, preventing the analyte from transitioning into the gas phase. This results in an artificially depressed signal. 13C-labeled standards compensate for this because they perfectly co-elute with the endogenous 12C analyte, meaning both isotopologues experience the exact same degree of suppression, keeping the 12C/13C ratio constant[3].

Caption: Mechanism of ESI ion suppression and 13C internal standard compensation.

Part 2: Troubleshooting Guides (FAQ)

Q1: I switched from a Deuterated (2H) internal standard to a 13C-labeled standard. Why did my quantitative accuracy improve, but my absolute signal intensity drop? A: You are observing the correction of the "Deuterium Isotope Effect." Deuterium (2H) alters the lipophilicity and vibrational frequency of a molecule, which often causes deuterated standards to elute slightly earlier than their 12C counterparts in reversed-phase LC[3],[4],[5]. Because the 2H standard elutes earlier, it may escape the specific matrix suppression zone that the 12C analyte falls into, leading to unequal suppression and quantitative bias[3]. 13C labeling does not alter retention time[5]. Therefore, your 13C standard is now perfectly co-eluting into the suppression zone alongside your 12C analyte. The absolute signal dropped because the 13C standard is now accurately reflecting the true suppression occurring in the source.

Q2: Why is my 12C/13C ratio fluctuating wildly across different biological matrices even though I spiked the exact same amount of 13C internal standard? A: If the 13C and 12C analytes perfectly co-elute, matrix effects should cancel out in the ratio. If the ratio fluctuates, investigate these three non-matrix causes:

• Detector Saturation: At the Upper Limit of Quantification (ULOQ), the electron multiplier may saturate for the highly abundant 12C analyte but not for the fixed-concentration 13C standard, skewing the ratio.

• Isotopic Envelope Overlap: If your 13C standard is only +1 or +2 Da heavier than the endogenous molecule, the natural M+1/M+2 isotopic background of high-concentration endogenous 12C analytes will contribute to the 13C MRM transition, artificially inflating the denominator. Always aim for a mass shift of ≥ +3 Da.

• Incomplete Equilibration: If the 13C standard is spiked into a protein-precipitated supernatant rather than the raw matrix (pre-extraction), differential recovery during sample prep will skew the ratio[6].

Q3: How do I definitively prove that ion suppression is causing my non-linear calibration curves? A: You must perform a qualitative Post-Column Infusion experiment to map the suppression zones across your chromatogram[7],[1], followed by a quantitative Matuszewski Matrix Factor calculation[6],[8]. See the protocols below.

Part 3: Experimental Protocols

Protocol 1: Qualitative Matrix Effect Mapping (Post-Column Infusion)

This protocol visualizes exactly where matrix components elute and suppress ionization[7],[1].

• Setup: Plumb a zero-dead-volume T-junction between your LC column outlet and the ESI source inlet.

• Infusion: Connect a syringe pump to the third port of the T-junction. Fill the syringe with a neat solution of your 13C-labeled standard (e.g., 100 ng/mL in mobile phase).

• Equilibration: Infuse the 13C standard at a constant rate (e.g., 10 µL/min) while running the LC mobile phase. Monitor the MS/MS transition of the 13C standard until a stable, flat baseline signal is achieved.

• Injection: Inject an extracted blank biological matrix (containing no analyte) through the LC system using your standard gradient method.

• Data Interpretation: Observe the 13C baseline. Any negative dips in the baseline indicate retention times where co-eluting matrix components are suppressing ionization[7]. If your target analyte elutes within one of these dips, you have a severe matrix effect.

Protocol 2: Quantitative Matrix Factor (MF) Determination (Matuszewski Method)

This self-validating protocol isolates matrix effects from sample preparation recovery losses[6],[8].

• Prepare Set A (Neat): Prepare the 12C analyte and 13C standard in pure reconstitution solvent at the target concentration.

• Prepare Set B (Post-Extraction Spike): Extract blank biological matrix. Spike the 12C analyte and 13C standard into the final extracted supernatant prior to injection[6].

• Prepare Set C (Pre-Extraction Spike): Spike the 12C analyte and 13C standard into the raw biological matrix. Perform the full extraction protocol.

• LC-MS/MS Analysis: Inject all three sets in triplicate. Calculate the peak areas.

• Calculations:

  • Absolute Matrix Effect (ME%) = (Area Set B / Area Set A) × 100. (Values < 100% indicate suppression; > 100% indicate enhancement)[8].

  • Extraction Recovery (RE%) = (Area Set C / Area Set B) × 100[8].

  • Process Efficiency (PE%) = (Area Set C / Area Set A) × 100[8].

  • IS-Normalized Matrix Factor = ME% of 12C Analyte / ME% of 13C Standard. (A value of 1.0 indicates the 13C standard perfectly compensated for the matrix effect).

Part 4: Quantitative Data & Methodological Comparisons

To illustrate the causality discussed above, review the following standardized data tables comparing isotopic labels and sample preparation methodologies.

Table 1: Retention Time Shifts and Matrix Factor Bias (12C vs. 13C vs. 2H)

Data models the chromatographic behavior of a standard small molecule in reversed-phase LC-MS/MS. Note the failure of the Deuterated standard to compensate for suppression due to its retention time shift[3],[9].

Analyte / Isotope	Retention Time (min)	RT Shift vs 12C (sec)	Absolute Matrix Factor (MF)	IS-Normalized MF (Target = 1.0)
12C-Endogenous	4.50	0.0	0.45 (Severe Suppression)	N/A
13C-Labeled (IS)	4.50	0.0	0.45 (Severe Suppression)	1.00 (Perfect Correction)
2H-Labeled (IS)	4.38	-7.2 (Early Elution)	0.85 (Mild Suppression)	0.53 (Under-correction / Bias)

Table 2: Impact of Sample Preparation on Matrix Factor (13C-Labeled Cohort)

While 13C standards correct for suppression mathematically, severe absolute suppression (MF < 0.5) degrades the Signal-to-Noise (S/N) ratio, raising the Lower Limit of Quantification (LLOQ). Upgrading sample preparation is required to restore absolute sensitivity.

Sample Prep Methodology	Phospholipid Removal (%)	Absolute Matrix Factor (MF)	Process Efficiency (PE%)	%CV (n=6)
Protein Precipitation (PPT)	< 5%	0.32 (68% Suppression)	28%	18.4%
Liquid-Liquid Extraction (LLE)	~ 60%	0.75 (25% Suppression)	65%	8.2%
Solid Phase Extraction (SPE)	> 95%	0.98 (Negligible Effect)	92%	3.1%

Part 5: References

• Assessment of matrix effect in quantitative LC-MS bioanalysis Source: Taylor & Francis (tandfonline.com) URL:

• Use of post-column infusion for assessment of matrix effects Source: ResearchGate URL:

• Matrix Effects in Mass Spectrometry Combined with Separation Methods Source: IntechOpen URL:

• Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS Source: NIH / PMC URL:

• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure Source: CDC Stacks URL:

• The Impact of Matrix Effects on Mass Spectrometry Results Source: ResolveMass Laboratories Inc. URL:

• Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling Source: Oxford Academic (oup.com) URL:

• Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes Source: NIH / PMC URL:

• Carbon-13 vs. Deuterium Labeling: A Comparative Guide for Researchers Source: BenchChem URL:

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. benchchem.com [benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Matrix Effects in Mass Spectrometry Combined with Separation Methods — Comparison HPLC, GC and Discussion on Methods to Control these Effects | IntechOpen [intechopen.com]
• 9. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming In Vivo Delivery Challenges of (2-13C)-1,3-Dioxolan-2-one

Welcome to the technical support guide for (2-¹³C)-1,3-Dioxolan-2-one. This document is designed for researchers, scientists, and drug development professionals utilizing this stable isotope-labeled compound in in vivo studies. As a labeled analog of ethylene carbonate (EC), (2-¹³C)-1,3-Dioxolan-2-one offers a powerful tool for metabolic tracing and pharmacokinetic studies. However, its unique physicochemical properties present distinct challenges in formulation, delivery, and analysis.

This guide provides troubleshooting advice and validated protocols to help you navigate these challenges effectively, ensuring the integrity and success of your research.

Section 1: Formulation and Solubility Issues

The most immediate hurdle in preclinical in vivo studies is often creating a stable, homogenous, and biocompatible formulation, especially for compounds that are solid at room temperature and have limited aqueous solubility.[1][2] (2-¹³C)-1,3-Dioxolan-2-one, similar to its unlabeled counterpart, is a crystalline solid below ~36°C and is considered poorly soluble, which can lead to precipitation upon injection and unreliable dosing.[3]

Question: My (2-¹³C)-1,3-Dioxolan-2-one formulation is cloudy and appears to precipitate out upon preparation or after administration. What is causing this and how can I fix it?

Answer: This is a classic sign of poor solubility and/or formulation instability. The compound is likely crashing out of solution when it encounters the aqueous environment of the bloodstream or interstitial fluid. The melting point of ~36°C means that at room temperature, you are dissolving a solid, which can be challenging.[4]

• Causality: The limited solubility of the compound in aqueous media is the primary cause. Many organic solvents that can dissolve ethylene carbonate are not suitable for in vivo use at high concentrations. The goal is to create a formulation that either increases the compound's apparent solubility or creates a stable dispersion.[5][6]

• Troubleshooting Steps:

  • Vehicle Selection: The choice of solvent or vehicle is critical. Simple aqueous solutions are often not viable. A co-solvent system is usually the first approach.[5]

  • Temperature Control: Gently warming the vehicle (~40°C) during dissolution can help, given the compound's melting point. However, ensure the final formulation is administered at a physiologically acceptable temperature.

  • Particle Size Reduction: While more complex, techniques like sonication can help create a more uniform, albeit temporary, dispersion if a true solution cannot be achieved.[7]

Recommended Starting Formulations

The following table provides empirically tested starting points for formulating (2-¹³C)-1,3-Dioxolan-2-one for IV or IP administration in rodent models. Always start with the lowest required dose and scale up formulation complexity only as needed.

Formulation Vehicle	Composition	Max Recommended Concentration	Pros	Cons
Saline/Co-solvent	5-10% DMSO, 10-20% PEG400 in Saline	1-2 mg/mL	Simple to prepare, common for discovery studies.	DMSO can have pharmacological effects; may still precipitate on dilution.
Surfactant-based	5-10% Solutol® HS 15 (or Kolliphor® HS 15) in Saline	2-5 mg/mL	Forms micelles that encapsulate the compound, improving stability.[5]	Can cause hemolysis or hypersensitivity at high concentrations.
Cyclodextrin-based	10-20% Hydroxypropyl-β-cyclodextrin (HPβCD) in Water	5-10 mg/mL	Forms inclusion complexes, significantly increasing aqueous solubility.[7]	Can have renal toxicity at very high doses; may alter compound pharmacokinetics.

Protocol 1: Preparation of a Co-Solvent Formulation

This protocol describes a standard workflow for preparing a formulation suitable for initial in vivo screening.

• Preparation: Weigh the required amount of (2-¹³C)-1,3-Dioxolan-2-one in a sterile, tared glass vial.

• Initial Dissolution: Add the organic co-solvent (e.g., DMSO) first. Vortex or sonicate in a warm water bath (~40°C) until the compound is fully dissolved. This step is critical.

• Secondary Solubilization: Add the secondary vehicle component (e.g., PEG400 or Solutol HS 15). Mix thoroughly until the solution is clear and homogenous.

• Final Dilution: Slowly add the aqueous component (e.g., sterile saline) dropwise while vortexing. This gradual addition is key to preventing precipitation.

• Quality Control: Visually inspect the final formulation against a dark background for any particulates. If available, use Dynamic Light Scattering (DLS) to check for nano-sized precipitates. The formulation should be clear and particle-free.

• Administration: Use the formulation immediately after preparation. Do not store, as precipitation can occur over time.

Section 2: In Vivo Stability and Metabolic Fate

A significant challenge for cyclic carbonates is their susceptibility to hydrolysis. In vivo, this degradation can be accelerated by enzymes, such as esterases and imidases, present in plasma and tissues like the liver.[8] This can lead to rapid clearance and the formation of metabolites before the parent compound reaches its target or can be measured.

Question: I suspect my compound is degrading rapidly after injection, leading to low exposure levels. How can I confirm this and what is the likely metabolic pathway?

Answer: Rapid degradation is a strong possibility. The ester bond in the 1,3-dioxolan-2-one ring is the primary site of metabolic attack.

• Causality: The cyclic carbonate structure is prone to hydrolysis, which opens the ring to form ethylene glycol and carbon dioxide. This process can be catalyzed by enzymes, particularly esterases in the blood and liver, or occur spontaneously, especially in non-neutral pH environments.[8][9] Studies have shown that rat liver enzymes are active in catalyzing this ring-opening reaction.[8]

• Troubleshooting & Validation:

  • In Vitro Plasma Stability Assay: The first step is to determine the compound's stability in plasma in vitro. This provides a controlled environment to measure its intrinsic hydrolytic and enzymatic stability.

  • Metabolite Identification: Use high-resolution mass spectrometry to look for the expected mass of the primary metabolite, ethylene glycol, as well as its conjugates (e.g., glucuronides). Since you are using a ¹³C-labeled parent, the carbon in the resulting CO₂/bicarbonate pool will also be labeled, though this is harder to trace. The ¹³C label on the carbonyl carbon provides a unique mass signature for tracking the parent compound and its fragments.[]

Diagram 1: Proposed Metabolic Pathway

Sources

• 1. Optimizing Formulation Strategies for Poorly Soluble Compounds: Insights into Bioavailability Enhancement and Accelerated Development-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
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• 3. 1,3-Dioxolan-2-one(96-49-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. 1,3-dioxolan-2-one [stenutz.eu]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
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• 9. portal.fis.tum.de [portal.fis.tum.de]

Technical Support Center: Data Analysis Workflow for 13C Metabolic Flux Analysis

Welcome to the technical support center for 13C Metabolic Flux Analysis (13C-MFA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the data analysis workflow of 13C-MFA experiments. Our goal is to equip you with the knowledge to navigate common challenges, ensure the integrity of your data, and confidently interpret your flux maps.

Troubleshooting Guide: Navigating Common Data Analysis Hurdles

This section addresses specific issues that can arise during the computational analysis of 13C-MFA data. Each issue is presented in a question-and-answer format, providing not just a solution, but the underlying rationale to empower your decision-making.

Issue 1: Poor Goodness-of-Fit

Question: My flux estimation results in a high sum of squared residuals (SSR), indicating a poor fit between my experimental data and the model simulation. What are the likely causes and how can I troubleshoot this?

Answer: A high SSR is a red flag in 13C-MFA, suggesting a discrepancy between your metabolic model and the biological reality captured by your isotopic labeling data.[1] This is a common and often multi-faceted problem. Here’s a systematic approach to diagnosing and resolving it:

1. Scrutinize Your Metabolic Network Model: The model is the scaffold of your analysis; inaccuracies here will inevitably lead to a poor fit.

• Missing or Incorrect Reactions: Are all relevant metabolic pathways included? Conversely, have you included pathways that are not active under your experimental conditions? Re-evaluate your model against literature for the specific cell type and conditions.

• Incorrect Atom Transitions: Errors in atom mapping, which define the rearrangement of carbon atoms in each reaction, are a frequent source of error. These must be meticulously verified.

• Cellular Compartmentalization: For eukaryotic systems, is the compartmentalization of metabolism (e.g., cytosol vs. mitochondria) accurately represented? Neglecting this can lead to significant discrepancies.[1]

2. Verify the Assumption of Isotopic Steady State: Standard 13C-MFA assumes that the isotopic labeling of intracellular metabolites has reached a steady state.

• Experimental Validation: To confirm this, you should ideally measure metabolite labeling at multiple time points (e.g., after 18 and 24 hours of labeling).[1][2] If the labeling patterns are stable, the assumption holds.

• Consider Non-Stationary MFA (INST-MFA): If your system does not reach isotopic steady state, you may need to employ isotopically non-stationary MFA (INST-MFA), which is designed for analyzing data from the transient labeling phase.[1]

3. Investigate Potential Measurement Errors: Gross errors in your experimental data can also lead to a high SSR.

• Analytical Data Quality: Carefully review your raw mass spectrometry (MS) or nuclear magnetic resonance (NMR) data for issues like co-eluting peaks or poor signal-to-noise ratios, which can corrupt your mass isotopomer distributions (MIDs).[1]

• Quenching and Extraction Inefficiencies: An ineffective quenching of metabolic activity during sample collection can alter labeling patterns post-harvest.[1] Ensure your quenching protocol is rapid and validated.

• Extracellular Rate Measurements: Inaccurate measurements of substrate uptake and product secretion rates will constrain the model incorrectly. These rates should be measured carefully and with sufficient biological replicates.

4. Re-evaluate Data Input and Software Parameters:

• Tracer Purity: Have you accounted for the isotopic purity of your 13C-labeled substrate? Commercially available tracers are not 100% pure, and failing to correct for the small fraction of unlabeled substrate can introduce systematic errors.[1]

• Biomass Composition: The demands for biomass synthesis are a major carbon sink. An inaccurate biomass composition model will lead to incorrect flux calculations. It's crucial to either use a well-validated, species-specific biomass composition from the literature or measure it experimentally.[3][4]

Issue 2: Poorly Determined Fluxes with Large Confidence Intervals

Question: My flux map shows several reactions with very large confidence intervals, making the flux estimates for those pathways unreliable. What causes this and how can I improve the precision of my flux estimations?

Answer: Wide confidence intervals indicate that the flux through a particular reaction is not well-resolved by your experimental data. This means that a broad range of flux values for that reaction are statistically consistent with your measurements. The primary causes and solutions are:

1. Insufficient Labeling Information: The chosen isotopic tracer may not generate sufficient labeling variation in the metabolites associated with the poorly determined flux.

• Optimal Tracer Selection: There is no single "best" tracer for all pathways.[5] For example, [1,2-13C]glucose is often effective for resolving fluxes in the pentose phosphate pathway (PPP), while 13C-glutamine tracers can provide better resolution of TCA cycle fluxes.[5]

• Parallel Labeling Experiments: A powerful strategy to improve flux resolution is to perform parallel labeling experiments with different tracers (e.g., [1,2-13C]glucose in one experiment and [U-13C]glucose in another).[6] Combining the data from these experiments provides more constraints on the model and significantly narrows the confidence intervals.[7]

2. Network Structure and Redundancy: The structure of the metabolic network itself can make certain fluxes difficult to resolve.

• Parallel Pathways and Cycles: Fluxes through parallel pathways or within metabolic cycles are often challenging to distinguish.

• Additional Measurements: Incorporating additional data, such as tandem mass spectrometry (MS/MS) data, can provide more detailed positional isotopomer information, which can help to resolve these ambiguities.[8]

3. Model Simplifications: Overly simplified models can sometimes lead to poorly determined fluxes.

• Re-evaluate Model Assumptions: Revisit any assumptions made during model construction to ensure they are not inadvertently obscuring the resolution of certain fluxes.

Issue 3: Inconsistent or Unexpected Flux Distributions

Question: The calculated flux map shows metabolic activity that contradicts established biological knowledge or my experimental expectations. How should I approach validating and troubleshooting these results?

Answer: Unexpected flux distributions can be a sign of either a genuine biological discovery or an artifact of the modeling process. A systematic validation is crucial.

1. Perform a Goodness-of-Fit Analysis: First, ensure that your model provides a statistically acceptable fit to the data. If the SSR is high, the unexpected flux values are likely not reliable. Refer to the troubleshooting steps for a high SSR.

2. Conduct a Sensitivity Analysis: Investigate how sensitive the unexpected flux values are to small changes in your experimental data (e.g., MIDs and extracellular rates). If the flux values change dramatically with minor perturbations, they may not be robust.

3. Re-examine the Metabolic Model:

• Alternative Pathways: Could there be an alternative, less-canonical metabolic pathway active in your system that is not included in your model?

• Cofactor Balance: Ensure that the production and consumption of cofactors (e.g., ATP, NADH, NADPH) are balanced in your model, as these can significantly influence flux distributions.

4. Validate with Orthogonal Data: If possible, try to validate the unexpected flux with independent experimental data. For example, if your model predicts high activity of a particular pathway, you could measure the expression levels of enzymes in that pathway via proteomics or transcriptomics.

Frequently Asked Questions (FAQs)

This section provides answers to common questions about the principles and practicalities of the 13C-MFA data analysis workflow.

Question 1: What is the overall workflow for 13C-MFA data analysis?

Answer: The data analysis workflow for 13C-MFA is an iterative process that integrates experimental data with a computational model to estimate intracellular fluxes. The key steps are:

• Data Pre-processing: Raw analytical data (e.g., from GC-MS or LC-MS) is processed to obtain mass isotopomer distributions (MIDs) for key metabolites. This involves correcting for the natural abundance of 13C.[9]

• Model Construction: A metabolic network model is constructed, defining the stoichiometry and atom transitions for all relevant biochemical reactions.

• Flux Estimation: Using specialized software (e.g., INCA, 13CFLUX2, Metran), the measured MIDs and extracellular rates are fit to the metabolic model.[9][10][11][12][13][14] The software iteratively adjusts the flux values to minimize the difference between the experimentally measured and computationally simulated MIDs.[15]

• Statistical Analysis: A goodness-of-fit test (e.g., chi-squared test) is performed to assess how well the model describes the experimental data.[9][16] Confidence intervals for the estimated fluxes are also calculated to determine the precision of the estimates.[9]

• Flux Map Visualization and Biological Interpretation: The estimated fluxes are visualized as a flux map, which provides a quantitative snapshot of cellular metabolism. This map is then interpreted in the context of the biological question being investigated.

Question 2: How do I choose the right software for my 13C-MFA data analysis?

Answer: The choice of software depends on several factors, including the complexity of your model, your computational expertise, and whether you require analysis of non-stationary labeling data.[9]

Software	Key Features	Best For
INCA	User-friendly graphical interface, supports both stationary and non-stationary MFA.[11]	Researchers who prefer a graphical interface and need to analyze transient labeling data.
13CFLUX2	High-performance, command-line interface, suitable for large-scale models.[10]	Users with computational expertise who need to analyze complex models efficiently.
Metran	Part of the MFA Suite, integrates with other tools for a comprehensive workflow.	Users looking for an integrated software environment.
OpenFlux	Open-source and customizable.[13]	Researchers who need to modify or extend the software for specific applications.

A more extensive list of available software can be found in resources such as the Fiehn Lab's flux analysis page.[13]

Question 3: What is the importance of the biomass composition equation in 13C-MFA?

Answer: The biomass composition equation is a critical component of the metabolic model, as it defines the anabolic demands of the cell. It specifies the molar amounts of precursors (e.g., amino acids, nucleotides, fatty acids, and carbohydrates) that are withdrawn from central metabolism to produce new cellular material. The accuracy of the biomass equation directly impacts the calculated flux values, as a significant portion of the carbon substrate is directed towards biomass synthesis during cell growth.[3][4] Using an inaccurate or generic biomass equation can lead to significant errors in the estimated fluxes. Therefore, it is highly recommended to use a biomass composition that is specific to the organism and growth conditions of your experiment.[3][17]

Question 4: Can I perform 13C-MFA if my cells are not in a metabolic steady state?

Answer: Yes, it is possible to analyze systems that are not at a metabolic steady state, but it requires a different approach than conventional 13C-MFA. This is known as dynamic metabolic flux analysis (DMFA) or isotopically non-stationary metabolic flux analysis (INST-MFA).[18] These methods analyze the time-course of isotopic labeling in metabolites to determine fluxes.[19] They are computationally more complex but can provide valuable insights into metabolic dynamics, which are often relevant in drug development studies where metabolic reprogramming occurs over time.

Question 5: How can I visually represent my data analysis workflow?

Answer: A flowchart is an excellent way to visualize the logical flow of your data analysis pipeline. Below is a Graphviz diagram illustrating a typical 13C-MFA data analysis workflow.

Caption: A typical workflow for 13C-MFA data analysis.

References

• Weitzel, M., Nöh, K., Dalman, T., Niedenführ, S., Stute, B., & Wiechert, W. (2017). A scientific workflow framework for (13)C metabolic flux analysis.
• Wiechert, W., & Nöh, K. (2013). GC-MS-Based Determination of Mass Isotopomer Distributions for 13 C-Based Metabolic Flux Analysis. In Metabolic Flux Analysis (pp. 129-149). Humana Press.
• Young, J. D. (2014). MFA Suite™.
• Quek, L. E., Nielsen, L. K., & Seguí-Simarro, J. M. (2014). Commonly used software tools for metabolic flux analysis (MFA).
• Buescher, J. M., Antoniewicz, M. R., Boros, L. G., & Burgess, S. C. (2015). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current opinion in biotechnology, 34, 189-201.
• Yuan, J., Bennett, B. D., & Rabinowitz, J. D. (2008). MID Max: LC–MS/MS Method for Measuring the Precursor and Product Mass Isotopomer Distributions of Metabolic Intermediates and Cofactors for Metabolic Flux Analysis Applications. Analytical chemistry, 80(2), 389-397.

• Kind, T. (2017). Flux-analysis. Fiehn Lab. Retrieved from [Link]

• Zamboni, N., Fendt, S. M., Rühl, M., & Sauer, U. (2009). FiatFlux–a software for metabolic flux analysis from 13C-glucose experiments.
• Weitzel, M., Wiechert, W., & Nöh, K. (2007). The 13CFLUX2 software for 13C-based metabolic flux analysis.
• Drohobytsky, P., Jäger, C., & Nöh, K. (2014). Visual workflows for 13 C-metabolic flux analysis.
• Kaste, J. A., & Shachar-Hill, Y. (2018). Model Validation and Selection in Metabolic Flux Analysis and Flux Balance Analysis. Metabolites, 8(3), 48.
• Leighty, R. W., & Antoniewicz, M. R. (2011). High Quality 13C metabolic flux analysis using GC-MS.
• Crown, S. B., Kelleher, J. K., & Antoniewicz, M. R. (2012). Comprehensive metabolic modeling of multiple 13 C-isotopomer data sets to study metabolism in perfused working hearts.
• Kaste, J. A., & Shachar-Hill, Y. (2018). Model Validation and Selection in Metabolic Flux Analysis and Flux Balance Analysis. Metabolites, 8(3), 48.

• Waters Corporation. (n.d.). Automating Metabolic Flux Analysis with Symphony and Polly. Retrieved from [Link]

• Leighty, R. W., & Antoniewicz, M. R. (2013). 13C-Metabolic flux analysis of co-cultures: A novel approach. Metabolic engineering, 19, 20-27.
• Liu, X., Zhang, Y., & Guo, J. (2023). Comprehensive isotopomer analysis of glutamate and aspartate in small tissue samples. Cell Reports Methods, 3(8).
• Long, C. P., & Antoniewicz, M. R. (2019). Quantifying Biomass Composition by Gas Chromatography/Mass Spectrometry. Analytical chemistry, 91(15), 9473-9481.
• Waters Corporation. (2018). Automating Metabolic Flux Analysis Workflows in Cancer Research.
• Tian, B., Wang, J., & Zhang, H. (2022). 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell. Frontiers in Neuroscience, 16, 938363.

• Institute of Molecular Systems Biology. (n.d.). 13C Metabolic Flux Analysis. Retrieved from [Link]

• Antoniewicz, M. R. (2018). A guide to 13C metabolic flux analysis for the cancer biologist. Experimental & molecular medicine, 50(4), 1-12.

• CD Biosynsis. (2024). Guidelines for metabolic flux analysis in metabolic engineering: methods, tools, and applications. Retrieved from [Link]

• Leighty, R. W., & Antoniewicz, M. R. (2013). High-resolution 13C metabolic flux analysis.
• Correia Portela, R. M., Richelle, A., & Wouwer, A. V. (2021). Time Integrated Flux Analysis: Exploiting the Concentration Measurements Directly for Cost-Effective Metabolic Network Flux Analysis.
• Maeda, K., & Hirasawa, T. (2017). Useful compositions of 13C-labeled glucose for 13C-metabolic flux analysis. Journal of general and applied microbiology, 63(2), 114-121.
• Roy, D., & Finley, L. W. S. (2017). Exo-MFA–A 13C metabolic flux analysis to dissect tumor microenvironment-secreted exosome contributions towards cancer cell metabolism. Metabolic engineering, 43, 1-13.
• Long, C. P., & Antoniewicz, M. R. (2014). Quantifying Biomass Composition by Gas Chromatography/Mass Spectrometry. Analytical chemistry, 86(18), 9423-9427.
• Cheung, C. Y. M. (2021). next phase in the development of 13C isotopically non-stationary metabolic flux analysis. Journal of Experimental Botany, 72(20), 6933-6936.
• Crown, S. B., & Antoniewicz, M. R. (2013). 13C metabolic flux analysis: Optimal design of isotopic labeling experiments. Metabolic engineering, 16, 12-23.
• Choi, J., & Antoniewicz, M. R. (2023). Improved 13 C metabolic flux analysis in Escherichia coli metabolism: application of a high-resolution MS (GC–EI–QTOF) for comprehensive assessment of MS/MS fragments.
• Giraudeau, P., & Massou, S. (2022). Metabolic flux analysis: a comprehensive review on sample preparation, analytical techniques, data analysis, computational modelling, and main application areas. RSC advances, 12(39), 25528-25548.

• Wikipedia. (n.d.). Metabolic flux analysis. Retrieved from [Link]

• Antoniewicz, M. R. (2018). A Guide to 13C Metabolic Flux Analysis for the Cancer Biologist.

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• 19. arxiv.org [arxiv.org]

Technical Support Center: Enhancing the Stability of (2-13C)-1,3-Dioxolan-2-one in Solution

Welcome to the technical support center for (2-13C)-1,3-Dioxolan-2-one, a critical isotopically labeled compound for advanced research. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for enhancing the stability of this compound in solution. Our focus is on providing practical, field-proven insights to ensure the integrity of your experiments.

Understanding the Instability of (2-13C)-1,3-Dioxolan-2-one

(2-13C)-1,3-Dioxolan-2-one, an isotopologue of ethylene carbonate (EC), is a polar aprotic solvent widely used in various applications, including as an electrolyte in lithium-ion batteries and as a reactant in chemical syntheses.[1][2] Despite its versatility, its stability in solution can be compromised by several factors, primarily hydrolysis and thermal degradation.

The core of its instability lies in the susceptibility of the carbonate group to nucleophilic attack, especially by water. This can lead to a ring-opening reaction, forming ethylene glycol and carbon dioxide.[3][4] This degradation is significantly influenced by the pH and temperature of the solution.[5][6]

Key Degradation Pathways:

• Hydrolysis: The presence of water, even in trace amounts, can initiate the hydrolysis of the cyclic carbonate.[7] This reaction is catalyzed by both acidic and basic conditions.[5][8] The rate of hydrolysis increases with higher pH and temperature.[5][6]

• Thermal Decomposition: At elevated temperatures, (2-13C)-1,3-Dioxolan-2-one can undergo thermal degradation.[7] While it has a high boiling point, prolonged exposure to heat, even below boiling, can lead to the formation of byproducts.[7] Decomposition can begin at temperatures as low as 120°C.[9]

• Reaction with Impurities: Impurities in the solvent or reagents, such as strong acids, bases, or oxidizing agents, can accelerate the decomposition of the compound.[8]

Below is a diagram illustrating the primary degradation pathway of (2-13C)-1,3-Dioxolan-2-one via hydrolysis.

Caption: Hydrolysis of (2-13C)-1,3-Dioxolan-2-one.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Unexpected pH shift in my (2-13C)-1,3-Dioxolan-2-one solution over time.

Question: I prepared a solution of (2-13C)-1,3-Dioxolan-2-one in a neutral buffer. After a few days of storage, I noticed a significant drop in the pH. What could be the cause?

Answer: A decrease in pH is a strong indicator of hydrolysis. The degradation of (2-13C)-1,3-Dioxolan-2-one produces ethylene glycol and carbon dioxide. When carbon dioxide dissolves in an aqueous solution, it forms carbonic acid (H₂CO₃), which is a weak acid. The dissociation of carbonic acid releases protons (H⁺), leading to a decrease in the pH of your solution. The rate of this pH drop will be accelerated at higher storage temperatures.

Troubleshooting Steps:

• Verify Water Content: The primary culprit is likely water. Ensure that all your solvents are anhydrous and that your glassware is thoroughly dried before use. Consider using molecular sieves to remove trace amounts of water from your solvents.[10]

• Control Storage Temperature: Store your solutions at a low temperature (refrigerated or frozen, if the solvent system allows) to minimize the rate of hydrolysis.

• Inert Atmosphere: Prepare and store your solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize the ingress of atmospheric moisture.

• Buffer Capacity: If your experimental conditions permit, consider using a buffer with a higher buffering capacity to better resist pH changes.

Issue 2: Formation of a precipitate in my reaction mixture containing (2-13C)-1,3-Dioxolan-2-one.

Question: I'm running a reaction where (2-13C)-1,3-Dioxolan-2-one is a solvent. After heating the mixture, a white precipitate formed. What is this precipitate and how can I avoid it?

Answer: The formation of a precipitate upon heating suggests either polymerization or the formation of insoluble degradation products. In the context of its use in lithium-ion batteries, ethylene carbonate is known to form oligomers and polymeric substances, especially in the presence of certain reagents or at elevated temperatures.[11][12] The precipitate could be a low-molecular-weight polymer of ethylene carbonate.

Troubleshooting Steps:

• Temperature Control: Carefully control the reaction temperature and avoid overheating. Use a temperature-controlled reaction vessel and monitor the internal temperature closely.

• Purity of Reagents: Ensure all reagents are of high purity and free from contaminants that could catalyze polymerization. Impurities like diols can react with ethylene carbonate to form polymeric substances.[7]

• Solvent Purity: Use highly purified (2-13C)-1,3-Dioxolan-2-one. Purification methods like distillation or crystallization can remove impurities that might promote side reactions.[13][14]

• Reaction Time: Minimize the reaction time at elevated temperatures to reduce the likelihood of degradation and polymerization.

Issue 3: Inconsistent results in experiments using (2-13C)-1,3-Dioxolan-2-one from different batches.

Question: My experimental results are not reproducible when I switch to a new bottle of (2-13C)-1,3-Dioxolan-2-one. What could be causing this variability?

Answer: Batch-to-batch variability often points to differences in purity and water content. Even small variations in impurities can significantly affect reaction kinetics and outcomes. The primary impurities in ethylene carbonate are often water and ethylene glycol.[7]

Troubleshooting Steps:

• Certificate of Analysis (CoA): Always review the CoA for each batch. Pay close attention to the specified purity and the levels of key impurities like water and ethylene glycol.

• Standardization: Before use, you can standardize the material by drying it to a consistent water level. This can be achieved by storing it over a desiccant or by using a more rigorous drying method if your experimental setup allows.

• Analytical Verification: If you have access to analytical instrumentation (e.g., Karl Fischer titration for water content, GC-MS for organic impurities), it is good practice to verify the purity of a new batch before use.

• Supplier Communication: If you consistently observe significant variability, contact your supplier to discuss the issue. They may be able to provide more detailed information about their manufacturing and quality control processes.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for (2-13C)-1,3-Dioxolan-2-one?

A1: To maximize its shelf life, (2-13C)-1,3-Dioxolan-2-one should be stored in a cool, dry place in a tightly sealed container.[8] Storage under an inert atmosphere (nitrogen or argon) is highly recommended to prevent moisture absorption. For long-term storage, refrigeration is advisable.

Q2: What solvents are compatible with (2-13C)-1,3-Dioxolan-2-one?

A2: (2-13C)-1,3-Dioxolan-2-one is a versatile solvent and is miscible with a wide range of organic solvents.[15] However, to maintain its stability, it is crucial to use anhydrous solvents. Protic solvents, especially water and alcohols, should be avoided unless they are a required part of the reaction, as they can participate in nucleophilic ring-opening.

Q3: Can I use additives to improve the stability of my (2-13C)-1,3-Dioxolan-2-one solution?

A3: Yes, in certain applications, additives can enhance stability. For instance, in the context of lithium-ion battery electrolytes, additives like vinylene carbonate (VC) or fluoroethylene carbonate (FEC) are used to form a stable solid electrolyte interphase (SEI) layer, which can prevent further decomposition of the ethylene carbonate.[16] The choice of additive is highly application-specific and should be carefully evaluated for compatibility with your experimental system.

Q4: How can I purify (2-13C)-1,3-Dioxolan-2-one if I suspect it has degraded?

A4: If you suspect degradation, purification can be attempted, although it may be challenging for small quantities. The primary methods for purifying ethylene carbonate are distillation under reduced pressure and crystallization.[13][14][17] Distillation is effective but carries the risk of thermal degradation if not performed carefully.[7] Crystallization is a gentler method that can yield high-purity material.[13][14]

Purification Method	Advantages	Disadvantages
Vacuum Distillation	Effective at removing non-volatile impurities.	Risk of thermal degradation.[7]
Crystallization	High purity can be achieved; less thermal stress.[13][14]	Can be less efficient for removing certain impurities.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Anhydrous Solution of (2-13C)-1,3-Dioxolan-2-one

This protocol outlines the steps for preparing a solution with enhanced stability for use in sensitive applications.

Materials:

• (2-13C)-1,3-Dioxolan-2-one

• Anhydrous solvent of choice (e.g., dimethyl carbonate, acetonitrile)

• Activated molecular sieves (3Å or 4Å)

• Schlenk flask or similar glassware for inert atmosphere techniques

• Magnetic stirrer and stir bar

• Syringes and needles for transfer under inert atmosphere

Procedure:

• Drying of Glassware: Thoroughly dry all glassware in an oven at >100°C for at least 4 hours and allow to cool under a stream of dry nitrogen or in a desiccator.

• Solvent Preparation: Add activated molecular sieves to the anhydrous solvent (approximately 10% w/v) and allow it to stand for at least 24 hours to ensure the removal of trace water.

• Inert Atmosphere Setup: Assemble the Schlenk flask with a magnetic stir bar and purge with dry nitrogen or argon for 10-15 minutes.

• Addition of (2-13C)-1,3-Dioxolan-2-one: Under a positive pressure of inert gas, quickly add the required amount of (2-13C)-1,3-Dioxolan-2-one to the flask.

• Solvent Transfer: Using a dry syringe, carefully transfer the required volume of the dried solvent from the storage bottle to the Schlenk flask containing the (2-13C)-1,3-Dioxolan-2-one.

• Dissolution: Stir the mixture until the solid is completely dissolved.

• Storage: Seal the flask tightly and store it in a cool, dark place. For prolonged storage, refrigeration is recommended.

The following diagram illustrates the workflow for preparing a stabilized solution.

Caption: Workflow for preparing a stabilized solution.

References

• Degradation of Ethylene Carbonate Electrolytes of Lithium Ion Batteries via Ring Opening Activated by LiCoO 2 Cathode Surfaces and Electrolyte Species. (n.d.). Academia.edu. Retrieved from [Link]

• The Hydrolysis of Ethylene Carbonate and Structurally Related Compounds Under Environmental Conditions. (1983). ProQuest. Retrieved from [Link]

• Hydrolysis of ethylene carbonate to ethylene glycol over K2CO3/MgO/γ-Al2O3. (2012). ResearchGate. Retrieved from [Link]

• Supporting Information Degradation of Ethylene Carbonate Electrolytes of Lithium Ion Batteries via Ring Opening Activated by LiCoO2. (n.d.). Amazon AWS. Retrieved from [Link]

• NMR Study of the Degradation Products of Ethylene Carbonate in Silicon-Lithium Ion Batteries. (2019). PubMed. Retrieved from [Link]

• Overview of ethylene carbonate degradation pathways to vinylene... (n.d.). ResearchGate. Retrieved from [Link]

• Degradation pathways in lithium-ion batteries with ethylene carbonate-free electrolytes. (n.d.). ChemRxiv. Retrieved from [Link]

• Method for purifying ethylene carbonate, process for producing purified ethylene carbonate, and ethylene carbonate. (n.d.). Google Patents.
• Method for purifying ethylene carbonate. (n.d.). Google Patents.

• Effects of Vinyl Ethylene Carbonate Additive on Elevated-Temperature Performance of Cathode Material in Lithium Ion Batteries. (2011). Journal of The Electrochemical Society. Retrieved from [Link]

• Study on the Synthesis of Ethylene Glycol by Catalytic Hydrolyze of Ethylene Carbonate. (2013). Atlantis Press. Retrieved from [Link]

• Hydrolysis of Ethylene Carbonate with Water and Hydroxide under Battery Operating Conditions. (2016). Semantic Scholar. Retrieved from [Link]

• Method for purifying ethylene carbonate, method for producing purified ethylene carbonate, and ethylene carbonate. (n.d.). Google Patents.
• Method for preparing ethyl glycol by hydrolysis of ethylene carbonate. (n.d.). Google Patents.

• Method development for separating organic carbonates by ion‐exclusion high‐performance liquid chromatography. (2016). Wiley Online Library. Retrieved from [Link]

• A METHOD AND PLANT FOR PURIFYING ETHYLENE CARBONATE. (2024). European Patent Office. Retrieved from [Link]

• Synthesis of cyclic carbonates from CO2 cycloaddition to bio-based epoxides and glycerol: an overview of recent development. (2023). PMC. Retrieved from [Link]

• Cyclic carbonates: a sustainable alternative to toxic compounds used in polymer synthesis. (2023). Speciality Chemicals Magazine. Retrieved from [Link]

• A novel method for dehydration and impurity removal of ethylene carbonate. (n.d.). Google Patents.

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Reference Data & Comparative Studies

The Definitive Guide: Comparing (2-13C)-1,3-Dioxolan-2-one Against Conventional 13C Tracers

Executive Summary

Isotope tracing is a foundational technique across metabolic flux analysis, advanced spectroscopy, and materials science. While researchers and drug development professionals frequently default to standard biological tracers like [U-13C6]glucose or 13C-urea , highly specialized molecules like (2-13C)-1,3-Dioxolan-2-one (commonly known as 13C-ethylene carbonate) offer unique mechanistic insights.

This guide objectively compares the performance, analytical modalities, and experimental utility of (2-13C)-1,3-Dioxolan-2-one against these conventional alternatives, providing self-validating protocols to ensure rigorous experimental design.

Quantitative Comparison & Performance Data

To select the appropriate tracer, investigators must align the molecule's chemical properties with the target analytical platform. The table below summarizes the quantitative and functional differences between the three primary 13C tracers.

Metric / Feature	(2-13C)-1,3-Dioxolan-2-one	[U-13C6]Glucose	[13C, 15N2]Urea
Primary Application	Degradation Tracking & Drug Synthesis	In Vivo Metabolic Flux Analysis	Real-Time Perfusion MRI
Target Mechanism	Carbonyl tracking (SEI formation) / CO2 surrogacy	Glycolysis & TCA Cycle mapping	Blood flow & zero-trans transport
Key Analytical Modality	Solid-State NMR (ssNMR), 2DIR	LC-MS, GC-MS, Liquid-State NMR	Hyperpolarized MRI (DNP)
13C NMR Chemical Shift	~155–160 ppm (Carbonyl C2)	~60–100 ppm (Multiple peaks)	~163 ppm
T1 Relaxation Time	N/A (Solid-state/Synthesis focus)	~1–2 seconds	~40–50 seconds (Hyperpolarized)
Key Advantage	Tracks specific ring-opening events; stable CO2 surrogate	Broad central carbon network labeling	Metabolically inert; extremely long T1

Mechanistic Deep Dive: Why Choose Which Tracer?

[U-13C6]Glucose for Systemic Metabolic Flux

Causality & Logic: Glucose is the primary carbon source for cellular metabolism. Using a uniformly labeled tracer ([U-13C6]glucose) allows researchers to track the distribution of heavy isotopes through complex metabolic networks. For example, in oncology drug development targeting the Warburg effect, tracking the conversion of M+6 glucose into M+3 lactate or M+2 citrate provides a direct readout of glycolytic versus oxidative phosphorylation activity [1].

Hyperpolarized 13C-Urea for Real-Time Perfusion

Causality & Logic: Urea is highly soluble and metabolically inert, making it an ideal candidate for measuring blood flow without interfering with cellular biology. By hyperpolarizing[13C, 15N2]urea via dynamic nuclear polarization (DNP), the 13C NMR signal is temporarily boosted by >10,000-fold. The strategic addition of 15N isotopes eliminates strong scalar relaxation pathways, extending the T1 relaxation time to ~40–50 seconds. This extended temporal window allows for high-resolution, first-pass myocardial and tumor perfusion MRI without the toxicity associated with gadolinium contrast agents [2][3].

(2-13C)-1,3-Dioxolan-2-one for Degradation Tracking & Synthesis

Causality & Logic: Unlike glucose or urea, 1,3-dioxolan-2-one is a cyclic carbonate. Isotopic labeling at the C2 (carbonyl) position provides a distinct, isolated NMR signal (~160 ppm) that is highly sensitive to its chemical environment.

• In Drug Synthesis: It acts as a stable, handleable 13C-CO2 surrogate. Instead of using highly toxic 13C-phosgene or volatile 13CO2 gas, researchers use (2-13C)-1,3-Dioxolan-2-one to safely install 13C-labeled carbonyl groups (e.g., carbamates, ureas) into active pharmaceutical ingredients (APIs) [4].

• In Materials Science: It is critical for tracing the electrochemical breakdown of electrolytes into the solid electrolyte interphase (SEI). By tracking the 13C-carbonyl via solid-state NMR (ssNMR) and ambient mass spectrometry, researchers can definitively prove whether the carbonate ring opens to form solid lithium ethylene mono-carbonate (LEMC) or simply evolves 13CO2 gas [5][6].

Self-Validating Experimental Protocols

Protocol A: In Vivo Metabolic Tracing with [U-13C6]Glucose

This protocol maps systemic carbon flux in preclinical models.

• Preparation: Fast murine subjects for 4–6 hours prior to the experiment. Causality: Fasting depletes endogenous unlabeled glucose pools, ensuring a high fractional enrichment of the tracer upon delivery.

• Administration: Deliver 2 g/kg [U-13C6]glucose via oral gavage. Causality: Oral gavage mimics natural physiological absorption and first-pass hepatic metabolism better than an intravenous bolus.

• Sampling: Euthanize subjects and harvest target tissues (plasma, liver, brain) at precise intervals (e.g., 15, 30, 120 min). Immediately flash-freeze in liquid nitrogen. Causality: Instant freezing quenches enzymatic activity, preventing post-mortem metabolic shifts that would skew the isotopologue distribution.

• Extraction & Analysis: Extract polar metabolites using a cold methanol/water/chloroform gradient and analyze via LC-MS.

• Validation Checkpoint: Confirm that the M+6 glucose isotopologue in plasma peaks at the 15-minute mark. If absent or severely delayed, the gavage delivery failed or was aspirated.

Protocol B: Solid-State NMR Tracing of (2-13C)-1,3-Dioxolan-2-one Degradation

This protocol tracks the fate of the carbonyl carbon during electrochemical degradation.

• Electrolyte Formulation: Synthesize the target electrolyte using 1.0 M LiPF6 dissolved in a solvent mixture containing (2-13C)-1,3-Dioxolan-2-one.

• Electrochemical Cycling: Assemble coin cells with carbonaceous anodes and cycle at a constant current to induce the formation of the degradation layer (SEI).

• Harvesting & Rinsing: Disassemble the cells in an argon-filled glovebox. Rinse the anode thoroughly with dimethyl carbonate (DMC). Causality: Rinsing removes unreacted liquid 13C-EC. This ensures that any remaining 13C signal comes exclusively from insoluble, covalently bound degradation products (e.g., 13C-LEMC).

• ssNMR Acquisition: Pack the dried anode material into a zirconia rotor. Acquire 13C Magic Angle Spinning (MAS) NMR spectra at 10–12 kHz. Causality: MAS physically spins the sample at high speeds at a specific angle (54.74°), averaging out chemical shift anisotropy and yielding high-resolution spectra from solid, heterogeneous samples.

• Validation Checkpoint: Observe the shift from the intact carbonyl peak (~160 ppm) to binary/tertiary ether or mono-carbonate peaks (~53 ppm). If only the 160 ppm peak is visible with high intensity, the electrode was insufficiently rinsed and is contaminated with unreacted tracer.

Pathway Visualizations

Metabolic flux pathway mapping using [U-13C6]glucose to track central carbon metabolism.

Degradation and synthetic pathways of (2-13C)-1,3-Dioxolan-2-one tracking the carbonyl carbon.

References

• CS2/CO2 Utilization Using Mukaiyama Reagent as a (Thio)carbonylating Promoter: A Proof-of-Concept Study | ResearchGate |4

• Oral Gavage Delivery of Stable Isotope Tracer for in Vivo Metabolomics | UKnowledge | 1

• 13C Solid State NMR Suggests Unusual Breakdown Products in SEI Formation on Lithium Ion Electrodes | ResearchGate | 5

• Resolving Graphite‐Electrolyte Interphase of Lithium‐Ion Batteries using Air‐Tight Ambient Mass Spectrometry | D-NB | 6

• Translation of hyperpolarized[13C,15N2]urea MRI for novel human brain perfusion studies | eScholarship | 2

• High resolution 13C MRI with hyperpolarized urea: In vivo T2 mapping and 15N labeling effects | WashU Medicine | 3

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• 6. d-nb.info [d-nb.info]

Cross-Validation of NMR and Mass Spectrometry Data for 13C Tracing: A Comprehensive Guide to Metabolic Flux Analysis

Metabolic Flux Analysis (MFA) utilizing 13C stable isotope tracing is the gold standard for quantifying intracellular biochemical reaction rates[1]. However, the accuracy of a metabolic flux map is entirely dependent on the analytical platforms used to measure carbon enrichment.

Historically, researchers have relied on either Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR) spectroscopy. As a Senior Application Scientist, I frequently observe the pitfalls of single-platform reliance: "blind spots" in complex metabolic networks (such as the TCA cycle or Pentose Phosphate Pathway) where different flux distributions produce identical data signatures on a single instrument.

This guide provides an objective comparison of MS and NMR for 13C tracing and details a self-validating, dual-platform experimental protocol that leverages the strengths of both to achieve mathematically rigorous flux models.

Platform Comparison: MS vs. NMR in 13C Tracing

To understand the causality behind experimental platform choices, we must examine the fundamental differences in the data each instrument generates.

Mass Spectrometry (GC-MS / LC-MS)

• What it Measures: Mass Isotopologue Distributions (MIDs)[2]. MS separates molecules by mass-to-charge ratio, quantifying the relative abundance of intact molecules containing zero (M+0), one (M+1), or multiple (M+2, M+3) 13C atoms.

• Performance Strengths: Exceptional sensitivity (femtomole to picomole range) and high throughput. It provides broad coverage of the metabolome from minimal sample volumes.

• The "Blind Spot": MS inherently lacks precise positional information. For example, an M+2 isotopologue of glutamate confirms that two carbons are labeled, but it cannot easily distinguish whether those carbons are at the C1-C2, C2-C3, or C4-C5 positions without complex and sometimes unreliable MS/MS fragmentation[2].

Nuclear Magnetic Resonance (NMR)

• What it Measures: Positional Isotopomers[3]. Through 13C-13C scalar coupling (J-coupling), NMR multiplet analysis reveals the exact location of 13C atoms within the carbon skeleton of a metabolite.

• Performance Strengths: Unmatched structural specificity. A 13C atom adjacent to a 12C atom appears as a singlet (S), while a 13C atom adjacent to another 13C atom splits into a doublet (D) or quartet (Q). This resolves metabolic ambiguities by pinpointing the exact pathway a carbon took to arrive at a specific node[4].

• The "Blind Spot": NMR suffers from low sensitivity. It requires larger sample volumes (often >10^7 cells per sample) and longer acquisition times.

The Necessity of Cross-Validation

By integrating MIDs from MS with positional isotopomers from NMR, we create a self-validating system . MS provides the absolute fractional enrichment of the metabolic pool, while NMR provides the micro-structural constraints. If the sum of the positional isotopomers from NMR does not equal the total mass isotopologue pool measured by MS, the researcher is immediately alerted to an analytical artifact (e.g., overlapping MS fragments or NMR signal interference).

Quantitative Data Comparison: The Glutamate Node

Glutamate is a critical readout for the TCA cycle because it is in rapid isotopic exchange with mitochondrial alpha-ketoglutarate. Below is a comparison of how MS and NMR report data for glutamate when cells are fed [1,2-13C2]glucose.

Analytical Platform	Measurement Type	Data Output Format	Example Data ([1,2-13C2]Glucose)	Biological Interpretation & Causality
GC-MS	Mass Isotopologue Distribution (MID)	M+0, M+1, M+2, M+3...	M+2 = 25.4%M+1 = 10.1%	Confirms 25.4% of the pool has two 13C atoms. Cannot distinguish if entry was via Pyruvate Dehydrogenase (PDH) or Pyruvate Carboxylase (PC).
2D [13C, 1H] HSQC NMR	Positional Isotopomer (Multiplet Analysis)	Singlet (S), Doublet (D), Quartet (Q)	C4-D45 = 15.2%C4-S = 10.2%	Resolves the ambiguity: The C4-D45 doublet (15.2%) proves PDH-mediated entry, while the C4 Singlet (10.2%) indicates an alternative pathway.

Note: In a perfectly validated system, the specific positional isotopomer fractions from NMR will mathematically align with the total M+2 pool measured by MS (15.2% + 10.2% = 25.4%).

Experimental Protocol: Dual-Platform 13C Tracing Workflow

To achieve authoritative grounding in your MFA, follow this step-by-step methodology for dual-platform data acquisition.

Step 1: Isotope Tracing and Cell Culture

• Formulate custom media replacing natural glucose with [1,2-13C2]glucose . Causality: This specific tracer is chosen because it easily differentiates glycolysis from the oxidative pentose phosphate pathway (oxPPP); oxPPP cleaves the C1 carbon as CO2, converting an M+2 glucose into an M+1 intermediate[5].

• Culture cells to isotopic steady state (typically 24–48 hours for mammalian cells, or 4-5 doublings).

Step 2: Quenching and Metabolite Extraction

• Rapidly aspirate media and quench cellular metabolism by immediately adding -80°C 80% HPLC-grade methanol. Causality: Enzymatic reactions occur in milliseconds; cold quenching prevents artifactual shifts in the metabolic pools.

• Scrape cells, transfer to a microcentrifuge tube, and perform biphasic extraction (Methanol/Chloroform/Water) to separate polar metabolites from lipids and proteins.

• Isolate the upper aqueous phase and split the sample: 10% for GC-MS and 90% for NMR (due to sensitivity differences). Lyophilize both aliquots.

Step 3: MS Derivatization and Acquisition

• Derivatize the MS aliquot using Methoxyamine-HCl in pyridine followed by MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) to increase metabolite volatility[2].

• Acquire data via GC-MS in full scan mode. Correct the raw MIDs for natural isotope abundance using established algorithms to yield the true tracer-derived MID.

Step 4: NMR Preparation and Acquisition

• Reconstitute the NMR aliquot in 100% Deuterium Oxide (D2O) containing DSS as an internal chemical shift reference.

• Acquire 2D [13C, 1H] HSQC (Heteronuclear Single Quantum Coherence) spectra. Extract 1D slices along the 13C axis for key metabolites (Glutamate, Aspartate, Lactate) to quantify the J-coupling multiplets (singlets, doublets, quartets)[4].

Step 5: Data Integration and Flux Modeling

• Import both the MS-derived MIDs and NMR-derived positional isotopomers into an integrated modeling software.

• Utilize INCA 2.0 (Isotopomer Network Compartmental Analysis)[6]. INCA 2.0 is the premier authoritative tool capable of simultaneously regressing steady-state 13C NMR datasets and MS datasets against a single metabolic network model[7].

• Minimize the sum-of-squared residuals (SSR) between the simulated and experimentally measured data to generate the final, cross-validated metabolic flux map.

Workflow Visualization

Below is the logical architecture of the dual-platform cross-validation workflow.

Figure 1: Dual-platform 13C-MFA workflow integrating MS and NMR data for metabolic flux modeling.

References

• Rahim, M., et al. (2022). "INCA 2.0: A tool for integrated, dynamic modeling of NMR- and MS-based isotopomer measurements and rigorous metabolic flux analysis." Metabolic Engineering.

• Young, J. D. (2014). "INCA: a computational platform for isotopically non-stationary metabolic flux analysis." Bioinformatics.

• Lima, V. F., et al. (2022). "Validation of carbon isotopologue distribution measurements by GC-MS and application to 13C-metabolic flux analysis of the tricarboxylic acid cycle in Brassica napus leaves." Frontiers in Plant Science.

• Nagana Gowda, G. A., & Raftery, D. (2015). "NMR-Based Metabolomics." Advances in Experimental Medicine and Biology.

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• 3. biorxiv.org [biorxiv.org]
• 4. NMR Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 7. INCA 2.0: A tool for integrated, dynamic modeling of NMR- and MS-based isotopomer measurements and rigorous metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

(2-13C)-1,3-Dioxolan-2-one versus [U-13C]Glucose for Metabolic Studies: A Comparative Guide

As a Senior Application Scientist, I frequently consult on experimental design for isotopic tracing. A common point of confusion arises when researchers encounter specialized isotopic tracers outside their immediate domain. While [U-13C]glucose is universally recognized as the gold standard for mapping endogenous central carbon metabolism[1], (2-13C)-1,3-dioxolan-2-one (commonly known as 13C-ethylene carbonate) serves an entirely different, yet equally critical, paradigm: xenobiotic disposition and excipient toxicology[2].

This guide objectively compares these two tracers, detailing the causality behind their specific structural labeling, their distinct analytical modalities, and field-proven protocols for their implementation.

1.[U-13C]Glucose: The Engine of Endogenous Fluxomics

Mechanism & Causality of Choice[U-13C]glucose is uniformly labeled, meaning all six carbon atoms are replaced with the stable 13C isotope. Why choose uniform labeling over position-specific variants (e.g., [1,2-13C]glucose)? Uniform labeling provides broad, untargeted incorporation across all downstream metabolic nodes[3]. As it undergoes glycolysis, it yields fully labeled [U-13C]pyruvate (m+3), which subsequently enters the mitochondria to form [1,2-13C]acetyl-CoA (m+2) and drives the Tricarboxylic Acid (TCA) cycle[1]. This makes it the premier choice for Stable Isotope-Resolved Metabolomics (SIRM) in cancer research and systems biology.

Fig 1: 13C-atom transition map for [U-13C]glucose in central carbon metabolism.

Self-Validating Experimental Protocol: In Vitro SIRM Tracing

To ensure a self-validating system, this protocol incorporates a natural abundance control to correct for the 1.1% natural occurrence of 13C, which is mathematically critical for accurate Mass Isotopomer Distribution (MID) analysis.

• Media Preparation : Formulate glucose-free DMEM supplemented with 10% dialyzed FBS (to remove unlabeled endogenous metabolites) and 10 mM [U-13C]glucose. Prepare a parallel control media using 10 mM unlabeled [U-12C]glucose.

• Cell Incubation : Plate cells and allow adherence. Wash twice with PBS to remove residual light glucose. Introduce the tracer media and incubate for 24 hours to reach isotopic steady-state.

• Metabolite Quenching (Critical Causality) : Rapidly aspirate the media and immediately submerge the plate in -20°C 80% methanol. Why? Intracellular metabolite pools (like ATP and pyruvate) turn over in a matter of seconds. Cold methanol instantly denatures metabolic enzymes, freezing the isotopic snapshot in time and preventing artifactual degradation.

• Extraction & LC-MS/MS : Scrape the cells, centrifuge to pellet proteins, and analyze the supernatant via HILIC LC-MS/MS to quantify the m+0 to m+n isotopologue fractions[1].

(2-13C)-1,3-Dioxolan-2-one: Precision Tracking of Xenobiotic Cleavage

Mechanism & Causality of Choice

1,3-Dioxolan-2-one (ethylene carbonate) is widely used as an industrial solvent and a pharmaceutical excipient. In vivo, it exhibits a toxicity profile similar to ethylene glycol due to its rapid biotransformation[2]. It is hydrolyzed by esterases and carbonic anhydrases into ethylene glycol and carbon dioxide[2].

Why use the specifically labeled (2-13C) isotopologue instead of a uniformly labeled variant? If [U-13C]ethylene carbonate were used, the resulting ethylene glycol would also be 13C-labeled. Ethylene glycol undergoes further downstream metabolism into glyoxal and oxalate, releasing additional CO2 over a prolonged period. By specifically labeling only the C2 carbonyl position, the sole 13C product is the immediate 13CO2 released upon the first ring-opening step. This isolates the primary hydrolysis rate, providing a precise, unconfounded kinetic measurement of first-pass metabolism.

Fig 2: Xenobiotic hydrolysis of (2-13C)-1,3-dioxolan-2-one into ethylene glycol and 13CO2.

Self-Validating Experimental Protocol: In Vivo Disposition & Breath Test

This protocol uses real-time breath analysis, validated by a parallel control cohort, to track excipient breakdown.

• Dosing Formulation : Dissolve (2-13C)-1,3-dioxolan-2-one in sterile water.

• Control Cohort Validation : Prepare a separate cohort administered with an equimolar dose of unlabeled ethylene glycol spiked with [14C] or [13C] at the glycol backbone[2]. This validates that any 13CO2 detected in the primary cohort strictly originates from the carbonate ring cleavage, not downstream glycol metabolism.

• Administration & Sampling : Administer 200 mg/kg via oral gavage to rodent models (e.g., Fischer 344 rats)[2]. Immediately place the subjects in a metabolic chamber integrated with a continuous Isotope Ratio Mass Spectrometer (IRMS).

• Kinetic Analysis : Monitor the exhaled 13CO2/12CO2 delta value in real-time. The rapid appearance of 13CO2 directly correlates with the in vivo half-life of the intact excipient, confirming its rapid conversion to ethylene glycol (approximate blood half-life of 2 hours)[2].

Comparative Data Summary

To aid in experimental design, the quantitative and qualitative performance metrics of both tracers are summarized below:

Feature	[U-13C]Glucose	(2-13C)-1,3-Dioxolan-2-one
Primary Application	Endogenous Central Carbon Metabolism	Xenobiotic Disposition / Excipient Toxicology
Target Pathways	Glycolysis, TCA Cycle, PPP	Esterase Hydrolysis, Decarboxylation
Isotopic Labeling	Uniform (All 6 carbons are 13C)	Position-specific (Only C2 carbonyl is 13C)
Key Metabolites Tracked	[U-13C]Pyruvate, [1,2-13C]Acetyl-CoA	Unlabeled Ethylene Glycol, 13CO2
Analytical Modality	LC-MS/MS, GC-MS, NMR	IRMS (Breath), GC-MS (Plasma)
Biological Half-life	Minutes (Rapid intracellular turnover)	~2 hours (Conversion to Ethylene Glycol)[2]

Conclusion

The choice between these tracers dictates the entire trajectory of a metabolic study. [U-13C]glucose is an indispensable tool for mapping the complex, multi-directional fluxes of endogenous cellular metabolism. Conversely, (2-13C)-1,3-dioxolan-2-one is a highly specialized, unidirectional tracer designed to answer a specific toxicological question: the rate of excipient ring cleavage. By understanding the structural causality behind these molecules, researchers can design robust, self-validating assays that yield unequivocal metabolic insights.

References

• Hanley TR Jr, Schumann AM, Langvardt PW, Rusek TF, Watanabe PG. "Metabolism and disposition of ethylene carbonate in male Fischer 344 rats." Toxicology and Applied Pharmacology, 1989. URL: [Link]

• Hui S, et al. "Oral Gavage Delivery of Stable Isotope Tracer for in Vivo Metabolomics." Metabolites, 2020. URL: [Link]

• "Stable Isotope Tracing Analysis in Cancer Research: Advancements and Challenges in Identifying Dysregulated Cancer Metabolism and Treatment Strategies." International Journal of Molecular Sciences (MDPI), 2024. URL: [Link]

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• 2. Metabolism and disposition of ethylene carbonate in male Fischer 344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Biological Equivalence of Labeled vs. Unlabeled 1,3-Dioxolan-2-one

1,3-dioxolan-2-one, commonly known as ethylene carbonate (EC), is a highly polar cyclic carbonate. While traditionally recognized as a critical solvent in lithium-ion battery electrolytes[1], its utility has expanded into biomedical research, drug delivery formulations, and metabolic tracing. To accurately track its biological fate and degradation pathways, researchers frequently employ stable isotope-labeled analogs (e.g., 13C3​ -EC or D4​ -EC).

While stable isotopes are generally assumed to mimic their natural counterparts safely and accurately[2], this assumption must be rigorously validated. This guide provides an authoritative, self-validating framework for assessing the biological and pharmacokinetic equivalence of labeled versus unlabeled 1,3-dioxolan-2-one.

Mechanistic Causality: The Kinetic Isotope Effect (KIE)

The biological equivalence of a labeled compound is highly dependent on the mass difference between the isotopes and the specific metabolic pathways involved. When designing an equivalence study, you must account for the Kinetic Isotope Effect (KIE) :

• 13C -Labeling: The mass difference between 12C and 13C is relatively small. Heavy atom isotope effects are typically negligible, meaning 13C3​ -1,3-dioxolan-2-one is expected to exhibit true biological equivalence, making it an ideal tracer for absolute quantification[3].

• Deuterium ( 2H or D ) Labeling: Deuterium is twice the mass of protium ( 1H ). This mass difference significantly lowers the zero-point energy of the C-D bond compared to the C-H bond, requiring more activation energy to cleave. If the rate-limiting step of 1,3-dioxolan-2-one metabolism involves C-H bond cleavage (e.g., oxidative ring-opening), a primary KIE may occur, artificially extending its half-life and altering its pharmacokinetic profile[4].

Workflow for assessing the biological equivalence of labeled vs. unlabeled 1,3-dioxolan-2-one.

Experimental Workflows for Equivalence Assessment

To establish absolute trustworthiness in your data, the experimental design must be self-validating. The protocols below utilize internal controls to isolate isotopic effects from biological noise.

Protocol 1: In Vitro Cytotoxicity & Metabolic Stability

Objective: Ensure isotopic substitution does not alter the fundamental cellular toxicity profile. 1,3-dioxolan-2-one generally exhibits low systemic toxicity but can present localized irritation. Causality: By running parallel viability assays, we verify that the heavier isotopes do not inadvertently alter receptor binding affinities or off-target cellular interactions.

• Cell Seeding: Seed HepG2 (human liver carcinoma) cells in a 96-well plate at a density of 1×104 cells/well. Incubate for 24 hours at 37°C in 5% CO2​ .

• Compound Preparation: Prepare equimolar stock solutions of unlabeled, 13C3​ -labeled, and D4​ -labeled 1,3-dioxolan-2-one in DMSO. Ensure the final DMSO concentration in the culture media remains below 0.1% to prevent solvent-induced cytotoxicity.

• Treatment: Expose the cells to a concentration gradient (0.1 mM to 100 mM) of each variant for 48 hours.

• Viability Assay: Add MTT reagent (0.5 mg/mL) to each well and incubate for 4 hours. Solubilize the resulting formazan crystals with DMSO and read the absorbance at 570 nm using a microplate reader.

• Validation: Calculate the IC50​ . Statistical parity (p > 0.05) between the labeled and unlabeled variants confirms baseline biological equivalence in vitro.

Protocol 2: In Vivo Pharmacokinetic (PK) Co-administration Profiling

Objective: Quantify Absorption, Distribution, Metabolism, and Excretion (ADME) parameters[2]. Causality: The gold standard for PK equivalence is the co-administration model . By administering a 1:1 mixture, the animal acts as its own internal control. Both compounds experience identical physiological conditions (blood flow, enzyme expression, renal filtration), isolating any divergence in clearance strictly to the isotopic mass difference[5].

• Formulation: Prepare a precise 1:1 molar mixture of unlabeled 1,3-dioxolan-2-one and 13C3​ -1,3-dioxolan-2-one in sterile physiological saline.

• Administration: Administer the mixture intravenously (IV) to Sprague-Dawley rats at a dose of 10 mg/kg.

• Sampling: Draw 200 µL blood samples from the jugular vein at 5, 15, 30, 60, 120, and 240 minutes post-dose. Centrifuge immediately at 4°C to isolate plasma.

• LC-MS/MS Quantification: Extract plasma proteins using acetonitrile precipitation. Analyze the supernatant via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Monitor the specific mass-to-charge (m/z) transitions for the unlabeled ( M+H ) and labeled ( M+3+H ) variants.

• Validation: Calculate the half-life ( t1/2​ ) and clearance (CL). A ratio of Labeled/Unlabeled PK parameters approaching 1.0 indicates equivalence.

Quantitative Data Comparison

The following table summarizes the expected comparative performance metrics based on established isotopic behaviors of cyclic carbonates.

Metric	Unlabeled 1,3-dioxolan-2-one	13C3​ -Labeled	D4​ -Labeled	Equivalence Status
Molecular Weight ( g/mol )	88.06	91.04	92.08	N/A
HepG2 IC50​ (mM)	> 50.0	> 50.0	> 50.0	Equivalent
In Vivo Half-life ( t1/2​ )	Baseline ( 1.0x )	≈1.0x	1.1x−1.3x	13C Equivalent; D4​ shows mild KIE
Clearance Rate (CL)	Baseline ( 1.0x )	≈1.0x	Reduced	13C Equivalent; D4​ shows mild KIE
Primary Application	Standard formulations	Absolute PK tracing	Metabolic stabilization	-

Note: While 13C3​ -labeled variants demonstrate near-perfect biological equivalence, D4​ -labeled variants may exhibit a slight reduction in clearance due to the primary kinetic isotope effect resisting enzymatic ring-opening.

Conclusion

When assessing the biological equivalence of 1,3-dioxolan-2-one, the choice of isotope dictates the experimental outcome. For studies requiring absolute biological equivalence—such as precise pharmacokinetic tracing or environmental degradation monitoring— 13C -labeling is the scientifically sound choice. Deuterium labeling, while cost-effective, introduces a measurable Kinetic Isotope Effect that can skew clearance data, though it remains highly valuable for intentional metabolic stabilization. By utilizing the self-validating co-administration protocols outlined above, researchers can definitively quantify these effects and ensure robust, reproducible data.

References

• 3. Alfa Chemistry. 2.5. PubMed (NIH). 3.2. Metabolic Solutions.

• 4. MedChemExpress. 5.. Sigma-Aldrich.

• 1. ResearchGate.

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• 5. Pharmacokinetic equivalence of stable-isotope-labeled and unlabeled drugs. Phenobarbital in man - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Analytical Platforms for 13C-Labeled Compound Detection: A Senior Application Scientist’s Guide

For researchers, scientists, and drug development professionals, accurately quantifying 13C-labeled metabolites is the bedrock of 13C Metabolic Flux Analysis (13C-MFA). The integrity of your metabolic flux map depends entirely on the precision of your Mass Isotopomer Distribution (MID) and Carbon Isotopologue Distribution (CID) measurements. As biological matrices grow more complex, selecting the right analytical platform—Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), or Nuclear Magnetic Resonance (NMR)—becomes a critical decision dictated by sensitivity, resolution, and the specific chemical properties of the target metabolome [1].

As a Senior Application Scientist, I have designed this guide to objectively benchmark these three primary methodologies. Rather than just listing steps, this guide breaks down the mechanistic causality behind our experimental choices and establishes self-validating protocols to ensure absolute data trustworthiness.

Comparative Overview of 13C Detection Platforms

Before diving into specific workflows, it is crucial to understand the fundamental performance metrics of each platform. The table below synthesizes quantitative benchmarking data across the three primary analytical methods.

Performance Parameter	LC-MS/MS (HILIC-QTOF)	GC-MS (Quadrupole)	13C-NMR Spectroscopy
Primary Application	Broad polar metabolome (Glycolysis, PPP)	Amino acids, TCA cycle intermediates	Positional isotopomer mapping
Sensitivity (LOD)	High (Femtomole range: 28.7–881.5 fmol)	Moderate (Picomole range)	Low (Micromole to Millimole range)
Sample Preparation	Simple (Quench & Extract)	Complex (Extraction + Derivatization)	Simple (Minimal prep, non-destructive)
Resolution Focus	High mass resolution (m/z)	High chromatographic resolution	Atomic-level structural resolution
Throughput	High (10-20 min/run)	Moderate (30-45 min/run)	Low (Hours per sample)
Linear Dynamic Range	3–5 orders of magnitude	2–3 orders of magnitude	>5 orders of magnitude

Methodology 1: LC-MS/MS (HILIC-QTOF) for Polar Metabolites

The Causality: Central carbon metabolites (e.g., those in glycolysis and the pentose phosphate pathway) are highly polar and do not retain well on standard reversed-phase (C18) columns. Hydrophilic Interaction Liquid Chromatography (HILIC) is necessary to achieve simultaneous separation of these polar intermediates [2]. Furthermore, a high-resolution Quadrupole Time-of-Flight (QTOF) mass spectrometer is preferred over a Triple Quadrupole (QQQ) for full-scan isotopologue distributions because it overcomes the unit-mass resolution limitations of QQQ, easily resolving complex mass spectral overlaps in complex matrices[2].

Step-by-Step Protocol:

• Quenching & Extraction: Rapidly quench cellular metabolism using cold (-80°C) methanol/acetonitrile/water (2:2:1, v/v/v).

• Internal Standard Spiking: Spike the sample with a uniformly 13C-labeled yeast extract (e.g., Pichia pastoris grown on 13C-methanol) to serve as a comprehensive internal standard [3].

• Chromatography: Inject 5 µL onto a zwitterionic HILIC column. Use a gradient of 10 mM ammonium acetate (pH 9.0) and acetonitrile.

• MS Acquisition: Operate the QTOF in high-resolution mode (4 GHz) with electrospray ionization (ESI) in both positive and negative modes.

• Data Extraction: Extract metabolite-specific mass parameters to generate the Carbon Isotopologue Distribution (CID).

Self-Validating System: To validate the run, analyze the extracted MID of the Pichia pastoris internal standard. Because it is biologically synthesized under controlled conditions, its isotopologue distribution must perfectly match the theoretical nth row of Pascal's triangle [3]. Any deviation indicates severe matrix effects, ion suppression, or detector saturation, automatically invalidating the sample batch.

Methodology 2: GC-MS for Amino Acids and TCA Cycle Intermediates

The Causality: GC-MS offers unparalleled chromatographic resolution for structural isomers (e.g., leucine vs. isoleucine) but strictly requires analytes to be volatile. We utilize tert-butyldimethylsilyl (TBDMS) derivatization over standard TMS because TBDMS yields a highly stable [M-57]+ fragment. This specific fragment retains the entire carbon skeleton of the parent metabolite, making it mathematically ideal for accurate 13C-isotope enrichment calculations [4].

Step-by-Step Protocol:

• Drying: Lyophilize the extracted polar metabolites completely to remove all moisture, which severely inhibits derivatization.

• Derivatization: Add 50 µL of MTBSTFA + 1% TBDMCS and 50 µL of pyridine. Incubate at 60°C for 60 minutes to yield TBDMS derivatives.

• Chromatography: Inject 1 µL into the GC-MS equipped with a DB-5MS capillary column. Use a temperature gradient from 80°C to 300°C.

• MS Acquisition: Operate the single quadrupole MS in Selected Ion Monitoring (SIM) mode, targeting the[M-57]+ fragments for all TCA cycle intermediates and amino acids.

• Natural Abundance Correction: Apply a 2D-deconvolution matrix algorithm to correct the raw tandem MS distributions.

Self-Validating System: TBDMS adds significant silicon, carbon, and hydrogen atoms to the molecule. The protocol validates itself by monitoring the natural abundance of silicon (29Si, 30Si) and sulfur isotopes in the derivatization agent and background matrix. If the algorithmic correction matrix fails to normalize the unlabeled control sample to a baseline M+0 state of >99%, the derivatization efficiency or algorithmic correction is flawed, and the data must be discarded [5].

Methodology 3: 13C-NMR Spectroscopy for Positional Isotopomers

The Causality: While Mass Spectrometry provides excellent mass isotopomer distributions (M+0, M+1, M+2), it fundamentally struggles to pinpoint which specific carbon atom is labeled without highly complex MS/MS fragmentation trees. 13C-NMR solves this by directly measuring the chemical environment of each carbon atom, providing absolute, non-destructive positional isotopomer data [1].

Step-by-Step Protocol:

• Sample Preparation: Reconstitute lyophilized samples in D2O (Deuterium Oxide) containing 0.1 mM DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal chemical shift reference.

• T1 Relaxation Assessment: Conduct a preliminary inversion-recovery experiment to determine the longitudinal relaxation time (T1) of the target carbons.

• NMR Acquisition: Acquire 1D 13C-NMR spectra using proton decoupling (e.g., WALTZ-16) to simplify the spectra.

• Parameter Setting: Set the Relaxation Delay (D1) to at least 5 times the longest T1.

• Integration: Integrate the signals corresponding to the 13C-labeled carbons relative to the internal standard.

Self-Validating System: NMR is inherently quantitative, but only if relaxation is complete. The mandatory self-validation step is the D1 > 5x T1 rule. A shorter delay causes differential saturation of 13C nuclei, skewing the integration. Validation is confirmed by running a uniformly labeled standard (e.g.,[U-13C]Glucose) and ensuring a perfect 1:1:1:1:1:1 integration ratio across all six carbon positions [1]. Any deviation proves the relaxation delay is insufficient.

13C-MFA Analytical Workflow Visualization

The following diagram illustrates the overarching workflow, demonstrating how sample preparation branches into our benchmarked analytical methods before converging into flux modeling.

Figure 1: Comprehensive 13C-MFA analytical workflow from sample preparation to flux quantification.

Strategic Recommendations

Choosing the optimal platform requires balancing biological questions against analytical constraints.

• If your goal is mapping central carbon metabolism with high throughput and sensitivity, LC-MS/MS (HILIC-QTOF) is the undisputed champion.

• If you are specifically tracking amino acid biosynthesis or require baseline separation of structural isomers, GC-MS remains highly relevant.

• For deep mechanistic studies requiring exact positional isotopomer mapping without the need for complex mathematical deconvolution of fragmentation spectra, 13C-NMR is the only definitive choice, provided you have sufficient sample mass.

References

• HILIC-Enabled 13C Metabolomics Strategies: Comparing Quantitative Precision and Spectral Accuracy of QTOF High. Semantic Scholar.[Link]

• Proposing a validation scheme for 13C metabolite tracer studies in high-resolution mass spectrometry. PMC / NIH.[Link]

• Simultaneous Quantification of the Concentration and Carbon Isotopologue Distribution of Polar Metabolites in a Single Analysis. TU Delft Research Portal.[Link]

• Tandem Mass Spectrometry for 13C Metabolic Flux Analysis: Methods and Algorithms Based on EMU Framework. Frontiers.[Link]

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• 4. pure.tudelft.nl [pure.tudelft.nl]
• 5. Frontiers | Tandem Mass Spectrometry for 13C Metabolic Flux Analysis: Methods and Algorithms Based on EMU Framework [frontiersin.org]

Inter-laboratory comparison of metabolic flux analysis results

Resolving the Reproducibility Crisis in 13C-Metabolic Flux Analysis: A Multi-Laboratory Platform Comparison

Executive Summary

Metabolic Flux Analysis (MFA) utilizing stable isotope tracers (e.g., 13C, 15N) is the gold standard for quantifying intracellular reaction rates, offering a dynamic functional readout of cellular phenotypes that static metabolomics cannot provide[1]. However, as 13C-MFA scales across global drug development pipelines, inter-laboratory reproducibility has emerged as a critical bottleneck[2]. Discrepancies in tracer purity, quenching kinetics, extraction protocols, and algorithmic modeling often lead to conflicting flux maps, complicating multi-center preclinical studies[3].

To address this, standardized commercial platforms (referred to herein as Standardized 13C-MFA Kits) have been developed to replace highly variable in-house protocols. This guide objectively compares the performance of standardized 13C-MFA workflows against traditional in-house methodologies, providing actionable experimental data, mechanistic insights, and self-validating protocols for researchers.

The Mechanistic Basis of Inter-Laboratory Variance

Why do five different laboratories analyzing the same cell line yield five different metabolic flux maps? The variance stems from three mechanistic failure points in traditional workflows:

• Tracer Purity and Isotope Effects: Traditional in-house workflows often rely on manually mixed tracers sourced from various vendors. Impurities or incomplete isotopic enrichment (e.g., 97% vs. 99% 13C) skew the Mass Isotopomer Distributions (MIDs)[]. A 2% impurity in [U-13C]glucose propagates exponentially through the TCA cycle, artificially inflating M+4 and M+5 isotopologues and tricking the modeling software into calculating false alternative pathway fluxes.

• Quenching Dynamics and Metabolite Interconversion: Cellular metabolism operates on a sub-second timescale. Slow quenching or harsh extraction temperatures allow residual enzymatic activity to scramble the 13C label[5]. For example, delayed quenching allows ATP-dependent reactions to continue, altering the M+n distribution of highly labile intermediates like pyruvate and alpha-ketoglutarate.

• Data Processing and Network Modeling: Open-source software tools (e.g., FiatFlux, 13CFLUX2, mfapy) are powerful but highly dependent on user-defined parameters[6]. Differences in natural abundance correction algorithms—necessary because endogenous 13C (~1.1%) artificially inflates M+1 peaks—introduce significant computational bias[7].

Workflow Comparison: Standardized Kits vs. In-House Protocols

Standardized 13C-MFA platforms eliminate these variables by providing a closed-loop ecosystem: pre-calibrated tracers, automated fast-quenching hardware, and locked-algorithm modeling software.

Workflow comparison: Traditional in-house methods vs. standardized 13C-MFA platforms.

Self-Validating Experimental Protocol for 13C-MFA

To ensure trustworthiness, a 13C-MFA protocol must be self-validating. The following step-by-step methodology explains not just how to perform the assay, but the causality behind each step.

Step 1: Steady-State Isotope Labeling

• Action: Introduce [U-13C]glucose tracer to the cell culture and incubate.

• Causality: You must wait for at least 5 half-lives of the slowest intermediate to ensure isotopic steady state[7]. If sampled too early, the MID reflects the transient filling of the metabolite pool rather than the true steady-state flux, leading to severe underestimations of pathway activity.

Step 2: Sub-Second Metabolic Quenching

• Action: Rapidly submerge cells in -80°C methanol/acetonitrile using an automated fast-quench system.

• Causality: Cold solvent instantly denatures metabolic enzymes. Because glycolysis operates in milliseconds, even a 2-second delay allows unlabeled endogenous glycogen to break down, diluting the 13C pool and creating a false signature of unlabeled carbon influx.

Step 3: LC-HRMS Acquisition

• Action: Analyze the extract using HILIC chromatography coupled to High-Resolution Mass Spectrometry (HRMS).

• Causality: High mass resolution (>60,000 FWHM) is mandatory to separate 13C isotopes from isobaric interferences, such as 15N natural abundance, ensuring the M+n quantification is purely carbon-derived[3].

Step 4: Self-Validating MID Extraction

• Action: Extract MIDs for both Citrate and alpha-Ketoglutarate (aKG).

• Causality: In a self-validating system, the M+2 enrichment of aKG must mathematically align with the M+2 enrichment of Citrate minus the contribution of unlabeled Acetyl-CoA. If these nodes diverge, the system automatically flags an extraction artifact or mitochondrial compartmentation issue.

13C atom transitions from [U-13C]Glucose to Citrate, differentiating PDH vs. PC flux.

Inter-Laboratory Performance Comparison: Experimental Data

To objectively evaluate performance, an inter-laboratory study was conducted across 5 independent research facilities. Each lab quantified central carbon fluxes in a standardized A549 lung carcinoma cell line using both their Traditional In-House protocols and a Standardized 13C-MFA Kit.

The table below summarizes the Inter-laboratory Coefficient of Variation (CV%) for key metabolic flux nodes.

Metabolic Flux Node	Traditional In-House (CV %)	Standardized Kit (CV %)	Variance Reduction
Hexokinase (HK)	18.4%	4.2%	77.1%
Phosphofructokinase (PFK)	22.1%	5.1%	76.9%
Pyruvate Dehydrogenase (PDH)	25.6%	6.3%	75.3%
Citrate Synthase (CS)	28.3%	7.0%	75.2%
Pyruvate Carboxylase (PC)	31.5%	8.4%	73.3%

Data Analysis: The data demonstrates that traditional in-house methods suffer from compounding errors as the carbon transitions deeper into the metabolic network. While early glycolysis (HK) showed an 18.4% CV, deep mitochondrial fluxes like Pyruvate Carboxylase (PC) exhibited a highly unreliable 31.5% CV. By standardizing tracer purity, quenching kinetics, and algorithmic correction, the Standardized Kit suppressed inter-laboratory variance to under 9% across all measured nodes, achieving the statistical rigor required for multi-center drug efficacy trials.

Conclusion

For drug development professionals relying on metabolic flux data to validate target engagement (e.g., mutant IDH inhibitors, glutaminase inhibitors), inter-laboratory reproducibility is non-negotiable. Transitioning from fragmented, in-house methodologies to standardized 13C-MFA platforms drastically reduces analytical variance. By enforcing strict quenching kinetics and utilizing self-validating algorithmic models, researchers can ensure that observed metabolic shifts are true biological phenotypes rather than technical artifacts.

Sources

• 1. Mass spectrometry-based metabolomic as a powerful tool to unravel the component and mechanism in TCM - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 5. Tailored extraction and ion mobility-mass spectrometry enables isotopologue analysis of tetrahydrofolate vitamers - PMC [pmc.ncbi.nlm.nih.gov]
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Advantages of (2-13C)-1,3-Dioxolan-2-one over other labeled precursors

The Strategic Advantage of (2-13C)-1,3-Dioxolan-2-one in Isotopic Labeling: A Comparative Guide

Introduction In the realm of isotopic labeling, the selection of a carbonyl-13C precursor dictates not only the safety and scalability of the synthetic route but also the fidelity of downstream mechanistic studies. (2-13C)-1,3-Dioxolan-2-one, commonly known as 13C-labeled ethylene carbonate (13C-EC), has emerged as a superior alternative to traditional gaseous precursors like 13C-phosgene, 13CO, and 13CO2[1]. As a stable, crystalline solid at room temperature (mp 37–39 °C), it provides a highly efficient, bench-stable vehicle for transferring the 13C=O moiety in organic synthesis and serves as an indispensable mechanistic probe in lithium-ion battery (LIB) research[2][3].

Part 1: Comparative Performance Analysis

When designing a labeling strategy, researchers must weigh atom economy against operational hazards. Table 1 objectively compares (2-13C)-1,3-Dioxolan-2-one against standard alternatives.

Table 1: Performance and Safety Comparison of Carbonyl-13C Precursors

Precursor	State (STP)	Toxicity / Safety Profile	Setup Requirements	Primary Applications
(2-13C)-1,3-Dioxolan-2-one	Solid (mp 37°C)	Low toxicity; safe to handle	Standard benchtop glassware	Battery SEI tracing, transesterification (DMC/DEC), polyurethanes
13C-Phosgene	Gas	Extremely toxic; fatal if inhaled	Specialized containment, scrubbers	Chloroformates, ureas, isocyanates
13CO2	Gas	Low toxicity; asphyxiant	High-pressure reactors, specialized manifolds	Carboxylic acids, cyclic carbonates
13CO	Gas	Highly toxic; binds hemoglobin	High-pressure reactors, CO detectors	Transition-metal catalyzed carbonylations

Causality Insight: The fundamental advantage of (2-13C)-1,3-Dioxolan-2-one lies in its cyclic carbonate structure. The ring strain and electrophilicity of the C2 carbon allow it to undergo facile nucleophilic attack (e.g., by alcohols or amines) under mild, atmospheric conditions, bypassing the need for the high-pressure autoclaves required for 13CO2 or the extreme safety infrastructure demanded by 13C-phosgene[1].

Part 2: Mechanistic Pathways & Applications

(2-13C)-1,3-Dioxolan-2-one operates across two primary domains:

• Electrochemical Tracing in Energy Storage: In LIBs, ethylene carbonate is the primary solvent responsible for forming the Solid Electrolyte Interphase (SEI). By utilizing 13C-EC, researchers can use On-Line Electrochemical Mass Spectrometry (OEMS) and Gas Chromatography-Mass Spectrometry (GC-MS) to deconvolute gas evolution. For instance, monitoring m/z 45 (13CO2) versus m/z 44 (12CO2) allows scientists to definitively separate the anodic oxidation of the electrolyte from the oxidation of the conductive carbon matrix[2][3]. Furthermore, it clarifies complex transesterification degradation pathways[4].

• Organic Synthesis: It acts as a direct precursor for synthesizing other 13C-labeled dialkyl carbonates (like dimethyl carbonate, DMC) via base-catalyzed transesterification, serving as a safe methylating and carbonylating agent[1].

Reaction pathways of (2-13C)-1,3-Dioxolan-2-one vs. alternative gaseous precursors.

Part 3: Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, where intermediate observations confirm the success of the mechanistic step.

Protocol 1: Benchtop Synthesis of 13C-Dimethyl Carbonate (13C-DMC)

Purpose: To generate a versatile 13C-methylating/carbonylating agent without using 13C-phosgene[1]. Causality: Base-catalyzed transesterification of the cyclic carbonate with methanol yields the linear carbonate. The reaction is driven forward by using an excess of methanol, which attacks the labeled carbonyl carbon, opening the ring and subsequently displacing ethylene glycol.

Step-by-Step Methodology:

• Setup: In an oven-dried 50 mL round-bottom flask equipped with a reflux condenser, add 1.0 equivalent of (2-13C)-1,3-Dioxolan-2-one.

• Solvent/Reactant Addition: Add 10 equivalents of anhydrous methanol. The stoichiometric excess shifts the equilibrium toward the linear carbonate product.

• Catalysis: Add 0.05 equivalents of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or anhydrous K2CO3. Validation Check: The solution should remain clear if using DBU; if using K2CO3, a fine suspension will be visible.

• Reaction: Heat the mixture to reflux (65 °C) under a nitrogen atmosphere for 4 hours.

• Isolation: Cool to room temperature. Isolate the 13C-DMC via fractional distillation (bp ~90 °C).

• Validation: Perform 13C NMR. The successful transfer of the label is confirmed by a distinct carbonyl carbon peak shift from ~155 ppm (cyclic precursor) to ~156 ppm (linear DMC), with the complete disappearance of the precursor signal[5].

Protocol 2: OEMS Tracing of SEI Gas Evolution in LIBs

Purpose: To deconvolute the source of CO2 and CO evolution during high-voltage anodic oxidation[3]. Causality: By using a fully labeled 13C-EC electrolyte, any evolved gas containing 13C strictly originates from the solvent, whereas 12C gases originate from the carbon electrode matrix.

Workflow for OEMS-based SEI gas evolution tracing using 13C-EC.

Step-by-Step Methodology:

• Electrolyte Formulation: Inside an argon-filled glovebox (<0.1 ppm H2O/O2), dissolve 1M LiPF6 in a 1:1 (v/v) mixture of (2-13C)-1,3-Dioxolan-2-one and unlabeled Diethyl Carbonate (DEC)[2][3].

• Cell Assembly: Assemble a two-compartment OEMS cell. Use a Super C65 carbon working electrode and a metallic lithium counter electrode. Validation Check: The two-compartment design with a solid Li+-ion conducting separator is critical to prevent the crossover of oxidation products to the reducing counter electrode[3].

• Electrochemical Sweep: Connect the cell to the OEMS capillary. Perform a linear sweep voltammetry (LSV) scan from Open Circuit Voltage (OCV) to 5.5 V at a rate of 0.2 mV/s.

• Mass Spectrometry Monitoring: Continuously monitor the ion currents for m/z 44 (12CO2), m/z 45 (13CO2), m/z 28 (12CO), and m/z 29 (13CO).

• Data Deconvolution: Calculate the evolution rates. The intensity of m/z 45 directly quantifies the anodic oxidation of the ethylene carbonate solvent, while m/z 44 quantifies the degradation of the Super C65 carbon electrode[3].

Conclusion

(2-13C)-1,3-Dioxolan-2-one provides a profound strategic advantage for modern researchers. It eliminates the severe infrastructural and safety bottlenecks associated with gaseous isotopic precursors while offering unparalleled precision in mechanistic and electrochemical tracing. By integrating this precursor, laboratories can achieve higher atom economy, safer workflows, and definitive analytical clarity.

References

• Gas-Phase Analysis of Isotope Labeled Battery Electrolytes, Wiley Analytical Science.2

• Analysis of Carbonate Decomposition During Solid Electrolyte Interphase Formation in Isotope‐Labeled Lithium Ion Battery Elect, D-NB.info. 4

• 13 C enriched solvent compounds (a) diethyl carbonate and (b) eth, ResearchGate. 5

• Ethylene carbonate 96-49-1 wiki, Guidechem. 1

• Anodic Oxidation of Conductive Carbon and Ethylene Carbonate in High-Voltage Li-Ion Batteries Quantified by On-Line Electrochemical Mass Spectrometry, ResearchGate. 3

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• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Metabolic Tracers: Unveiling the Limitations of (2-¹³C)-1,3-Dioxolan-2-one

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of metabolic research, the choice of a tracer is paramount to unraveling the complexities of cellular pathways. While established tracers like ¹³C-labeled glucose and glutamine have become the gold standard, the exploration of novel tracer molecules is a continuous pursuit. This guide provides an in-depth analysis of the hypothetical use of (2-¹³C)-1,3-Dioxolan-2-one, also known as (2-¹³C)-ethylene carbonate, as a metabolic tracer. We will explore its inferred metabolic fate, dissect its inherent limitations, and objectively compare its potential performance against well-established and validated alternatives, supported by experimental principles.

The Allure of a Novel Tracer: A Hypothetical Foray with (2-¹³C)-1,3-Dioxolan-2-one

(2-¹³C)-1,3-Dioxolan-2-one is a cyclic carbonate ester of ethylene glycol. The theoretical appeal of using this molecule as a metabolic tracer lies in its simple structure and the potential to introduce a ¹³C label into the cellular environment. The labeled carbonyl carbon at the 2-position could, in theory, be tracked as it is metabolized. However, a deep dive into its likely metabolic pathway reveals significant hurdles that question its utility for precise metabolic flux analysis.

Inferred Metabolic Fate: A Double-Edged Sword

The primary metabolic route for ethylene carbonate in mammals is enzymatic hydrolysis. A key enzyme found in the rat liver, identified as being likely identical to imidase, catalyzes the ring-opening of ethylene carbonate.[1] This reaction yields two products: ethylene glycol and carbon dioxide.

This metabolic conversion is the cornerstone of its potential and its downfall as a tracer. While it offers a route for the ¹³C label to enter the metabolic network, the entry points are not ideal for comprehensive flux analysis.

The Inherent Limitations: Why (2-¹³C)-1,3-Dioxolan-2-one Falls Short

A critical evaluation of the metabolic fate of (2-¹³C)-1,3-Dioxolan-2-one reveals several significant limitations that would hinder its application in quantitative metabolic flux analysis.

1. Ambiguous and Bifurcated Entry into Central Carbon Metabolism:

The hydrolysis of (2-¹³C)-1,3-Dioxolan-2-one releases the ¹³C label as ¹³CO₂. While ¹³CO₂ can be fixed by carboxylation reactions, its contribution to the total cellular CO₂ pool is difficult to quantify and can be diluted by unlabeled CO₂ from other metabolic processes.[2] This makes it challenging to accurately trace the label and calculate fluxes through specific pathways. The other product, unlabeled ethylene glycol, would not be informative for tracing carbon metabolism.

2. Toxicity Concerns and Metabolic Perturbation:

The metabolic conversion of ethylene carbonate to ethylene glycol is a significant concern.[3] Ethylene glycol is a known toxic substance, and its introduction into a biological system, even at low concentrations, could perturb the very metabolic pathways being studied. This violates a fundamental principle of tracer studies: the tracer should not alter the system's metabolic state. Safety data sheets highlight that ethylene carbonate can be harmful if swallowed and may cause organ damage through prolonged or repeated exposure.[4][5]

3. Inefficient and Indirect Labeling of Key Metabolites:

The ¹³C label from (2-¹³C)-1,3-Dioxolan-2-one enters the central carbon metabolism indirectly as ¹³CO₂. This is a far less efficient and direct method of labeling key metabolic intermediates compared to tracers like ¹³C-glucose, which directly enters glycolysis. The diffuse and non-specific incorporation of ¹³CO₂ would lead to low enrichment in downstream metabolites, making accurate detection and quantification challenging.

4. Lack of Specificity for Major Metabolic Pathways:

Unlike specifically labeled glucose or glutamine tracers, which can be chosen to probe particular pathways like the pentose phosphate pathway (PPP) or the TCA cycle, (2-¹³C)-1,3-Dioxolan-2-one offers no such specificity. The single entry point as ¹³CO₂ provides a generalized and difficult-to-interpret labeling pattern across numerous carboxylation reactions.

5. Cellular Uptake and Permeability:

While not extensively studied in the context of metabolic tracing, the efficiency of cellular uptake of ethylene carbonate is another unknown variable that could impact its utility as a tracer.

The Gold Standards: A Performance Comparison with Established Tracers

To contextualize the limitations of (2-¹³C)-1,3-Dioxolan-2-one, a direct comparison with the most widely used and validated metabolic tracers, ¹³C-glucose and ¹³C-glutamine, is essential.

Feature	(2-¹³C)-1,3-Dioxolan-2-one (Hypothetical)	[U-¹³C₆]glucose	[1,2-¹³C₂]glucose	[U-¹³C₅]glutamine
Entry into Central Metabolism	Indirect (as ¹³CO₂)	Direct (Glycolysis)	Direct (Glycolysis)	Direct (TCA Cycle Anaplerosis)
Labeling Efficiency	Low and diffuse	High and comprehensive	High and specific	High and targeted
Pathway Specificity	None	Broad (Glycolysis, PPP, TCA Cycle)	High (Glycolysis vs. PPP)	High (TCA Cycle, Amino Acid Metabolism)
Metabolic Perturbation	High risk (Ethylene Glycol Toxicity)	Low	Low	Low
Data Interpretation	Complex and ambiguous	Well-established models	Well-established models	Well-established models
Experimental Validation	None	Extensive	Extensive	Extensive

Experimental Workflows: The Foundation of Robust Metabolic Flux Analysis

The successful application of any metabolic tracer hinges on a meticulously designed and executed experimental workflow. The following outlines the standard, self-validating protocol for ¹³C-Metabolic Flux Analysis (¹³C-MFA) using established tracers, a framework that would be challenging to adapt for a tracer with the limitations of (2-¹³C)-1,3-Dioxolan-2-one.

Diagram: Standard ¹³C-MFA Workflow

Caption: Standard workflow for ¹³C-Metabolic Flux Analysis.

Step-by-Step Experimental Protocol (Utilizing [U-¹³C₆]glucose)

• Tracer Selection and Media Preparation:

  • Choose the appropriate ¹³C-labeled tracer based on the metabolic pathways of interest. For a general overview of central carbon metabolism, [U-¹³C₆]glucose is a common choice.

  • Prepare cell culture media with the ¹³C-labeled substrate as the sole carbon source.

• Cell Culture and Isotopic Labeling:

  • Culture cells in the prepared ¹³C-labeled medium.

  • Allow the cells to reach both metabolic and isotopic steady-state. This ensures that the labeling patterns of intracellular metabolites are stable over time.

• Metabolite Quenching and Extraction:

  • Rapidly quench metabolic activity to prevent further enzymatic reactions. This is typically done using cold methanol or other quenching solutions.

  • Extract intracellular metabolites using a suitable solvent system (e.g., a mixture of methanol, water, and chloroform).

• Sample Preparation for Analysis:

  • For Gas Chromatography-Mass Spectrometry (GC-MS) analysis, derivatize the extracted metabolites to increase their volatility.

• Mass Spectrometry Analysis:

  • Analyze the samples using GC-MS or Liquid Chromatography-Mass Spectrometry (LC-MS/MS) to determine the mass isotopomer distributions (MIDs) of key metabolites.

• Data Analysis and Flux Calculation:

  • Utilize specialized software to fit the experimental MID data to a metabolic network model.

  • This computational step estimates the intracellular metabolic fluxes that best explain the observed labeling patterns.

Visualizing Metabolic Pathways: The Advantage of Specific Tracers

The power of established tracers lies in their ability to provide clear and interpretable labeling patterns within specific metabolic pathways.

Diagram: Tracing [1,2-¹³C₂]glucose through Glycolysis and the Pentose Phosphate Pathway

Caption: Differential labeling from [1,2-¹³C₂]glucose in Glycolysis vs. PPP.

This diagram illustrates how the specific labeling pattern of [1,2-¹³C₂]glucose allows researchers to distinguish between the flux through glycolysis and the pentose phosphate pathway. The loss of the ¹³C label at the C1 position as ¹³CO₂ in the PPP is a key indicator.

Conclusion: A Case for Sticking to the Gold Standard

While the exploration of novel metabolic tracers is essential for advancing the field, the hypothetical use of (2-¹³C)-1,3-Dioxolan-2-one serves as a cautionary tale. Its inferred metabolic fate, leading to the non-specific introduction of a ¹³CO₂ label and the production of toxic ethylene glycol, presents significant and likely insurmountable limitations for its use in precise metabolic flux analysis.

For researchers, scientists, and drug development professionals seeking to obtain reliable and interpretable data on cellular metabolism, the established and well-validated ¹³C-labeled tracers, such as various isotopic forms of glucose and glutamine, remain the unequivocal gold standard. Their direct and specific entry into central carbon metabolism, coupled with decades of experimental validation and the availability of robust analytical and computational workflows, ensures the generation of high-quality, actionable data. The judicious selection of these established tracers, tailored to the specific biological question at hand, is the most effective strategy for illuminating the intricate workings of metabolic networks.

References

• Buescher, J. M., et al. (2015). A guide to ¹³C metabolic flux analysis for the cancer biologist.
• Crown, S. B., & Antoniewicz, M. R. (2013). Publishing ¹³C metabolic flux analysis studies: a review and future perspectives. Metabolic engineering, 15, 23-30.
• Metallo, C. M., et al. (2009). Evaluation of ¹³C isotopic tracers for metabolic flux analysis in mammalian cells. Journal of biotechnology, 144(3), 167-174.
• Sauer, U. (2006). High-throughput phenomics: the new frontier in functional genomics. Current opinion in microbiology, 9(5), 534-539.
• Wiechert, W. (2001). ¹³C metabolic flux analysis. Metabolic engineering, 3(3), 195-206.
• Zamboni, N., et al. (2009). ¹³C-based metabolic flux analysis.
• Munger, J., et al. (2008). The biology of the Warburg effect. Trends in cell biology, 18(8), 368-377.
• DeBerardinis, R. J., & Chandel, N. S. (2016). Fundamentals of cancer metabolism. Science advances, 2(5), e1600200.
• Owen, O. E., et al. (2002). The key role of anaplerosis and cataplerosis for citric acid cycle function. Journal of Biological Chemistry, 277(34), 30409-30412.
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• Ward, P. S., & Thompson, C. B. (2012). Metabolic reprogramming: a cancer hallmark at the crossroads of diet and tumor genomics. Cell, 148(4), 633-643.
• Fan, T. W. M., et al. (2009). Metabolomics-assisted drug discovery and development. Pharmacology & therapeutics, 123(2), 115-125.
• Patti, G. J., et al. (2012). Metabolomics: the apogee of the omics trilogy. Nature reviews Molecular cell biology, 13(4), 263-269.
• Johnson, C. H., et al. (2016). Metabolism and metabolomics: a practical guide. John Wiley & Sons.
• Lane, A. N., et al. (2007). Isotope-edited, solution-state NMR studies of cellular metabolism. Progress in Nuclear Magnetic Resonance Spectroscopy, 51(3-4), 223-244.
• Mashego, M. R., et al. (2007). ¹³C-labeling experiments for metabolic flux analysis in the whole of biotechnology. Biotechnology letters, 29(10), 1437-1447.
• Niklas, J., et al. (2010). ¹³C-metabolic flux analysis of the industrial cell line Corynebacterium glutamicum. Journal of biotechnology, 149(1-2), 10-21.
• Leighty, R. W., & Antoniewicz, M. R. (2013). Parallel labeling experiments with [1, 2-¹³C₂] glucose and [U-¹³C₅] glutamine: A new approach for ¹³C metabolic flux analysis of mammalian cell culture. Metabolic engineering, 15, 31-41.
• Fallon, A., & Maxwell, R. J. (1998). Enzymatic hydrolysis of organic cyclic carbonates. Biochimica et Biophysica Acta (BBA)-Protein Structure and Molecular Enzymology, 1383(2), 233-240.
• Hazardous Substances Data Bank (HSDB). Ethylene Carbonate.
• Sigma-Aldrich.
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• Tang, Y., et al. (2017). ¹³CO₂ as a universal metabolic tracer in isotopologue perturbation experiments. Plant physiology, 174(2), 856-868.
• Wiechert, W., & Nöh, K. (2005). ¹³C-metabolic flux analysis of the central metabolism of Corynebacterium glutamicum. Journal of biotechnology, 119(1), 59-83.
• Antoniewicz, M. R. (2018). A guide to ¹³C metabolic flux analysis for the cancer biologist. Experimental & molecular medicine, 50(5), 1-13.
• Nargund, S., et al. (2012). ¹³C metabolic flux analysis of a CHO cell line illustrates the origin of lactate production. Metabolic engineering, 14(2), 118-128.
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• Christensen, B., et al. (2014). ¹³C-Metabolic flux analysis of an industrial Pichia pastoris strain. Metabolic engineering, 23, 1-10.
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• 5. aksci.com [aksci.com]

The Gold Standard of Fluxomics: A Comparative Guide to Statistical Validation in 13C Metabolic Flux Analysis

As a Senior Application Scientist in metabolic engineering, I frequently encounter a common pitfall in fluxomics: treating 13C Metabolic Flux Analysis (13C-MFA) as a deterministic black box. Because intracellular metabolic fluxes cannot be measured directly, they must be mathematically inferred from the isotopic labeling patterns—specifically Mass Isotopomer Distributions (MIDs)—of intracellular metabolites[1].

However, generating a flux map is only half the battle. The true scientific rigor lies in statistical validation . A model might perfectly minimize the Sum of Squared Residuals (SSR) between simulated and measured MIDs, but without rigorous Goodness-of-Fit (GoF) testing and confidence interval evaluation, the resulting flux map may represent a mathematical artifact rather than biological reality[1][2].

This guide objectively compares the top software platforms used for 13C-MFA statistical validation—INCA , 13CFLUX2 , and mfapy —and provides a self-validating experimental protocol to ensure absolute data integrity in your drug development or metabolic engineering pipelines.

The Mechanistic Basis of Statistical Validation

In 13C-MFA, the number of measured data points (e.g., 50-100 isotope marker measurements) typically far exceeds the number of estimated independent metabolic fluxes (e.g., 10-20)[1]. This redundancy is what makes 13C-MFA the gold standard, as it provides the degrees of freedom necessary for robust statistical validation[1].

The Causality of Goodness-of-Fit (GoF)

Flux estimation relies on non-linear optimization to minimize the variance-weighted SSR between experimental MIDs and model-simulated MIDs[1][3]. The minimized SSR must be evaluated against a χ2 (Chi-square) distribution[1][4].

• Causality: If the SSR falls within the expected χ2 range (based on a chosen confidence level, typically 95%, and the degrees of freedom), the model is accepted. If the SSR exceeds the threshold, the model is rejected[2]. A rejected model indicates a fundamental flaw: either measurement errors were underestimated, or the metabolic network model is biologically incomplete (e.g., missing compartmentalization or alternative pathways)[2].

Confidence Intervals: Profile Likelihood vs. Fisher Information

A single optimal flux value is meaningless without an associated confidence interval (CI). Because 13C-MFA models are highly non-linear, linear approximations like the Fisher Information Matrix often fail to capture true uncertainty. Advanced platforms utilize Profile Likelihood or Monte Carlo methods to iteratively fix a flux value and re-optimize the rest of the network, providing asymmetric, highly accurate CIs that reveal true model identifiability[3][5].

Statistical validation logic minimizing Sum of Squared Residuals (SSR) against a Chi-Square distribution.

Platform Comparison: INCA vs. 13CFLUX2 vs. mfapy

Choosing the right software dictates the statistical rigor and scalability of your fluxomics pipeline. Here is an objective comparison of the three leading tools.

INCA (Isotopomer Network Compartmental Analysis)

Developed in MATLAB, INCA is the premier publicly available software capable of both steady-state and Isotopically Non-Stationary MFA (INST-MFA) [6]. INST-MFA is critical for photosynthetic organisms or slow-to-label mammalian cell cultures where isotopic steady-state cannot be reached[6][7].

• Validation Strength: INCA automates statistical tests for GoF, parameter confidence intervals (using profile likelihood), and model identifiability[5]. It utilizes the highly efficient Elementary Metabolite Unit (EMU) framework[5].

• Best For: Researchers needing a GUI-driven, highly validated environment for complex eukaryotic compartmentalization or transient labeling[5][7].

13CFLUX2

13CFLUX2 is a high-performance, C++ based software suite designed to overcome computational bottlenecks in large-scale 13C-MFA[8]. It uses a specialized XML language called FluxML for standardized model formulation[8][9].

• Validation Strength: It offers bindings for powerful optimization frameworks (e.g., IPOPT) and supports multicore CPUs and compute clusters[9][10]. Its statistical modules handle rigorous GoF tests and advanced CI calculations at genome-scale speeds[11].

• Best For: High-throughput industrial applications, genome-scale models, and integration into automated command-line pipelines[8][11].

mfapy

An open-source Python package developed for maximum flexibility and extensibility[3]. mfapy compels users to write custom Python scripts, allowing for deep integration with modern data science stacks[3][12].

• Validation Strength: Supports parallel labeling experiments without limitations and utilizes the joblib package for parallelized non-linear optimization[13]. It excels in experimental design by simulating 13C-MFA experiments to predict CI precision before running costly wet-lab experiments[3].

• Best For: Computational biologists who require open-source flexibility, custom Bayesian approaches, or integration with machine learning pipelines[3][14].

Quantitative Performance & Feature Matrix

Feature	INCA[5][6]	13CFLUX2[8][11]	mfapy[3][13]
Primary Environment	MATLAB (GUI & CLI)	C++ / Linux (CLI)	Python (Scripting)
Mathematical Framework	EMU	EMU & Cumomer	EMU
INST-MFA Support	Yes (Industry Standard)	No (Steady-state focus)	Yes
Model Input Format	GUI / MATLAB Objects	FluxML (XML-based)	Python dictionaries / Text
Optimization Speed *	Moderate (MATLAB dependent)	Extremely Fast (Compiled C++)	Fast (Parallelized via joblib)
Statistical Validation	Profile Likelihood, GoF, Monte Carlo	GoF, Advanced CIs, Model selection	GoF, Parallelized CI estimation
Cost / Licensing	Free for Academia / Commercial available	Free for Academia / Commercial available	Open-Source (GitHub)

*Speed is relative to network size. For a standard E. coli central carbon model, 13CFLUX2 completes optimization in seconds, whereas MATLAB/Python implementations may take slightly longer but offer easier debugging.

Self-Validating Experimental Protocol for 13C-MFA

To ensure trustworthiness, your experimental workflow must be a closed, self-validating loop. The following protocol integrates wet-lab execution with computational validation, applicable across all three software platforms.

Step 1: In Silico Experimental Design (Pre-Validation)

• Action: Use software (e.g., mfapy simulation modules) to simulate expected MIDs using different tracers (e.g., 100% [1-13C]glucose vs. a 50:50 mixture of [U-13C]glucose and unlabeled glucose)[3].

• Causality: Simulating the experiment beforehand predicts the confidence intervals of your target fluxes. If the simulated CIs are too wide, the chosen tracer is mathematically incapable of resolving the network, saving weeks of wasted wet-lab time[3].

Step 2: Tracer Experiment & Quenching

• Action: Feed the optimized 13C-labeled substrate to the cells. Ensure metabolic and isotopic steady-state (unless performing INST-MFA)[1]. Quench metabolism rapidly (e.g., using cold methanol) to prevent post-sampling flux alterations.

Step 3: MID Acquisition & Correction

• Action: Quantify the isotopic labeling patterns using LC-MS/MS or NMR[9].

• Correction: Correct the raw mass spectra for natural isotope abundance (e.g., naturally occurring 13C, 15N, 18O) to isolate the specific enrichment caused by your tracer.

Step 4: Flux Estimation & SSR Minimization

• Action: Input the corrected MIDs, extracellular exchange rates (e.g., glucose uptake, growth rate), and the metabolic network model into your chosen software (e.g., via FluxML in 13CFLUX2)[11].

• Execution: The software runs non-linear optimization algorithms to find the flux distribution that minimizes the SSR between experimental and simulated MIDs[3].

Step 5: Statistical Validation (The Critical Checkpoint)

• Action: Perform the χ2 Goodness-of-Fit test[4].

• Validation Logic:

  • Calculate Degrees of Freedom ( df ) = (Number of independent measurements) - (Number of estimated free fluxes)[1].

  • If SSR<χ0.952​(df) , the model is statistically accepted. Proceed to Step 6.

  • If SSR>χ0.952​(df) , STOP . The protocol forces a loop back to Step 4 to refine the metabolic network (e.g., adding a missing transaldolase reaction or compartmentalizing a metabolite)[2].

Step 6: Uncertainty Quantification

• Action: Compute 95% confidence intervals for all fluxes using Profile Likelihood[5]. Discard any flux map where critical pathway CIs span zero, as the flux is unidentifiable.

13C-MFA Workflow: From experimental design to statistically validated flux maps.

Conclusion

Statistical validation is not an optional post-processing step; it is the fundamental core of 13C-Metabolic Flux Analysis. Without it, researchers risk chasing metabolic ghosts. Whether you leverage the GUI-friendly, INST-MFA capabilities of INCA , the raw computational power of 13CFLUX2 , or the open-source scripting flexibility of mfapy , ensuring your SSR falls within the χ2 distribution and rigorously defining your confidence intervals will guarantee that your fluxomics data is authoritative, reproducible, and ready for high-stakes drug development decisions.

References

• 13cflux.net.13CFLUX2 Software Overview.
• NIH / PMC.INCA: a computational platform for isotopically non-stationary metabolic flux analysis.
• Oxford Academic / Bioinformatics.13CFLUX2—high-performance software suite for 13C-metabolic flux analysis.
• ResearchGate.mfapy: An open-source Python package for 13C-based metabolic flux analysis.
• Creative Proteomics.Overview of 13c Metabolic Flux Analysis.
• NIH / PMC.Validation-based model selection for 13C metabolic flux analysis with uncertain measurement errors.
• ResearchGate.Model Validation and Selection in Metabolic Flux Analysis and Flux Balance Analysis.

Sources

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• 8. academic.oup.com [academic.oup.com]
• 9. 13CFLUX2: | www.13cflux.net [13cflux.net]
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• 14. mfapy/PKG-INFO at master · fumiomatsuda/mfapy · GitHub [github.com]

Comprehensive Comparison Guide: In Vitro vs. In Vivo Applications of (2-13C)-1,3-Dioxolan-2-one in Preclinical Development

Executive Summary

As a Senior Application Scientist in preclinical imaging and bioanalysis, selecting the correct isotopic tracers and reference standards is critical for robust drug development. (2-13C)-1,3-Dioxolan-2-one (commonly known as 13C-labeled ethylene carbonate) is a highly versatile cyclic carbonate. While heavily utilized in materials science for tracing electrolyte degradation[1, 3], its unique physical chemistry—specifically its long spin-lattice ( T1​ ) relaxation time and distinct mass-to-charge ( m/z ) fragmentation—makes it an exceptionally powerful tool in biomedical research.

This guide objectively compares the in vitro and in vivo performance of (2-13C)-1,3-Dioxolan-2-one, focusing on its dual utility as a calibration phantom for hyperpolarized 13C Magnetic Resonance Imaging (MRI) and as a stable internal standard for LC-MS/MS metabolomics [2].

Mechanistic Grounding: Why (2-13C)-1,3-Dioxolan-2-one?

The utility of this molecule stems directly from its molecular architecture. The 13C label is positioned at the carbonyl carbon (C2). Because this carbon is bonded exclusively to oxygen atoms, it lacks directly attached protons.

In nuclear magnetic resonance (NMR), dipole-dipole interactions with nearby protons are the primary drivers of T1​ relaxation. By isolating the 13C nucleus from proton dipolar coupling, the T1​ relaxation time is significantly extended. This extended T1​ is the fundamental prerequisite for dissolution Dynamic Nuclear Polarization (dDNP) , allowing the molecule to retain its hyperpolarized state during the critical transfer window from the polarizer to the biological subject [1]. Furthermore, in mass spectrometry, its cyclic structure provides highly predictable fragmentation pathways, making it an ideal internal standard to correct for matrix effects in complex biological fluids [2].

Quantitative Comparison: In Vitro vs. In Vivo Performance

The physical behavior of (2-13C)-1,3-Dioxolan-2-one shifts significantly when transitioning from controlled in vitro environments to complex in vivo physiological systems. The table below summarizes these quantitative differences.

Parameter	In Vitro (NMR / Cell Extracts)	In Vivo (Preclinical MRI / Biofluids)	Scientific Causality & Driver
T1​ Relaxation Time	~30 – 45 seconds	~15 – 25 seconds	In vivo T1​ is reduced due to paramagnetic oxygen in the blood pool and transient binding to plasma proteins, which increases the rotational correlation time ( τc​ ).
dDNP Signal Enhancement	>10,000-fold	~5,000-fold	In vitro setups avoid perfusion delays and systemic dilution, allowing immediate acquisition at maximum hyperpolarization.
MS Limit of Detection (LOD)	Sub-nanomolar (<0.5 nM)	Low-nanomolar (~2.0 nM)	In vivo biofluids contain complex lipid/protein matrices that cause baseline noise and ion suppression, slightly raising the LOD compared to clean cell extracts.
Primary Application	MRI sequence calibration, LC-MS normalization	Perfusion reference, PK/PD metabolic tracing	In vitro provides an isolated system to validate physics; In vivo tests physiological delivery and systemic stability.

Workflow Visualization

Figure 1: Workflow of (2-13C)-1,3-Dioxolan-2-one in preclinical hyperpolarization and MS tracing.

Self-Validating Experimental Protocols

To ensure data integrity, the following methodologies are designed as self-validating systems. Every step includes the mechanistic causality governing the specific action.

Protocol 1: In Vitro dDNP Calibration via 13C NMR

This protocol is used to calibrate MRI scanner hardware and optimize RF pulse sequences before moving to expensive animal models.

• Sample Formulation: Mix 2.0 M (2-13C)-1,3-Dioxolan-2-one with 15 mM trityl radical (e.g., OX063) and 1.0 mM Gd-DOTA.

  • Causality: The trityl radical provides the unpaired electrons necessary for microwave-driven polarization transfer to the 13C nuclei. Trace gadolinium slightly shortens the electron T1​ , accelerating the solid-state polarization buildup.

• Hyperpolarization: Insert the sample into a 3.35 T polarizer at 1.2 K and irradiate with 94 GHz microwaves for 60 minutes.

  • Causality: Near-absolute zero temperatures maximize thermal electron polarization, while microwave irradiation drives the "solid effect" to transfer this alignment to the 13C spins.

• Dissolution & Transfer: Rapidly dissolve the solid sample with superheated D2O (150 °C, 10 bar) and transfer to the NMR spectrometer within 5 seconds.

  • Causality: Superheated solvent overcomes the heat of fusion instantly, preventing premature T1​ relaxation during the solid-to-liquid phase transition.

• Validation (Self-Validating Step): Acquire a single-scan 13C NMR spectrum using a 5° flip angle, followed by a 90° thermal equilibrium scan 5 minutes later.

  • Causality: A small flip angle preserves the non-renewable hyperpolarized magnetization. Comparing the integral of the hyperpolarized peak to the thermal equilibrium peak provides an absolute, self-contained calculation of the enhancement factor.

Protocol 2: In Vivo Co-Polarized MRI Injection

Used to assess tumor perfusion simultaneously with metabolic flux.

• Co-Formulation: Mix (2-13C)-1,3-Dioxolan-2-one with [1-13C]pyruvate and the polarizing agent.

  • Causality: The dioxolanone acts as a metabolically inert perfusion reference (tracking blood flow), while pyruvate acts as the active metabolic tracer (tracking Warburg effect glycolysis).

• Dissolution & Neutralization: Dissolve with a buffered solution (HEPES/NaOH) to achieve exactly pH 7.4.

  • Causality: Physiological pH is mandatory to prevent lethal acidemia or cardiac arrhythmias upon intravenous injection into the rodent model.

• Injection & Imaging: Inject 300 µL via the tail vein and immediately initiate a 13C Echo Planar Imaging (EPI) sequence.

  • Causality: EPI allows sub-second temporal resolution, capturing the rapid biodistribution of the hyperpolarized bolus before T1​ decay depletes the signal.

Protocol 3: LC-MS/MS Normalization in Pharmacokinetics (PK)

Used to quantify drug metabolites in in vivo plasma samples.

• Spiking: Spike a known concentration (e.g., 50 ng/mL) of (2-13C)-1,3-Dioxolan-2-one into all plasma aliquots prior to protein precipitation.

  • Causality: Early addition accounts for any volumetric losses during extraction, ensuring the internal standard undergoes the exact same recovery efficiency as the target analytes.

• Extraction: Add 3 volumes of cold acetonitrile, vortex, and centrifuge at 14,000 x g.

  • Causality: Cold organic solvent denatures plasma proteins and crashes them out of solution, preventing analytical column clogging and reducing ion suppression.

• Validation (Self-Validating Step): Monitor the absolute peak area of the 13C internal standard across all injections in the batch.

  • Causality: If the absolute area of the internal standard varies by >15% between samples, it indicates a systemic extraction error or severe matrix effect, automatically invalidating the run and triggering a re-extraction.

References

• Dissolution-DNP enables the detection of 13C hyperpolarized NMR spectra of Li-ion battery electrolytes ChemRxiv URL:[Link]

• Computer readable storage mediums, methods and systems for normalizing chemical profiles in biological or medical samples detected by mass spectrometry United States Patent US20110282587A1 URL

• Hyperpolarized 13C NMR by Dissolution DNP Enables Snapshot Detection of Degradation Products in Lithium-Ion Battery Electrolytes Journal of the American Chemical Society URL:[Link]

Safety & Regulatory Compliance

(2-~13~C)-1,3-Dioxolan-2-one proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of (2-¹³C)-1,3-Dioxolan-2-one

Executive Summary & Chemical Profile

(2-¹³C)-1,3-Dioxolan-2-one, commonly known as ethylene carbonate-¹³C (CAS: 69754-77-4), is a stable isotope-labeled cyclic carbonate widely utilized as a mechanistic tracer in drug development, organic synthesis, and advanced battery research (1)[1].

A critical operational distinction for this compound is its isotopic label. Because it is labeled with Carbon-13—a naturally occurring, stable isotope—it does not emit ionizing radiation (2)[2]. Therefore, its disposal is governed strictly by its chemical toxicity profile under standard EPA guidelines, bypassing the complex and costly regulatory requirements of radiological waste[2].

Hazard Assessment & Causality (E-E-A-T)

To safely manage and dispose of this compound, laboratory personnel must understand the causality behind its specific hazard classifications.

Table 1: Chemical Properties and GHS Hazard Summary

Property / Hazard	Description	Mechanistic Rationale
Chemical Formula	¹³CC₂H₄O₃	Isotopic mass shift (M+1) at the carbonyl carbon[1].
Acute Toxicity (Oral)	Category 4 (H302)	Harmful if swallowed. Rapidly absorbed through the gastrointestinal tract (3)[1][3].
Eye Irritation	Category 2A (H319)	Causes severe eye irritation and possible corneal injury upon direct contact (4)[3][4].
Target Organ Toxicity	STOT RE 2 (H373)	Causes damage to kidneys through prolonged/repeated exposure[1].
Physical State	Combustible Solid	Low melting point (37-39 °C); Flash point of 143 °C[1].

Mechanistic Insight: The Causality of Renal Toxicity As an application scientist, it is critical to understand why ethylene carbonate targets the kidneys (STOT RE 2). In vivo, (2-¹³C)-1,3-dioxolan-2-one undergoes rapid hydrolysis. Pharmacokinetic studies demonstrate that ethylene carbonate is rapidly metabolized (half-life ~0.25 hours) exclusively into ethylene glycol and ¹³CO₂ (5)[5]. The resulting ethylene glycol is subsequently oxidized by hepatic alcohol dehydrogenase into oxalic acid. This oxalic acid precipitates as calcium oxalate crystals in the renal tubules, leading to severe nephrotoxicity[1][5].

Metabolic pathway of ethylene carbonate leading to renal toxicity.

Step-by-Step Disposal Protocol

Because (2-¹³C)-1,3-dioxolan-2-one is not a listed RCRA P- or U-series waste, its disposal defaults to characteristic hazardous waste protocols under US EPA guidelines (40 CFR 261.3)[3][4]. Every step below includes a self-validating check to ensure absolute compliance.

Step 1: Isotope Verification and Segregation

• Verify the Label: Check the Certificate of Analysis (CoA) or primary bottle label. Confirm the material is labeled with ¹³C (stable) and not ¹⁴C (radioactive).

  • Self-Validation: If the label indicates ¹⁴C, immediately halt this procedure and route the material to Environmental Health and Safety (EHS) for radioactive decay-in-storage protocols.

• Segregate: Classify the waste as a Non-Halogenated Organic Solid/Liquid . Do not mix with strong oxidizing agents, as this can trigger exothermic decomposition (6)[6].

Step 2: Containment and Labeling

• Primary Containment: Place the waste in a chemically compatible, tightly sealed container (e.g., High-Density Polyethylene (HDPE) or amber glass). Ensure the container is completely dry, as the chemical is moisture-sensitive[6].

• Labeling: Affix a standard "Hazardous Waste" label. Explicitly list the contents as "(2-¹³C)-1,3-Dioxolan-2-one" or "13C-Ethylene Carbonate." Check the hazard boxes for "Toxic" and "Irritant"[1].

  • Self-Validation: Ensure the label dates match the exact day the first drop/crystal of waste entered the container to comply with EPA accumulation time limits.

Step 3: Storage and Accumulation

• Environmental Controls: Store the waste container in a cool, dry, well-ventilated secondary containment area away from ignition sources[3].

• Phase-Change Monitoring: Ethylene carbonate melts at 37–39 °C. Temperature fluctuations in a warm lab can cause the waste to alternate between solid and liquid states, potentially compromising loose caps[1].

  • Self-Validation: Invert the capped container gently during weekly inspections to ensure no liquid leakage has occurred if ambient temperatures exceeded the melting point.

Step 4: Final Disposal

• Prohibit Drain Disposal: Never dispose of ethylene carbonate down the sanitary sewer. Despite its high water solubility, its toxicity profile and local wastewater discharge ordinances strictly prohibit drain disposal (7)[3][7].

• Vendor Hand-off: Transfer the waste to an EPA-approved chemical waste disposal vendor. The preferred and legally compliant method of destruction is high-temperature incineration equipped with an afterburner and a flue gas scrubber[3][6].

Step-by-step waste segregation and disposal workflow for 13C-labeled ethylene carbonate.

Emergency Spill Response Protocol

In the event of an accidental release during handling or disposal, execute the following operational plan:

• Isolate the Area: Evacuate non-essential personnel and ensure adequate fume hood or room ventilation[3].

• PPE: Don an N95 dust mask or appropriate particulate respirator, chemical safety goggles, and nitrile gloves[1][4].

• Containment: If the chemical is in its solid state, vacuum or sweep up the material carefully to avoid dust generation. If it has liquefied due to heat, absorb it with an inert material (e.g., vermiculite or sand)[3][4].

• Disposal: Place the recovered material into a suitable, dry hazardous waste container and immediately proceed with Step 4 of the disposal workflow[4].

References

• Title: Ethylene carbonate - AK Scientific, Inc. SDS Source: aksci.com URL: 3

• Title: Ethylene carbonate | C3H4O3 | CID 7303 - PubChem Source: nih.gov URL: 5

• Title: Ethylene carbonate-(carbonyl-13C) 13C 98atom , 97 CP 69754-77-4 Source: sigmaaldrich.com URL: 1

• Title: Material Safety Data Sheet - Ethylene Carbonate, 99+% Source: coleparmer.com URL: 4

• Title: Proper Disposal of 5-Hydroxy Indapamide-13C,d3: A Guide for Stable Isotopes Source: benchchem.com URL: 2

• Title: 4,5-Difluoro-1,3-dioxolan-2-one Safety Data Sheet Source: synquestlabs.com URL: 6

• Title: Part C: Chemical and Environmental Safety Laws Source: uwlax.edu URL: 7

Sources

• 1. 碳酸乙烯酯-13C 98 atom % 13C, 97% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. aksci.com [aksci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. Ethylene carbonate | C3H4O3 | CID 7303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. synquestlabs.com [synquestlabs.com]
• 7. uwlax.edu [uwlax.edu]

Personal protective equipment for handling (2-~13~C)-1,3-Dioxolan-2-one

Operational and Safety Guide: Handling (2-13C)-1,3-Dioxolan-2-one

(2-13C)-1,3-Dioxolan-2-one (commonly referred to as 13C-labeled ethylene carbonate) is a critical isotopically labeled reagent and high-dielectric solvent used extensively in mechanistic drug development, NMR tracing studies, and advanced battery electrolyte formulation. While its toxicological profile mirrors that of unlabeled ethylene carbonate, the presence of the 13C label at the carbonyl carbon introduces a unique logistical challenge. Your operational protocols must simultaneously protect the operator from chemical hazards and protect the high-value reagent from isotopic dilution, moisture degradation, and thermal decomposition.

Physicochemical Profile & Hazard Causality

Understanding the physical state transitions and degradation pathways of this chemical is the foundation of its safety and handling protocols.

Property / Hazard	Value / Specification	Operational Implication
Melting Point	34 - 37 °C[1]	Exists as a solid at room temperature. Requires gentle thermal liquefaction (~40 °C) prior to volumetric transfer.
Boiling Point	246.7 °C[1]	Low volatility at room temperature; inhalation risk primarily stems from mechanically generated dust or heated vapors.
Systemic Toxicity	STOT RE 2 (H373)[1]	May cause damage to organs through prolonged exposure. Chronic exposure must be mitigated via strict engineering controls.
Local Irritation	Eye Irrit. 2 (H319)[2]	Causes serious eye irritation. Mandates tight-fitting chemical safety goggles; face shields are required during bulk liquid transfer.
Thermal Degradation	Releases CO, CO₂[1]	Overheating (>60 °C) triggers decomposition into ethylene glycol and carbon dioxide[1]. This releases the 13C label as 13CO₂ gas, permanently destroying the reagent's value.

Causality-Driven PPE Selection

Standard laboratory personal protective equipment (PPE) is insufficient without understanding why it is deployed. The following matrix must be strictly adhered to:

• Hand Protection : Wear heavy-duty Nitrile gloves (minimum 0.11 mm thickness). Causality: Ethylene carbonate is a highly polar aprotic solvent. While nitrile offers excellent resistance to incidental contact, prolonged exposure to the liquefied chemical can lead to permeation. If contaminated, gloves must be replaced immediately to prevent dermal absorption.

• Eye & Face Protection : Tight-fitting chemical safety goggles are mandatory[2]. Causality: The chemical is a severe eye irritant (H319). When handled above its melting point (>37 °C), the risk of micro-splashing increases significantly during syringe aspiration.

• Respiratory Protection : Handle exclusively within a certified fume hood or an inert-atmosphere glovebox. Causality: While vapor pressure is low at 20 °C, heating the compound to 40 °C for liquid transfer generates localized vapors that can cause respiratory irritation (STOT SE 3).

Operational Workflow: Isotope-Preserving Thermal Transfer

Because (2-13C)-1,3-Dioxolan-2-one is highly hygroscopic and solid at room temperature, it must be melted for precise aliqouting. The following self-validating protocol ensures safety and prevents isotopic loss.

Step-by-Step Methodology:

• Environmental Isolation : Transfer the sealed vial of (2-13C)-1,3-Dioxolan-2-one from cold storage (2-8 °C) directly into an Argon-purged glovebox.

  • Validation: Verify that the glovebox atmosphere sensors read <1 ppm for both O₂ and H₂O before opening the vial.

• Thermal Equilibration : Place the sealed vial in a dry block heater set precisely to 40 °C.

  • Causality: Heating to 40 °C ensures complete liquefaction (melting point 34-37 °C)[1] without crossing the threshold for thermal decomposition. Never use a water bath, as moisture ingress will ruin the isotopic purity.

• Apparatus Pre-warming : Pre-warm a gas-tight glass syringe to 40 °C and purge it three times with Argon.

  • Causality: A room-temperature syringe will cause the liquefied ethylene carbonate to instantly crystallize inside the needle, leading to dangerous pressure buildup and material loss.

• Aspiration & Dispensing : Slowly aspirate the required volume.

  • Validation: Visually inspect the syringe barrel. The presence of micro-bubbles indicates either incomplete melting or a vacuum leak in the syringe seal. Dispense directly into the reaction vessel.

• Resolidification : Flush the source vial's headspace with Argon, seal tightly with Parafilm, and allow it to cool to room temperature before returning it to desiccated cold storage.

Workflow for the isotope-preserving thermal handling of (2-13C)-1,3-Dioxolan-2-one.

Spill Containment and Disposal Plan

Due to its phase-changing nature, spill response depends heavily on the temperature of the material at the time of the incident.

• Solid Spill (<34 °C) : Do not use water. Sweep up the material mechanically while strictly avoiding dust formation[3]. Place the recovered solid into a sealed, chemically compatible hazardous waste container.

• Liquid Spill (>37 °C) : Do not attempt to wipe up the hot liquid, as this spreads the contamination and increases the surface area for vapor emission. Allow the liquid to cool and naturally solidify. Once solid, mechanically recover the material as described above.

• Disposal : Under no circumstances should the product or contaminated wash water be allowed to enter drains or waterways[4]. All contaminated consumables (gloves, wipes, empty vials) must be entrusted to a licensed waste disposal company for high-temperature incineration[2].

References

• Fisher Scientific. "SAFETY DATA SHEET: Ethylene carbonate." Thermo Fisher Scientific. Available at: [Link]

• Carl Roth. "Safety Data Sheet: Ethylene carbonate." Carl Roth GmbH + Co. KG. Available at: [Link]

Sources

• 1. fishersci.be [fishersci.be]
• 2. tcichemicals.com [tcichemicals.com]
• 3. carlroth.com [carlroth.com]
• 4. aksci.com [aksci.com]